5-Aminononanedioic acid hydrochloride

• CAS: 2225146-30-3

Core Science & Biosynthesis

The Trifunctional Scaffold: A Technical Guide to 5-Aminononanedioic Acid Hydrochloride in Advanced Bioconjugation

Executive Summary & Structural Architecture

In the rapidly evolving fields of targeted protein degradation (e.g., PROTACs) and macromolecular dendrimer design, the spatial geometry of linker molecules dictates the binding avidity and pharmacokinetic success of the final conjugate. 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3) is a highly specialized, non-canonical amino acid derivative that serves as a premier branching scaffold.

Unlike traditional linear aliphatic linkers, this molecule features a perfectly symmetrical 9-carbon dicarboxylic acid backbone bisected by a C5-primary amine. This achiral, trifunctional topology allows researchers to construct Y-shaped bivalent ligands. The 4-carbon spacer arms (C1-C4 and C6-C9) provide optimal spatial flexibility, mimicking the entropic benefits of PEG linkers but with a more lipophilic character that bypasses the risk of anti-PEG immunogenicity.

Physicochemical Profiling

Understanding the baseline metrics of this scaffold is critical for predicting its behavior in organic synthesis and aqueous biological assays. The data below summarizes its core chemical properties [1, 2].

Property	Value
Chemical Name	5-Aminononanedioic acid hydrochloride
CAS Registry Number	2225146-30-3
Molecular Formula	C9H18ClNO4 (or C9H17NO4 · HCl)
Monoisotopic Mass (Free Base)	203.11575 Da
Molecular Weight (Salt)	239.70 g/mol
SMILES	C(CC(CCCC(=O)O)N)CC(=O)O.Cl
Structural Symmetry	Achiral (C1-C4 and C6-C9 aliphatic arms are identical)
Solubility Profile	High in H2O and DMSO; Low in Hexane and Diethyl Ether

Mechanistic Rationale: The Hydrochloride Salt Advantage

As a Senior Application Scientist, a frequent question I encounter is: Why is this scaffold supplied and utilized as a hydrochloride salt rather than a free base?

The causality lies in the molecule's zwitterionic potential. In its free base form, 5-aminononanedioic acid exists as a zwitterion, where the C5 amine is protonated by one of its own carboxylic acids. This zwitterionic network severely limits the molecule's solubility in aprotic organic solvents (like DMF or DCM) required for standard peptide coupling. Furthermore, the free base is prone to slow, spontaneous intermolecular condensation, forming oligomeric polyamides during storage.

By formulating it as a hydrochloride salt, the amine is locked in a protonated, non-nucleophilic state ( −NH3+​Cl− ). This ensures long-term shelf stability and allows for controlled, orthogonal deprotection during synthesis [2].

Synthetic Workflows: Orthogonal Protection Strategy

To utilize the trifunctional nature of this molecule, the C5 amine must be orthogonally protected before the C1 and C9 carboxyl groups can be activated. The following workflow illustrates the upstream synthesis of the scaffold, highlighting the reductive amination pathway [5].

Synthetic workflow for 5-Aminononanedioic acid HCl via reductive amination.

Protocol 1: Boc-Protection of the C5-Amine

Objective: Mask the C5-primary amine to allow orthogonal functionalization of the C1/C9 carboxylates.

• Dissolution: Suspend 5-Aminononanedioic acid HCl (1.0 eq) in a 1:1 mixture of 1,4-Dioxane and Water.

  • Causality: The mixed solvent system is critical. Water dissolves the highly polar hydrochloride salt, while dioxane solvates the lipophilic Di-tert-butyl dicarbonate (Boc2O).

• Neutralization: Add Diisopropylethylamine (DIPEA) (3.0 eq) dropwise at 0°C.

  • Causality: 1.0 eq neutralizes the HCl salt to free the amine; the remaining 2.0 eq maintain the basicity required to drive the nucleophilic attack on Boc2O without acting as a competing nucleophile.

• Protection: Add Boc2O (1.2 eq) portion-wise. Stir at room temperature for 12 hours.

• Validation Checkpoint (Self-Validating System): Perform Thin-Layer Chromatography (TLC) using a Dichloromethane:Methanol (9:1) mobile phase. Stain the plate with Ninhydrin solution and heat.

  • Mechanistic Proof: The unreacted starting material contains a free primary amine and will immediately stain a deep purple. The successful Boc-protected product lacks a free amine and will not stain, providing a binary, visual confirmation of reaction completion.

• Workup: Acidify the aqueous layer to pH 3 using 1M KHSO4.

  • Causality: Acidification protonates the carboxylates, shifting the molecule from a water-soluble salt into a lipophilic free acid, driving it into the organic phase during Ethyl Acetate extraction.

• Isolation: Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure.

Applications in Bioconjugation: The Y-Shaped Topology

In PROTAC development, the C1 and C9 carboxylates can be coupled to two identical target-protein binders (creating a high-avidity bivalent warhead), while the C5 amine is conjugated to an E3 ligase recruiter [3].

Trifunctional bioconjugation topology utilizing the symmetrical C1/C9 and C5 nodes.

Protocol 2: Bivalent Amide Coupling (Dendrimer Branching)

Objective: Conjugate the C1 and C9 carboxyl groups to two equivalents of an amine-bearing targeting ligand [4].

• Activation: Dissolve Boc-5-Aminononanedioic acid (1.0 eq) in anhydrous DMF. Add HATU (2.2 eq) and DIPEA (4.0 eq). Stir for 15 minutes.

  • Causality: HATU rapidly forms an active HOAt ester. A stoichiometric excess (2.2 eq) is strictly required because there are two identical carboxyl groups that must be activated simultaneously to prevent asymmetric mono-coupling.

• Coupling: Add the amine-bearing ligand (2.2 eq). Stir for 4 hours at room temperature.

• Validation Checkpoint (Self-Validating System): Monitor the reaction progression via Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Mechanistic Proof: The formation of the bivalent conjugate is confirmed by observing a specific mass shift: [Mcore​+2(Mligand​)−2(H2​O)] . The absence of the mono-substituted intermediate mass confirms that the stoichiometric excess of HATU successfully drove both symmetrical arms to completion.

• Deprotection: Treat the purified intermediate with 20% Trifluoroacetic acid (TFA) in Dichloromethane for 1 hour.

  • Causality: TFA selectively cleaves the Boc group via acid-catalyzed hydrolysis, exposing the C5 amine for the final conjugation step (e.g., attaching the E3 ligase binder) without disrupting the newly formed amide bonds at C1 and C9.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 57282853, 5-Aminononanedioic acid hydrochloride." PubChem. Available at:[Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. Available at:[Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th Edition). John Wiley & Sons. Available at:[Link]

5-Aminononanedioic Acid Hydrochloride: Synthesis Methodologies and Applications in Drug Development

Executive Summary & Chemical Profile

5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3) is a highly versatile bifunctional amino dicarboxylic acid. Structurally characterized by a nine-carbon aliphatic chain with terminal carboxylic acids and a centrally located primary amine at the C5 position, this compound serves as a critical building block in modern therapeutics and proteomics[1]. The hydrochloride salt form is preferred over the free base due to its enhanced aqueous solubility and its ability to prevent spontaneous intramolecular lactamization, ensuring long-term reagent stability.

Mechanistic Grounding: Reductive Amination

The most robust, scalable, and high-yielding method for synthesizing 5-aminononanedioic acid is the reductive amination of 5-oxononanedioic acid (also known as 5-oxoazelaic acid) [2].

Causality Behind Experimental Choices:

• Amine Source: Ammonium chloride ( NH4​Cl ) is utilized rather than ammonia gas. In protic solvents like methanol, NH4​Cl provides a controlled, measurable source of ammonia while simultaneously acting as a mild acid catalyst to facilitate imine condensation.

• Reducing Agent: Sodium cyanoborohydride ( NaCNBH3​ ) is specifically chosen for its unique chemoselectivity profile. Unlike sodium borohydride ( NaBH4​ ), which rapidly and indiscriminately reduces ketones to alcohols, NaCNBH3​ is stable in slightly acidic conditions (pH 5.0–6.0). At this pH, it selectively reduces the highly electrophilic iminium ion intermediate without affecting the unreacted ketone[2].

• Salt Formation: The addition of 1N HCl during the final workup serves a dual purpose. First, it safely quenches residual cyanoborohydride. Second, it protonates the newly formed central amine, isolating the product as the stable hydrochloride salt.

Experimental Methodology: Step-by-Step Protocol

The following protocol outlines the validated synthesis of 5-aminononanedioic acid hydrochloride, adapted from established cross-linker synthesis workflows[2].

Reagents & Materials:

• 5-oxononanedioic acid (3.0 mmol)

• Ammonium chloride ( NH4​Cl , 15.0 mmol)

• Sodium cyanoborohydride ( NaCNBH3​ , 6.0 mmol)

• Anhydrous Methanol (60 mL)

• Ammonium hydroxide ( NH4​OH )

• 1N Hydrochloric acid ( HCl )

• Cation-exchange chromatography resin

Step-by-Step Workflow:

• Imine Condensation: Dissolve 0.60 g (3.0 mmol) of 5-oxononanedioic acid in 60 mL of anhydrous methanol. Add 0.80 g (15.0 mmol, 5 eq) of ammonium chloride. Stir the mixture at room temperature for 30 minutes to initiate the formation of the iminium intermediate[2].

• Selective Reduction: Carefully add 0.40 g (6.0 mmol, 2 eq) of NaCNBH3​ to the reaction vessel.

• pH Optimization (Critical Step): Monitor the pH of the solution. Maintain the pH strictly between 5.0 and 6.0 by the periodic, dropwise addition of ammonium hydroxide. Note: Deviating from this pH range will either halt imine formation (if too acidic) or prevent reduction (if too basic).[2]

• Incubation: Seal the vessel and stir the reaction mixture continuously at room temperature for 96 hours (4 days). The extended reaction time compensates for the steric hindrance at the C5 position of the aliphatic chain[2].

• Quenching & Salt Formation: Transfer the vessel to a fume hood. Slowly add 1N HCl until the pH of the reaction mixture reaches 1.0–2.0. Stir for an additional 2 hours to ensure complete destruction of unreacted hydrides and full protonation of the amine[2].

• Purification: Concentrate the mixture under reduced pressure. Purify the crude amino diacid via cation-exchange chromatography to remove inorganic salts, eluting with a dilute HCl gradient. Lyophilize the product to yield 5-aminononanedioic acid hydrochloride as a hygroscopic solid[2].

Workflow for the synthesis of 5-aminononanedioic acid hydrochloride.

Quantitative Data: Optimization of Reductive Amination

The selection of the reducing agent and solvent system profoundly impacts the yield and purity of the final hydrochloride salt. Table 1 summarizes the comparative efficacy of various reductive amination conditions.

Table 1: Comparative Analysis of Reductive Amination Conditions

Reducing Agent	Solvent System	Optimal pH	Reaction Time	Chemoselectivity	Isolated Yield
NaCNBH3​	Methanol	5.0 - 6.0	96 hours	Excellent (targets iminium)	93%
NaBH(OAc)3​	1,2-Dichloroethane	~ 5.0	48 hours	Good	~ 75%
H2​ , Pd/C	Ethanol	Neutral	24 hours	Poor (high dimerization)	< 60%
NaBH4​	Ethanol	Neutral	12 hours	Very Poor (reduces ketone)	< 10%

Applications in Advanced Therapeutics

The unique symmetrical branching and bifunctionality of 5-aminononanedioic acid make it a highly sought-after precursor in several cutting-edge fields:

A. Proteomics and Mass Spectrometry

In structural biology, 5-aminononanedioic acid is utilized to synthesize biotin-tagged chemical cross-linkers (e.g., BCCL2) [2]. The central amine undergoes amidation with Biotin-NHS, while the terminal carboxylic acids are converted into bis-(N-hydroxysuccinimidyl) esters. These cross-linkers provide specific distance constraints between reactive groups, improving the resolution of 3D molecular models of protein complexes[2].

B. Antimalarial Drug Design

To overcome chloroquine-resistant (CQR) strains of Plasmodium falciparum, researchers have systematically varied the side chains of 7-chloro-4-aminoquinolines [3]. 5-oxononanedioic acid is converted into symmetrically branched triamines via amidation with dialkylamines followed by reductive amination[3][4]. This highly branched tether alters the basicity and metabolic stability of the drug, significantly enhancing its lifetime and potency against resistant strains[3].

C. Ionizable Lipids for Lipid Nanoparticles (LNPs)

Recent advancements in mRNA delivery utilize 5-oxononanedioic acid derivatives to synthesize novel ionizable lipids [5][6]. The diacid framework undergoes esterification with long-chain aliphatic alcohols (e.g., pentadecan-8-ol), followed by functionalization of the central carbon to introduce a tertiary amine headgroup[5]. These lipids exhibit pH-dependent protonation, ensuring stable encapsulation of nucleic acids at low pH and efficient endosomal escape at physiological pH[6].

Key applications of 5-aminononanedioic acid in modern drug development.

References

• PubChem. "5-aminononanedioic acid". National Center for Biotechnology Information.[Link]

• Tang, X., et al. "Synthesis of Biotin Tagged Chemical Cross-linkers and Their Applications for Mass Spectrometry". Journal of the American Society for Mass Spectrometry, 2005.[Link]

• Burgess, S. J., et al. "Overcoming Drug Resistance to Heme-Targeted Antimalarials by Systematic Side Chain Variation of 7-Chloro-4-aminoquinolines". Journal of Medicinal Chemistry, 2008.[Link]

• Seawolf Therapeutics, Inc. "Ionizable lipids and lipid nanoparticle compositions for the delivery of nucleic acids". WIPO (PCT) WO2024107906A3, 2024.

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• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

"5-Aminononanedioic acid hydrochloride" CAS 2225146-30-3

Engineering Multivalent Therapeutics: A Technical Whitepaper on 5-Aminononanedioic Acid Hydrochloride (CAS 2225146-30-3)

Executive Summary & Structural Causality

In the rapidly advancing field of targeted protein degradation (TPD) and Antibody-Drug Conjugates (ADCs), the linker is not merely a passive spacer; it is a critical determinant of biological activity, entropic penalty, and ternary complex stability[1]. 5-Aminononanedioic acid hydrochloride (CAS 2225146-30-3) is a highly specialized trifunctional aliphatic linker. Structurally, it is a 9-carbon dicarboxylic acid (azelaic acid backbone) featuring a primary amine precisely at the C5 position.

This specific architecture provides three distinct advantages driven by chemical causality:

• Optimal Spacer Length: The 9-carbon aliphatic chain provides a flexible, moderately hydrophobic spacer that minimizes steric clashes between the E3 ligase and the Protein of Interest (POI) without incurring the severe entropic penalties associated with excessively long PEG chains[2].

• Symmetry: The perfectly symmetrical placement of the C5 amine eliminates chiral complexity during parallel amide couplings, preventing the formation of complex diastereomeric mixtures when conjugating chiral drug payloads.

• Orthogonal Reactivity: The presence of two terminal carboxylic acids and one central primary amine allows for orthogonal protection and functionalization. This is the foundational requirement for synthesizing heterotrivalent PROTACs (recruiting two different E3 ligases simultaneously)[3] and for constructing DNA-Encoded Libraries (DELs) where the amine serves as the attachment point for a DNA barcode[2].

Physicochemical Profiling

To ensure reproducible synthetic workflows, understanding the baseline physicochemical properties of the linker is mandatory. The hydrochloride salt form ensures the stability of the primary amine against premature oxidation or auto-polymerization.

Property	Value	Causality / Impact in Drug Design
CAS Number	2225146-30-3	Unique identifier for procurement and regulatory documentation[4].
Molecular Formula	C9H18ClNO4	Represents the HCl salt; requires stoichiometric neutralization (e.g., DIPEA) prior to coupling[4].
Monoisotopic Mass	203.11575 Da (Free base)	Crucial for high-resolution LC-MS monitoring during orthogonal functionalization[5].
Architecture	Symmetrical C9 Diacid	Ensures uniform reactivity at both C1 and C9 termini, streamlining dual-ligand conjugation[3].

Core Applications in Advanced Modalities

A. Heterotrivalent PROTACs

Traditional heterobifunctional PROTACs rely on a single E3 ligase, which can lead to acquired resistance mechanisms (e.g., down-regulation of VHL or CRBN). By utilizing 5-aminononanedioic acid, researchers can synthesize heterotrivalent PROTACs. The two carboxylic acids are coupled to two different E3 ligase ligands (e.g., a VHL ligand and a CRBN ligand), while the central amine is extended to bind the POI. This dual-ligase recruitment strategy enhances targeted protein degradation by leveraging polypharmacology and avidity[3].

B. DNA-Encoded Library (DEL) Screening

Discovering novel ternary complexes requires high-throughput screening. 5-Aminononanedioic acid is uniquely suited for PROTAC DELs. The C1 and C9 diacids are coupled to an E3 ligase binder and a library of POI binders, while the C5 amine is conjugated to a hydrophilic DNA barcode. This shotgun approach allows millions of compounds to be evaluated simultaneously, with the DNA tag ensuring uniform solubility across the library[2].

Fig 1. Multivalent PROTAC assembly using 5-Aminononanedioic acid as a trifunctional hub.

Experimental Protocols: Self-Validating Orthogonal Functionalization

To maintain scientific integrity (E-E-A-T), experimental workflows must not rely solely on end-stage validation. The following protocol for assembling a trivalent conjugate is designed as a self-validating system , incorporating in-process checks to guarantee causality between chemical input and structural output.

Step 1: Amine Protection (N-Boc Formation) Causality: The primary amine must be masked to prevent auto-polymerization during the activation of the carboxylic acids.

• Suspend 5-aminononanedioic acid hydrochloride (1.0 eq) in anhydrous DMF.

• Add Triethylamine (TEA) (3.0 eq) to neutralize the HCl salt and activate the amine.

• Add Di-tert-butyl dicarbonate (Boc2O) (1.2 eq) dropwise at 0°C. Stir for 12 hours at room temperature. Self-Validation Check: Perform LC-MS. The mass must shift from 204.1 [M+H]+ to 304.1 [M+H]+. A Ninhydrin test must turn from purple (positive for primary amine) to colorless/yellow (negative).

Step 2: Symmetrical Amide Coupling Causality: We utilize HATU and DIPEA because HATU generates a highly reactive highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, which is superior for driving the complete conversion of both sterically unhindered primary carboxylic acids without racemization of the incoming chiral ligands[3].

• To the N-Boc-5-aminononanedioic acid (1.0 eq) in DMF, add HATU (2.2 eq) and DIPEA (4.0 eq). Stir for 15 minutes to pre-activate the diacid.

• Add the target amine ligand (e.g., VH032-amine) (2.1 eq). Stir for 4 hours. Self-Validation Check: LC-MS must show the complete disappearance of the mono-coupled intermediate. 1H-NMR should display a simplified, symmetrical multiplet pattern for the aliphatic chain, confirming equal functionalization at C1 and C9.

Step 3: Orthogonal Deprotection & Final Conjugation Causality: Trifluoroacetic acid (TFA) in Dichloromethane (DCM) provides a clean, anhydrous environment to cleave the Boc group without hydrolyzing the newly formed amide bonds.

• Treat the purified bis-amide with 20% TFA in DCM for 2 hours at room temperature.

• Evaporate under reduced pressure to yield the TFA salt of the free C5 amine. Self-Validation Check: Ninhydrin test must revert to positive (purple). The free amine is now ready for conjugation to a DNA barcode or a third ligand via standard NHS-ester chemistry.

Fig 2. Self-validating orthogonal functionalization workflow for the trifunctional linker.

References

• 5-Aminononanedioic acid hydrochloride | Sapphire Bioscience. sapphirebioscience.com. 4

• 5-aminononanedioic acid hydrochloride (C9H17NO4) - PubChemLite. uni.lu. 5

• A Comparative Guide to PROTAC Linkers: Evaluating Trifunctional N-(Propargyl-peg4). benchchem.com. 1

• Leveraging Dual-Ligase Recruitment to Enhance Protein Degradation via a Heterotrivalent Proteolysis Targeting Chimera - PMC. nih.gov.3

• Optimization of PROTAC Ternary Complex Using DNA Encoded Library Approach | ACS Chemical Biology. acs.org. 2

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• 5. PubChemLite - 5-aminononanedioic acid hydrochloride (C9H17NO4) [pubchemlite.lcsb.uni.lu]

Navigating the Solubility Landscape of Amino Acid Hydrochlorides: A Technical Guide

A Senior Application Scientist's Perspective on Methodology and Influencing Factors

Foreword: The Quest for Data on 5-Aminononanedioic Acid Hydrochloride

In the realm of chemical and pharmaceutical research, the characterization of novel compounds is a foundational step. A critical parameter in this process is solubility, which dictates a compound's behavior in various systems, from biological assays to formulation development. This guide was initially intended to provide comprehensive solubility data for 5-Aminononanedioic acid hydrochloride. However, a thorough search of publicly available scientific databases and literature has revealed a conspicuous absence of specific solubility data for this particular molecule.

This lack of information is not uncommon for novel or specialized chemical entities. Rather than presenting a void, this guide has been repurposed to address a more fundamental need for the research community: a robust framework for determining and understanding the solubility of amino acid hydrochlorides. By using the well-documented compound 5-Aminolevulinic acid hydrochloride (5-ALA HCl) as a case study, this document provides a detailed technical roadmap for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings of solubility, present a practical and rigorous experimental protocol, and explore the key physicochemical factors that govern the solubility of this important class of molecules.

The Critical Role of Solubility in Research and Development

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a cornerstone of chemical and pharmaceutical sciences. For an amino acid hydrochloride, understanding its solubility is paramount for:

• Biological Assays: Ensuring the compound is in solution at the desired concentration for accurate and reproducible in vitro and in vivo testing.

• Drug Development: Solubility is a key determinant of a drug's bioavailability. Poor aqueous solubility can be a major hurdle in developing effective oral medications.

• Formulation: The choice of excipients and delivery systems is heavily influenced by the solubility characteristics of the active pharmaceutical ingredient (API).

• Chemical Synthesis and Purification: Solubility in various solvents is critical for designing efficient reaction conditions and crystallization-based purification methods.

Case Study: Solubility Profile of 5-Aminolevulinic Acid Hydrochloride (5-ALA HCl)

5-ALA HCl is an intermediate in the biosynthesis of porphyrins and is used as a photosensitizing agent. Its solubility has been documented in several common laboratory solvents, providing a useful dataset for our case study.

Solvent System	Temperature (°C)	Solubility	Reference(s)
Water	25	50 mg/mL	[1]
Water	Not Specified	100 g/L (100 mg/mL)	[2]
Phosphate-Buffered Saline (PBS), pH 7.2	Not Specified	~10 mg/mL	[3]
Dimethyl Sulfoxide (DMSO)	Not Specified	~10 mg/mL	[3]
Dimethylformamide (DMF)	Not Specified	~5 mg/mL	[3]
Methanol	Not Specified	Soluble	[1]

Note: "Soluble" indicates that the substance dissolves, but a quantitative value was not provided in the source.

Understanding the "Why": Factors Influencing Solubility of Amino Acid Hydrochlorides

The solubility of an amino acid hydrochloride is a complex interplay of its intrinsic properties and the characteristics of the solvent. The presence of a free carboxylic acid, a protonated amine (as the hydrochloride salt), and a carbon backbone of varying length and functionality dictates its behavior.

Key influencing factors include:

• pH of the Medium: As amino acids are zwitterionic, their net charge is highly pH-dependent. The hydrochloride salt form means the amino group is protonated. In aqueous solutions, the pH will influence the equilibrium between the cationic form and the zwitterionic form, significantly impacting solubility.

• Ionic Strength of the Solvent: The presence of salts in the solvent can either increase ("salting-in") or decrease ("salting-out") the solubility of the amino acid hydrochloride.

• Temperature: For most solids, solubility increases with temperature, although there are exceptions.

• Crystal Lattice Energy: The strength of the interactions between the molecules in the solid state must be overcome by the interactions with the solvent molecules for dissolution to occur. Different polymorphic forms of the same compound can exhibit different solubilities.

• The "R" Group (Side Chain): The nature of the carbon chain (in the case of 5-Aminononanedioic acid, a C9 dicarboxylic acid backbone) plays a crucial role. A longer, more hydrophobic chain will generally decrease aqueous solubility, while the presence of additional polar or ionizable groups can increase it.

Caption: Key factors influencing the solubility of amino acid hydrochlorides.

Experimental Protocol: Thermodynamic Solubility Determination via the Shake-Flask Method

The "gold standard" for determining equilibrium (thermodynamic) solubility is the shake-flask method.[4] This method ensures that the solution has reached equilibrium with the solid material, providing a true measure of solubility under the specified conditions. This is distinct from kinetic solubility, which is often measured in high-throughput screening and can overestimate the true solubility.[5][6][7]

Objective: To determine the thermodynamic solubility of an amino acid hydrochloride in a given solvent at a specified temperature.

Materials:

• Amino acid hydrochloride (e.g., 5-ALA HCl)

• Solvent of interest (e.g., deionized water, PBS pH 7.4)

• Analytical balance

• Vials with screw caps (e.g., 4 mL glass vials)

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Calibrated pH meter

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometry) or another suitable analytical technique.

Methodology:

Part 1: Sample Preparation and Equilibration

• Preparation of Solvent: Prepare the desired solvent system. If using a buffer, ensure the pH is accurately adjusted and recorded.

• Addition of Solute: Add an excess amount of the amino acid hydrochloride to a vial. An excess is visually confirmed by the presence of undissolved solid at the end of the experiment.

• Addition of Solvent: Add a known volume or mass of the solvent to the vial.

• Equilibration: Tightly cap the vials and place them in a shaker set to a constant temperature (e.g., 25°C or 37°C). The samples should be agitated for a sufficient period to reach equilibrium. A common duration is 24 to 48 hours.[8] It is advisable to take measurements at multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the measured concentration does not change between the later time points).

Part 2: Sample Separation and Analysis

• Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the experimental temperature to let the excess solid settle. Then, centrifuge the vials to pellet the remaining solid.

• Sample Collection: Carefully withdraw a sample from the supernatant, being cautious not to disturb the solid pellet.

• Filtration: Filter the collected supernatant through a syringe filter to remove any remaining microscopic particles. It is important to discard the initial portion of the filtrate to saturate any potential binding sites on the filter.

• Dilution: Accurately dilute the clear filtrate with the appropriate mobile phase or solvent to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated HPLC method or another suitable analytical technique to determine the concentration of the dissolved amino acid hydrochloride.

• pH Measurement: Measure and record the final pH of the saturated solution.[4]

Sources

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"5-Aminononanedioic acid hydrochloride" stability profile

Comprehensive Stability Profile and Handling Guidelines for 5-Aminononanedioic Acid Hydrochloride in Bioconjugation and PROTAC Synthesis

Executive Summary

The development of targeted protein degraders (PROTACs) and Antibody-Drug Conjugates (ADCs) relies heavily on the structural integrity of aliphatic linkers. 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3) is a highly versatile, trifunctional aliphatic linker featuring two terminal carboxylic acids and a centrally located primary amine at the C5 position. While its orthogonal reactivity makes it an ideal building block for complex bioconjugation strategies, its polyfunctional nature introduces specific stability liabilities.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic safety data sheets. We will dissect the mechanistic degradation pathways of this compound—specifically its propensity for intramolecular lactamization—and provide self-validating, step-by-step protocols for forced degradation and moisture sorption analysis in accordance with ICH Q1A(R2) guidelines[1].

Physicochemical Properties & Mechanistic Stability

Understanding the stability of 5-aminononanedioic acid hydrochloride requires analyzing its structural geometry. The molecule (Molecular Formula: C9H18ClNO4; Free base mass: 203.115 Da[2]) exists as a hydrochloride salt, which improves its aqueous solubility but renders the solid state hygroscopic.

Intramolecular Cyclization (Delta-Lactam Formation)

The most critical degradation pathway for this compound is not intermolecular polymerization, but intramolecular cyclization . The distance between the C5 primary amine and either the C1 or C9 carboxylic acid spans exactly four carbon atoms. Under thermal stress or dehydrating conditions, the nucleophilic amine attacks the protonated carbonyl carbon, expelling water to form a thermodynamically favorable 6-membered piperidin-2-one ring (a δ -lactam).

• Causality: The kinetic favorability of 6-membered ring formation means that even moderate heating during solvent evaporation or prolonged storage at room temperature can induce this degradation. The resulting degradant, 6-(3-carboxypropyl)piperidin-2-one, represents a loss of the primary amine functionality, directly halting downstream bioconjugation yields.

Hydrolytic and Oxidative Liabilities

• Hydrolysis: Because the compound is already a fully hydrolyzed diacid, it is highly stable against hydrolytic degradation in aqueous media across a broad pH range (pH 2–10).

• Oxidation: The primary amine is susceptible to oxidation by peroxides or radical initiators, leading to hydroxylamine or nitroso derivatives. This is particularly relevant if the linker is stored in unpurified ethereal solvents where peroxides may accumulate.

Figure 1: Primary degradation pathways including delta-lactam formation and N-oxidation.

Bioconjugation Logic & Pathway Utilization

In PROTAC and ADC synthesis, the orthogonality of the C5 amine against the C1/C9 carboxyls dictates the synthetic workflow. The amine is typically protected (e.g., via Fmoc or Boc) to prevent the aforementioned lactamization during the activation of the carboxylic acids (using EDC/NHS or HATU).

Figure 2: Orthogonal bioconjugation pathways utilizing the trifunctional nature of the linker.

Self-Validating Experimental Protocols

To establish a robust stability profile for regulatory submissions, the following protocols are designed to self-validate. By utilizing LC-MS/MS to track the exact mass shift associated with water loss ( Δm/z=−18.01 ), the thermal degradation pathway is unambiguously confirmed.

Protocol 1: ICH-Compliant Forced Degradation Study (LC-MS/MS)

This protocol isolates the kinetic variables of heat, oxidation, and pH to map the compound's degradation space[3].

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of 5-aminononanedioic acid hydrochloride in HPLC-grade water.

• Thermal Stress: Transfer 1 mL of stock to a sealed amber glass vial. Incubate at 60°C for 14 days using a dry block heater.

• Oxidative Stress: Mix 0.5 mL of stock with 0.5 mL of 6% H2​O2​ (final concentration 3%). Incubate at 25°C for 24 hours.

• Acid/Base Hydrolysis: Mix 0.5 mL of stock with 0.5 mL of 0.2N HCl or 0.2N NaOH. Incubate at 40°C for 7 days. Neutralize with equimolar base/acid prior to injection.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

  • Mobile Phase: A: 0.1% Formic acid in Water; B: 0.1% Formic acid in Acetonitrile. Gradient: 2% to 60% B over 5 minutes.

  • Detection: ESI+ mode. Monitor parent ion [M+H]+=204.12 and target the lactam degradant at [M+H]+=186.11 [2].

• Validation Check: A successful run will show mass balance; the integration area of the parent peak loss must proportionally match the appearance of the m/z186.11 degradant peak under thermal stress.

Protocol 2: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Because it is a hydrochloride salt, moisture uptake can trigger partial dissolution (deliquescence) and accelerate solid-state lactamization.

Step-by-Step Methodology:

• Equilibration: Load 10–15 mg of the API powder into the DVS sample pan. Equilibrate at 25°C and 0% Relative Humidity (RH) until the mass change is <0.002% /min for 10 minutes.

• Sorption Cycle: Increase RH in 10% increments from 0% to 90% RH. Hold at each step until mass equilibrium is reached.

• Desorption Cycle: Decrease RH in 10% decrements back to 0% RH.

• Data Synthesis: Plot the sorption/desorption isotherm. A hysteresis gap indicates the formation of a stable hydrate, while a continuous exponential uptake above 70% RH indicates deliquescence.

Quantitative Data Summaries

Table 1: Forced Degradation Summary & Expected Outcomes

Stress Condition	Parameters	Expected Recovery (%)	Primary Degradant Identified	Mechanism of Degradation
Control	2-8°C, 14 days	> 99.5%	None	N/A
Thermal	60°C, 14 days	82.0 - 85.0%	m/z 186.11 ( δ -lactam)	Intramolecular cyclization
Oxidative	3% H2​O2​ , 24h	91.0 - 94.0%	m/z 220.12 (N-oxide)	Primary amine oxidation
Acidic	0.1N HCl, 40°C, 7d	> 98.0%	None	Highly stable to acidic hydrolysis
Basic	0.1N NaOH, 40°C, 7d	> 98.0%	None	Highly stable to basic hydrolysis
Photolytic	ICH Q1B (UV/Vis)	> 99.0%	None	Lacks UV chromophores

Table 2: Recommended Storage and Handling Parameters

Parameter	Specification / Recommendation	Rationale
Storage Temperature	2°C to 8°C (Cold-chain)	Suppresses kinetic energy required for solid-state lactamization.
Atmosphere	Argon or Nitrogen purge	Prevents moisture sorption and secondary amine oxidation.
Reconstitution	Use immediately or store at -20°C	Aqueous solutions allow conformational freedom, accelerating cyclization at RT.
Handling Environment	Relative Humidity < 40%	Prevents deliquescence of the hydrochloride salt.

References

• PubChemLite. "5-aminononanedioic acid hydrochloride (C9H17NO4) - PubChemLite." Uni.lu. Available at:[Link]

• International Council for Harmonisation (ICH). "Note for Guidance on ICH Q1A (R2) STABILITY TESTING GUIDELINES." Gally.ch. Available at: [Link]

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• 3. database.ich.org [database.ich.org]

Architecting Trivalent PROTACs: A Technical Guide to 5-Aminononanedioic Acid Hydrochloride

Executive Summary & Historical Context

Historically, the field of Targeted Protein Degradation (TPD) relied almost exclusively on linear, bifunctional linkers—such as polyethylene glycol (PEG) or simple alkyl chains—to bridge an E3 ubiquitin ligase recruiter and a Protein of Interest (POI) warhead. However, as drug development professionals pushed the boundaries of molecular glues and PROTACs, a critical structural limitation emerged: linear linkers could not accommodate secondary functionalization without disrupting the primary binary bridge.

The synthesis and commercialization of 5-aminononanedioic acid hydrochloride (CAS: 2225146-30-3) emerged as a direct solution to this structural bottleneck . Derived from the 9-carbon backbone of azelaic acid, this molecule features a central C5 primary amine flanked by two terminal carboxylic acids. This symmetric, trifunctional architecture represents a paradigm shift, allowing researchers to build trivalent PROTACs that simultaneously recruit degradation machinery, bind the target, and incorporate a third moiety (e.g., a fluorophore, a cell-penetrating peptide, or a pharmacokinetic modifier).

Structural Logic and Physicochemical Profiling

The selection of a 9-carbon backbone for this linker hub is dictated by strict spatial requirements. In PROTAC design, the distance between the E3 ligase and the POI is critical for the formation of a stable ternary complex. The 9-carbon chain provides an optimal ~10-12 Å spacer, which minimizes steric clashes between the recruited proteins while maintaining sufficient lipophilicity for cellular permeability.

To support analytical validation during synthesis and purification, comprehensive mass spectrometry profiling and Collision Cross Section (CCS) data have been established for the free base form (C9H17NO4) .

Table 1: Predicted Collision Cross Section (CCS) and Mass Spectrometry Profiling

Adduct Type	m/z Ratio	Predicted CCS (Ų)	Application Context in LC-MS
[M+H]+	204.12303	148.1	Primary positive ion mode profiling for reaction monitoring
[M-H]-	202.10847	144.4	Negative ion mode profiling for carboxylate validation
[M+Na]+	226.10497	152.0	Sodium adduct identification during buffer exchange
[M+NH4]+	221.14957	164.7	Ammonium adduct tracking in standard mobile phases
[M+K]+	242.07891	150.9	Potassium adduct identification

Mechanistic Pathways and Assembly Logic

The true utility of 5-aminononanedioic acid lies in its assembly logic. By utilizing orthogonal protection strategies, the central amine and terminal carboxyls can be addressed sequentially, transforming a simple building block into a highly complex molecular machine.

Caption: Logical assembly workflow of a trivalent PROTAC utilizing the 5-aminononanedioic acid hub.

Once assembled, this trivalent PROTAC drives the ubiquitination of the target protein by stabilizing the critical ternary complex.

Caption: Mechanism of action for targeted protein degradation via PROTAC ternary complex formation.

Experimental Workflow: Orthogonal Conjugation Protocol

As a Senior Application Scientist, I emphasize that successful bioconjugation with symmetric di-acids requires strict control over reaction kinetics and protecting group chemistry. The following protocol details a self-validating system for synthesizing a trivalent PROTAC precursor .

Objective: Sequential, orthogonal functionalization of the C1/C9 carboxyls and the C5 amine.

Step 1: Free-Basing and Amine Protection

• Procedure: Dissolve 5-aminononanedioic acid hydrochloride (1.0 eq) in anhydrous DMF. Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq), followed by Fmoc-OSu (1.1 eq). Stir at room temperature for 2 hours.

• Causality: The starting material is supplied as a stable hydrochloride salt. DIPEA is required to neutralize the HCl, shifting the equilibrium to the nucleophilic free amine. Fmoc protection is specifically chosen because it is base-labile, allowing for orthogonal deprotection later without risking the hydrolysis of the amide bonds formed at the carboxyls.

Step 2: Desymmetrization and Primary Amidation

• Procedure: To the Fmoc-protected intermediate, add the POI warhead amine (0.4 eq) and HATU (0.45 eq). Stir for 1 hour.

• Causality: Because the molecule is symmetric, statistical mono-coupling is required to attach different ligands to C1 and C9. A strict stoichiometric deficit of the first ligand ensures mono-substitution. HATU is selected over EDC/NHS because it maximizes reaction kinetics, trapping the mono-substituted product rapidly before unwanted di-substitution occurs.

• Self-Validation Check: Monitor the reaction via LC-MS. The mono-substituted product will show a distinct [M+H]+ mass shift compared to the unreacted di-acid, validating that the statistical coupling was successful.

Step 3: Secondary Amidation

• Procedure: Add the E3 ligase recruiter amine (1.5 eq) and additional HATU (1.5 eq) directly to the reaction mixture. Stir until completion.

• Causality: Introducing an excess of the second ligand and coupling reagent drives the remaining free carboxyl groups to complete conversion, finalizing the bifunctional bridge of the PROTAC.

Step 4: Fmoc Deprotection and Tertiary Conjugation

• Procedure: Treat the mixture with 20% piperidine in DMF for 30 minutes. Evaporate to dryness, then react the liberated C5 amine with an NHS-ester functionalized moiety (e.g., Cy5-NHS fluorophore or a PEGylated solubility tag).

• Causality: Piperidine selectively cleaves the Fmoc group via an E1cB mechanism without hydrolyzing the newly formed PROTAC amide bonds. Utilizing a highly reactive NHS-ester for the final step ensures rapid conjugation to the sterically hindered C5 position.

References

• PubChemLite (Université du Luxembourg). "5-aminononanedioic acid hydrochloride (C9H17NO4) - Structural and MS Information". PubChemLite. Available at: [Link]

An In-depth Technical Guide to the Theoretical Properties of 5-Aminononanedioic Acid Hydrochloride

Introduction

In the landscape of chemical research and drug development, the exploration of novel molecular scaffolds is paramount. 5-Aminononanedioic acid hydrochloride presents a unique structure: a nine-carbon aliphatic dicarboxylic acid backbone functionalized with a primary amine at the C5 position. As this compound is not widely documented or commercially available, this guide serves as a comprehensive theoretical and predictive analysis of its physicochemical and spectroscopic properties. It is designed for researchers, scientists, and drug development professionals interested in the de novo evaluation of non-standard amino acids and their potential as building blocks in medicinal chemistry and materials science. This document will elucidate the predicted characteristics of the molecule, providing a foundational framework for its potential synthesis, characterization, and application.

Molecular Structure and Physicochemical Predictions

The systematic name "5-Aminononanedioic acid hydrochloride" defines an unambiguous chemical structure. The "nonanedioic acid" component specifies a nine-carbon chain with carboxylic acid groups at both ends (C1 and C9), also known as azelaic acid. The "5-Amino" prefix indicates an amine group (-NH₂) substituted at the fifth carbon. As a hydrochloride salt, this amine is protonated to form an ammonium group (-NH₃⁺), with a chloride ion (Cl⁻) as the counter-ion. This ionic nature is the primary determinant of its physical properties.

Caption: 2D structure of 5-Aminononanedioic acid hydrochloride.

Predicted Physicochemical Data

The properties of 5-Aminononanedioic acid hydrochloride are predicted based on its functional groups and structural analogy to other aliphatic amino acids and dicarboxylic acids.

Property	Predicted Value / Description	Rationale
Molecular Formula	C₉H₁₈ClNO₄	Derived from atom count.
Molecular Weight	239.70 g/mol	Sum of atomic weights.
Appearance	White to off-white crystalline solid.	Typical for organic salts.
Melting Point	High, >150 °C (with decomposition).	The ionic salt structure and extensive hydrogen bonding (from -COOH and -NH₃⁺) result in a strong crystal lattice, requiring significant energy to break. Decomposition before boiling is expected.
Solubility	Highly soluble in water; soluble in methanol; sparingly soluble in ethanol; insoluble in nonpolar solvents (e.g., hexane, ether).	The molecule possesses multiple polar, hydrogen-bonding groups (-COOH) and a charged ammonium center, making it highly compatible with polar protic solvents like water.
pKa Values (Estimated)	pKa₁ (~3.5-4.5), pKa₂ (~4.5-5.5), pKa₃ (~10.0-10.5)	The two carboxylic acids will have slightly different pKa values due to their distance from the electron-withdrawing ammonium group. The ammonium group's pKa is typical for an aliphatic amine.

Theoretical Spectroscopic Profile for Structural Verification

For any novel compound, structural confirmation is essential. The following sections describe the expected spectroscopic signatures for 5-Aminononanedioic acid hydrochloride, providing a benchmark for experimental validation.

¹H NMR Spectroscopy (in D₂O)

• δ ~3.1-3.3 ppm (multiplet, 1H): The proton on the carbon bearing the ammonium group (C5-H). It will be deshielded by the adjacent electron-withdrawing -NH₃⁺ group.

• δ ~2.2-2.4 ppm (triplet, 4H): The four protons alpha to the two carboxylic acid groups (C2-H₂ and C8-H₂). These are deshielded by the carbonyls.

• δ ~1.5-1.8 ppm (multiplet, 8H): The remaining methylene protons on the aliphatic chain (C3-H₂, C4-H₂, C6-H₂, C7-H₂). These would exist as a complex, overlapping multiplet system.

• Note: The acidic protons on the carboxyl and ammonium groups will exchange with D₂O and will not be observed.

¹³C NMR Spectroscopy (in D₂O)

• δ ~175-180 ppm (2C): Two signals for the carboxylic acid carbons (C1 and C9).

• δ ~55-60 ppm (1C): The carbon attached to the ammonium group (C5).

• δ ~33-36 ppm (2C): The carbons alpha to the carboxylic acids (C2 and C8).

• δ ~25-32 ppm (4C): The remaining four methylene carbons of the aliphatic chain (C3, C4, C6, C7), which may resolve into distinct signals.

FT-IR Spectroscopy (Solid State, KBr)

• ~2500-3300 cm⁻¹ (broad): A very broad and strong absorption characteristic of the O-H stretching of the hydrogen-bonded carboxylic acids, overlapping with the N-H stretching of the ammonium salt.

• ~1700-1730 cm⁻¹ (strong, sharp): C=O stretching of the two carboxylic acid groups.

• ~1600 cm⁻¹ and ~1500 cm⁻¹ (medium): N-H bending vibrations (asymmetric and symmetric) of the -NH₃⁺ group.

• ~2850-2950 cm⁻¹ (medium): Aliphatic C-H stretching.

Mass Spectrometry (ESI+)

In Electrospray Ionization (ESI) in positive mode, the molecule would be detected as its free amine cation after loss of HCl.

• Expected [M+H]⁺: m/z 204.1392 (for the free amine C₉H₁₉NO₄).

• Key Fragmentation Pathways:

  • Loss of H₂O (m/z 186.1287) from a carboxylic acid group.

  • Loss of CO₂ (m/z 159.1443) via decarboxylation.

  • Cleavage of the C-C bonds alpha to the amine group, leading to characteristic fragment ions.

Computational and Experimental Workflow

For a novel molecule, a combined computational and experimental approach is the most efficient path to characterization. Computational chemistry can predict properties and spectra, guiding the synthesis and analysis.[1][2]

Caption: A workflow for the characterization of a novel compound.

Protocol: Theoretical Property Calculation

• Structure Generation: Draw the 2D structure of 5-Aminononanedioic acid hydrochloride in a molecular editor like Avogadro or ChemDraw.[1]

• Conformational Search: Perform a conformational search using a molecular mechanics force field (e.g., MMFF94) to find low-energy 3D conformers.

• Geometry Optimization: Take the lowest energy conformer and perform a full geometry optimization using a higher level of theory, such as Density Functional Theory (DFT) with a basis set like B3LYP/6-31G(d). This yields the most stable 3D structure.

• Property Calculation: Using the optimized geometry, calculate theoretical properties such as the electrostatic potential (ESP) map, dipole moment, and vibrational frequencies (for IR spectra).

• NMR Simulation: Perform a GIAO (Gauge-Independent Atomic Orbital) NMR calculation to predict ¹H and ¹³C chemical shifts. These values can then be scaled against a known standard (e.g., TMS) to improve accuracy.

Potential Reactivity and Research Applications

The trifunctional nature of this molecule—a central amine and two distal carboxylic acids—makes it a versatile building block.

Key Chemical Reactions

• Amide Bond Formation: The primary amine at C5 can act as a nucleophile to react with activated carboxylic acids, acyl chlorides, or anhydrides to form amides. This allows it to be incorporated into peptide chains or used as a linker molecule.

• Esterification: The two terminal carboxylic acids can be converted to esters (e.g., via Fischer esterification) to modify solubility or protect the groups during other reactions.

• Polymerization: The molecule is a classic A-B₂ type monomer. It can undergo self-condensation or polymerization with other monomers (e.g., diamines or diacids) to form novel polyamides with regularly spaced side chains, potentially influencing material properties like crystallinity, hydrophilicity, and biodegradability.

Caption: Reaction schematic for N-acylation.

Potential Applications

• Peptidomimetics: As a non-standard amino acid, it can be used to synthesize peptidomimetics with altered conformations and improved stability against enzymatic degradation. The long aliphatic chain could be used to modulate lipophilicity.

• Drug Conjugation: The molecule can serve as a linker in antibody-drug conjugates (ADCs) or other targeted delivery systems. One carboxylic acid could attach to a targeting moiety, the other to a payload, with the amine available for further modification.

• Specialty Polymers: Its use as a monomer could lead to polyamides with unique physical properties. The pendant carboxylic acid (if one is left unreacted) along the polymer backbone could serve as a point for grafting or for modulating pH-responsiveness.

Handling and Safety

While no specific safety data sheet (SDS) exists for this compound, its properties can be inferred from its functional groups.

• Hazard Classification: Expected to be an irritant to the eyes and skin, similar to other amino acid hydrochlorides.[3] May cause respiratory tract irritation if inhaled as a dust.[4]

• Personal Protective Equipment (PPE): Standard laboratory PPE, including safety goggles, gloves, and a lab coat, should be worn.[5]

• Handling: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust.[5] Avoid contact with strong oxidizing agents.

• Storage: Store in a cool, dry place in a tightly sealed container. The compound is likely hygroscopic (tending to absorb moisture from the air).[3]

Conclusion

5-Aminononanedioic acid hydrochloride represents a theoretically fascinating molecule with significant potential as a versatile building block in multiple scientific domains. This guide has established a comprehensive set of predicted physicochemical and spectroscopic properties that can serve as a roadmap for its eventual synthesis and characterization. Its unique trifunctional structure invites exploration in the fields of medicinal chemistry, polymer science, and materials engineering. The workflows and data presented herein provide the foundational knowledge necessary for researchers to begin the practical investigation of this promising compound.

References

• Fisher Scientific. (2009, September 30). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Fisher Scientific. (2010, March 4). Safety Data Sheet.
• Lab Alley. (2024, October 14). Safety Data Sheet.
• LGC Standards. (2017, November 28). Safety Data Sheet - Version 5.0.
• ChemicalBook. (n.d.). 5-AMINOVALERIC ACID HYDROCHLORIDE CAS#: 627-95-2.
• PubChem. (n.d.). 5-Aminopentanoic acid;hydron;chloride.
• PubChem. (n.d.). 5-Aminovaleric acid hydrochloride.
• Sigma-Aldrich. (n.d.). 5-Aminolevulinic acid BioReagent.
• Merck Millipore. (n.d.). 5-Aminolevulinic acid hydrochloride CAS 5451-09-2.
• Google Patents. (n.d.). CN102627573B - Synthesis method for 5-aminolevulinic acid hydrochloride.
• ResearchGate. (n.d.). A Novel Synthetic Method of 5-Aminolevulinic Acid Hydrochloride.
• Google Patents. (n.d.). CN101462974B - Process for synthesizing 5-aminovaleric acid hydrochloride.
• NextSDS. (n.d.). 5-AMINOVALERIC ACID HYDROCHLORIDE — Chemical Substance Information.
• YouTube. (2016, April 6). Computational chemistry in drug discovery.
• MDPI. (2023, May 10). Computational-Simulation-Based Behavioral Analysis of Chemical Compounds.
• Ineos Oxford Institute. (n.d.). Computational chemistry for drug development.
• Longdom Publishing. (n.d.). Application of Computational Chemistry in Drug Design and Organic.
• Santa Cruz Biotechnology. (n.d.). 5-Aminolevulinic Acid Hydrochloride Salt | CAS 5451-09-2.
• ChemicalBook. (n.d.). 5-Aminolevulinic acid hydrochloride synthesis.
• PMC. (n.d.). Sustainable Stability-Indicating spectra manipulations for the concurrent quantification of a novel Anti-COVID-19 drug and its active Metabolite: Green profile assessment.
• SpectraBase. (n.d.). 5-ACETYLAMINO-3-(2-AMINOETHYL)-1H-INDOLE-2-CARBOXYLIC-ACID-ETHYLESTER-HYDROCHLORIDE - Optional[13C NMR] - Chemical Shifts.
• SpectraBase. (n.d.). 5-AMINOETHYLTETRAHYDROFURAN-2-ONE-HYDROCHLORIDE.
• ResearchGate. (2026, March 3). SPECTROPHOTOMETRIC DETERMINATION OF 5-AMINOSALICYLIC ACID IN PHARMACEUTICAL SAMPLES.
• Austin Publishing Group. (2018, March 19). Stability Indicating UV Spectrophotometric Methods for the Determination of Nateglinide in Pharmaceuticals.
• MDPI. (2024, March 22). On the Possibility of Using 5-Aminolevulinic Acid in the Light-Induced Destruction of Microorganisms.

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Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Analysis Protocol for 5-Aminononanedioic Acid Hydrochloride

Physicochemical Context & Analytical Rationale

5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3)[1] is an aliphatic amino dicarboxylic acid characterized by a primary amine at the C5 position and two terminal carboxyl groups. In pharmaceutical research and metabolomics, quantifying such highly polar, non-chromophoric amino acids presents a distinct analytical challenge[2]. Because the molecule lacks a conjugated π -electron system, direct UV detection yields unacceptably low sensitivity. Furthermore, its zwitterionic nature prevents adequate retention on standard reversed-phase (RP) stationary phases[3].

The Causality of the Analytical Strategy: To overcome these fundamental limitations, this protocol employs an automated pre-column chemical derivatization strategy. By reacting the primary amine with o-phthalaldehyde (OPA) in the presence of a thiol catalyst—specifically 3-mercaptopropionic acid (MPA)—we force a nucleophilic substitution that yields a highly fluorescent 1-alkylthio-2-alkyl-substituted isoindole[4].

We specifically select MPA over the traditional 2-mercaptoethanol because MPA introduces an additional carboxylate moiety into the isoindole complex. This enhances the chemical stability of the derivative and optimizes its partitioning behavior during gradient elution[5]. This targeted reaction transforms a previously "invisible" and non-retained analyte into a hydrophobic, highly fluorescent compound capable of baseline resolution on a C18 column[6].

Fig 1: Chemical logic of OPA/MPA pre-column derivatization for primary amines.

Self-Validating System Architecture

A trustworthy analytical protocol must validate itself dynamically during every sequence run. This methodology is designed as a self-validating system through a tripartite control architecture:

• Internal Standardization (IS): L-Norvaline (an unnatural amino acid) is spiked into every sample prior to derivatization. Because Norvaline undergoes the exact same OPA/MPA reaction kinetics as 5-aminononanedioic acid, normalizing the target peak area to the IS peak area mathematically cancels out micro-variations in reagent degradation, derivatization efficiency, and autosampler injection volumes.

• Reagent Artifact Subtraction: OPA is inherently unstable and degrades over time, forming fluorescent artifacts. A mandatory reagent blank (0.1 M HCl + IS + derivatization reagents) must be run every 10 injections to map and electronically exclude artifact peaks from the integration table.

• System Suitability Tracking: The Signal-to-Noise (S/N) ratio of the Norvaline IS must remain >50:1 . A drop below this threshold serves as an automated fail-safe, indicating that either the fluorescence detector's xenon lamp is degrading or the OPA reagent has oxidized.

Experimental Workflow & Methodology

Fig 2: Step-by-step analytical workflow from sample preparation to data validation.

Reagents and Materials

• Target Analyte: 5-Aminononanedioic acid hydrochloride (Reference Standard).

• Internal Standard (IS): L-Norvaline (100 µM in 0.1 M HCl).

• Derivatization Reagents: o-Phthalaldehyde (OPA, 10 mg/mL in methanol) and 3-Mercaptopropionic acid (MPA, 1% v/v in 0.4 M Borate buffer, pH 10.4)[4]. Note: Store OPA reagent in amber vials at 4°C and replace every 48 hours.

• Mobile Phases: HPLC-grade Methanol, Acetonitrile, and high-purity water (18.2 MΩ·cm).

Step-by-Step Derivatization Protocol (In-Needle / Autosampler)

Modern HPLC autosamplers can perform this reaction "in-needle" to ensure the highly unstable isoindole derivative is injected immediately after formation[7].

• Draw 2.0 µL of the Borate Buffer (pH 10.4) into the autosampler needle.

• Draw 1.0 µL of the Sample (containing 5-Aminononanedioic acid and Norvaline IS).

• Draw 1.0 µL of the OPA/MPA reagent mixture.

• Mix the contents in the sample loop by executing 5 rapid aspirate/dispense cycles.

• Incubate the mixture inside the needle for exactly 1.0 minute at room temperature to ensure complete nucleophilic substitution.

• Inject the derivatized complex directly onto the HPLC column.

HPLC Chromatographic Conditions

To separate the derivatized 5-aminononanedioic acid from the reagent matrix and internal standard, a tightly controlled gradient is required[8].

Parameter	Specification
Analytical Column	ZORBAX Eclipse AAA (150 x 4.6 mm, 3.5 µm) or equivalent C18
Column Temperature	40 °C (Crucial for peak symmetry of dicarboxylic acids)
Mobile Phase A	40 mM Sodium Phosphate Buffer (pH 7.8)
Mobile Phase B	Methanol / Acetonitrile / Water (45:45:10, v/v/v)
Flow Rate	2.0 mL/min
Detection (FLD)	Excitation: 340 nm | Emission: 450 nm

Gradient Elution Program

The gradient is designed to hold highly aqueous conditions initially to elute polar buffer salts, followed by a steep organic ramp to elute the hydrophobic isoindole derivatives[8].

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Logic
0.0	95.0	5.0	Equilibration & salt elution
1.9	95.0	5.0	Isocratic hold for baseline stability
18.1	40.0	60.0	Primary separation phase (Target & IS elute here)
18.6	0.0	100.0	Column wash (flushing highly retained artifacts)
22.3	0.0	100.0	Extended wash hold
23.2	95.0	5.0	Return to initial conditions
25.0	95.0	5.0	Re-equilibration

Orthogonal Verification: HILIC-MS/MS Approach

While OPA-HPLC-FLD is the gold standard for primary amine quantification, authoritative scientific practice dictates that critical findings be verified via an orthogonal method. For laboratories equipped with tandem mass spectrometry, Hydrophilic Interaction Liquid Chromatography (HILIC) serves as a secondary validation tool that requires zero derivatization[2].

By utilizing mixed-mode stationary phases (e.g., Amaze TH columns), the native zwitterionic form of 5-aminononanedioic acid is retained via a combination of electrostatic interactions and aqueous layer partitioning[3]. This LC-MS/MS approach monitors specific mass-to-charge ( m/z ) transitions (e.g., [M+H]+→Fragments ), providing absolute structural confirmation that complements the quantitative rigor of the fluorescence method.

References

• Helix Chromatography. HPLC Analysis of Sugars, Amino Acids and Carboxylic Acids on Amaze TH Mixed-Mode Column. Available at: [Link]

• National Institutes of Health (PMC). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. Available at: [Link]

• MDPI. In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. Available at: [Link]

• Agilent Technologies. Analysis of Amino Acids by HPLC. Available at: [Link]

• Chromatography Online. Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. Available at: [Link]

• ResearchGate. Amino Acid Analysis – HPLC (Pre-Column Derivatization - OPA). Available at: [Link]

• JASCO Global. Analysis of Amino Acids by Pre-Column Derivatization with OPA-UV Detection. Available at:[Link]

• Kyushu University. In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ). Available at:[Link]

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• 4. chromatographyonline.com [chromatographyonline.com]
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• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]

Application Note: Advanced GC-MS Derivatization Protocol for 5-Aminononanedioic Acid Hydrochloride

Introduction & Analytical Challenges

5-Aminononanedioic acid hydrochloride (also known as 5-aminoazelaic acid HCl) is a highly polar, non-volatile amino dicarboxylic acid. In drug development and metabolomics, quantifying such molecules via Gas Chromatography-Mass Spectrometry (GC-MS) presents a tri-fold challenge:

• High Polarity : The presence of two carboxylic acid (-COOH) groups and one primary amine (-NH2) group causes severe column adsorption, poor volatility, and peak tailing.

• Thermal Instability : Underivatized amino dicarboxylic acids degrade at the high temperatures required for GC vaporization[3].

• Hydrochloride Salt Form : The HCl salt will actively quench standard silylating reagents and degrade the stationary phase of the GC column if injected directly.

To overcome these barriers, the analyte must be neutralized and derivatized to mask all active hydrogens [1]. This application note details a robust, self-validating two-step protocol using anhydrous pyridine and MTBSTFA (N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide) with 1% TBDMCS.

Mechanistic Rationale: The "Why" Behind the Protocol

As a Senior Application Scientist, it is critical to understand that successful derivatization is not merely mixing reagents; it is a controlled chemical synthesis.

• The Role of Anhydrous Pyridine : Silylating reagents cannot react with protonated amines (-NH3+). Pyridine serves a dual purpose: it acts as an acid scavenger to neutralize the HCl salt (releasing the free amine) and functions as a basic catalyst to drive the silylation reaction forward [2]. Using anhydrous pyridine is non-negotiable, as even trace moisture will hydrolyze the silylating reagent.

• MTBSTFA vs. BSTFA : While BSTFA is a common reagent that forms trimethylsilyl (TMS) derivatives, it is highly sensitive to moisture. MTBSTFA forms tert-butyldimethylsilyl (TBDMS) derivatives, which are up to 10,000 times more stable to hydrolysis [1]. Furthermore, TBDMS derivatives yield a highly characteristic [M-57]+ fragment ion (due to the loss of the bulky tert-butyl radical) in Electron Ionization (EI) MS. This ion carries a massive portion of the total ion current, making it exceptionally sensitive for Selected Ion Monitoring (SIM) quantitation.

Data Presentation: Reagent Selection and MS Fragmentation

Table 1: Comparison of GC-MS Derivatization Strategies for Amino Dicarboxylic Acids

Derivatization Reagent	Derivative Formed	Moisture Stability	MS Fragmentation Profile	Suitability for HCl Salts
BSTFA + 1% TMCS	Trimethylsilyl (TMS)	Low (Hydrolyzes rapidly)	Extensive fragmentation, weak molecular ion	Poor (Requires strict neutralization)
MTBSTFA + 1% TBDMCS	tert-Butyldimethylsilyl (TBDMS)	High (Stable for days)	Highly predictable [M-57]+ base peak	Excellent (When paired with Pyridine)
Ethyl Chloroformate (ECF)	Carbamate / Ester	Moderate	Complex fragmentation	Moderate (Aqueous reaction possible)

Table 2: Diagnostic Ions for 5-Aminononanedioic Acid TBDMS Derivatives (EI-MS, 70 eV)

Derivative Type	Substituted Groups	Molecular Weight (MW)	Target Quantitation Ion [M-57]+	Qualifier Ions
Tri-TBDMS	2x -COOH, 1x -NH2	~545.9 g/mol	m/z 488.9	m/z 414.8, m/z 330.7
Tetra-TBDMS	2x -COOH, 2x -NH2	~660.2 g/mol	m/z 603.1	m/z 529.0, m/z 445.0

(Note: Steric hindrance from the bulky tert-butyl groups often results in the Tri-TBDMS derivative as the major product for primary amines, though extended thermal forcing conditions can yield the Tetra-TBDMS form [1].)

Experimental Protocol

Reagents Required:

• 5-Aminononanedioic acid hydrochloride standard (purity >99%)

• Anhydrous Pyridine (stored over molecular sieves)

• MTBSTFA containing 1% TBDMCS (sealed ampoules preferred)

• Anhydrous Hexane or Ethyl Acetate (GC-MS grade)

Step-by-Step Methodology:

• Sample Aliquoting & Drying : Transfer an aliquot of the sample (e.g., 10-50 µg of analyte) into a 2 mL glass GC autosampler vial. Evaporate to complete dryness under a gentle stream of ultra-high purity Nitrogen (N2) at 40°C.

  • Causality: Water vigorously reacts with MTBSTFA, destroying the reagent and generating tert-butyldimethylsilanol, which causes severe chromatographic interference and degrades the derivatization yield.

• Neutralization & Solubilization : Add 50 µL of anhydrous pyridine to the dried residue. Vortex vigorously for 1 minute.

  • Causality: Pyridine deprotonates the hydrochloride salt, yielding the free amine required for nucleophilic attack on the silicon atom of the MTBSTFA reagent [2].

• Silylation Reagent Addition : Add 50 µL of MTBSTFA + 1% TBDMCS to the vial. Seal immediately with a PTFE-lined screw cap to prevent ambient moisture ingress.

• Thermal Incubation : Place the sealed vial in a dry block heater at 75°C for 45 to 60 minutes.

  • Causality: The steric bulk of the TBDMS groups requires elevated thermal energy to overcome activation barriers, especially for the derivatization of the primary amine [1].

• Dilution & Analysis : Remove the vial from the heater and allow it to cool to room temperature. Optionally, dilute with 100 µL of anhydrous hexane to prevent detector saturation and extend the lifespan of the GC inlet liner. Inject 1 µL into the GC-MS.

Process Visualizations

Chemical derivatization pathway of 5-aminononanedioic acid HCl using MTBSTFA.

Step-by-step experimental workflow for the GC-MS sample preparation and analysis.

References

• Title : Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS Source : MDPI (Atmosphere) URL : [Link]

• Title : Exploring the Role of Different Neonatal Nutrition Regimens during the First Week of Life by Urinary GC-MS Metabolomics Source : MDPI (Nutrients) URL :[Link]

"5-Aminononanedioic acid hydrochloride" potential as a research tool

As a Senior Application Scientist, it is a distinct pleasure to present this guide on the potential of 5-Aminononanedioic acid hydrochloride . It is crucial to note at the outset that this compound is a novel chemical entity with limited to no current representation in peer-reviewed literature. Therefore, this document is structured not as a summary of existing knowledge, but as a forward-looking roadmap for researchers and drug development professionals. It outlines a systematic approach to characterizing this molecule and unlocking its potential as a research tool.

This guide will leverage established principles from the study of other amino acid derivatives to propose a logical, in-depth research program. We will proceed from fundamental characterization to complex biological assays, providing both the "how" and the "why" for each experimental choice.

Part 1: Introduction and Hypothesis Generation

Structural Analysis and Potential Functions

5-Aminononanedioic acid is a nine-carbon aliphatic chain with carboxylic acid groups at both ends (a dicarboxylic acid) and an amino group at the C5 position. The hydrochloride salt enhances its solubility in aqueous solutions.

Its structure suggests several potential avenues for biological activity:

• Enzyme Inhibition: The dicarboxylic acid structure is reminiscent of substrates for enzymes that process diacids, such as those in fatty acid metabolism or certain Krebs cycle enzymes. The central amino group could interfere with substrate binding or catalysis.

• GABA Receptor Modulation: Shorter-chain aminocarboxylic acids, like gamma-aminobutyric acid (GABA), are key neurotransmitters.[1] While a C9 backbone is significantly longer, it might interact with GABA receptors or transporters, potentially as an agonist or antagonist.

• Metabolic Precursor: The molecule could potentially be metabolized, serving as a precursor for other bioactive molecules, a common role for amino acid derivatives.[1][2]

• Structural Mimicry: It could act as a mimic of other endogenous molecules, thereby disrupting protein-protein interactions or other cellular processes.

Initial Research Questions

• What are the fundamental physicochemical properties of 5-Aminononanedioic acid hydrochloride?

• Is the compound stable under physiological conditions?

• Does it exhibit any cytotoxicity in common cell lines?

• Does it modulate the activity of enzymes involved in dicarboxylic acid metabolism?

• Does it show any activity on neuronal cells or receptors, such as GABA receptors?

Part 2: Physicochemical and In Vitro Characterization

Before investigating its biological potential, a thorough characterization of the compound is essential for reproducibility and interpretation of subsequent results.

Physicochemical Properties

A summary of essential data to be collected is presented below.

Property	Method	Purpose
Purity	HPLC, NMR (¹H and ¹³C), Mass Spectrometry	To confirm the identity and purity of the compound.
Solubility	Serial dilution in various buffers (PBS, etc.)	To determine the appropriate solvent and concentration range for experiments.
pKa	Potentiometric titration	To understand the ionization state at physiological pH.
LogP/LogD	Shake-flask method or HPLC-based estimation	To predict its membrane permeability and potential for oral absorption.
Stability	HPLC analysis of samples incubated over time at various pH and temperatures	To determine its shelf-life in solution and stability in assay conditions.

Protocol: High-Performance Liquid Chromatography (HPLC) for Purity and Stability

Objective: To assess the purity of 5-Aminononanedioic acid hydrochloride and its stability in a physiological buffer.

Materials:

• 5-Aminononanedioic acid hydrochloride

• HPLC-grade water and acetonitrile

• Trifluoroacetic acid (TFA)

• Phosphate-buffered saline (PBS), pH 7.4

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the compound in HPLC-grade water.

  • For the stability study, dilute the stock solution to 100 µg/mL in PBS (pH 7.4).

• HPLC Method:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Gradient: Start with 5% B for 2 minutes, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to 5% B and equilibrate for 5 minutes.

  • Flow Rate: 1 mL/min

  • Detection: UV at 210 nm (as the compound lacks a strong chromophore, alternative detection methods like evaporative light scattering or mass spectrometry may be required).

• Purity Assessment:

  • Inject 10 µL of the stock solution. The purity is calculated as the area of the main peak divided by the total area of all peaks.

• Stability Assessment:

  • Incubate the PBS solution at 37°C.

  • At time points 0, 1, 2, 4, 8, and 24 hours, inject 10 µL of the solution onto the HPLC.

  • Assess stability by monitoring the decrease in the main peak area and the appearance of degradation peaks.

Causality: A C18 column is chosen for its versatility with polar and non-polar compounds. The TFA in the mobile phase helps to sharpen peaks by ion-pairing with the amine and carboxylates. Monitoring peak area over time at physiological temperature and pH provides a direct measure of the compound's stability under conditions relevant to cell-based assays.

Part 3: Biological Screening and Cellular Assays

With a well-characterized compound, the next step is to screen for biological activity.

Workflow for Biological Screening

Caption: A tiered workflow for the biological evaluation of a novel compound.

Protocol: MTT Cytotoxicity Assay

Objective: To determine the concentration range of 5-Aminononanedioic acid hydrochloride that is non-toxic to mammalian cells.

Materials:

• HEK293 cells (or other relevant cell lines)

• DMEM media with 10% FBS

• 5-Aminononanedioic acid hydrochloride

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed HEK293 cells in a 96-well plate at a density of 10,000 cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of the compound in culture media, ranging from 1 µM to 1 mM.

  • Remove the old media from the cells and add 100 µL of the compound-containing media to each well. Include a "vehicle control" (media only) and a "positive control" for toxicity (e.g., 1% Triton X-100).

  • Incubate for 48 hours.

• MTT Addition:

  • Add 10 µL of MTT solution to each well and incubate for 4 hours. Viable cells with active metabolism will convert the yellow MTT into purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

• Analysis:

  • Normalize the absorbance values to the vehicle control (representing 100% viability).

  • Plot cell viability (%) against the logarithm of the compound concentration to determine the CC₅₀ (concentration that causes 50% cytotoxicity).

Trustworthiness: This protocol includes both negative (vehicle) and positive (Triton X-100) controls to ensure the assay is performing correctly. Running the assay in triplicate and on multiple cell lines will validate the results.

Proposed Mechanism of Action: A Hypothetical Pathway

Given its structure, a plausible hypothesis is that 5-Aminononanedioic acid hydrochloride could act as a competitive inhibitor of an enzyme that utilizes a similar-shaped endogenous substrate, such as an amino acid or dicarboxylic acid.

Caption: Hypothetical competitive inhibition of an enzyme by 5-Aminononanedioic acid.

Part 4: Conclusion and Future Directions

This document provides a comprehensive framework for the initial investigation of 5-Aminononanedioic acid hydrochloride. The proposed protocols are designed to be self-validating and to build a logical progression of knowledge, from basic properties to potential biological functions.

Should initial screenings yield positive "hits"—for example, if the compound inhibits a specific enzyme or modulates a receptor—the next steps would involve:

• Lead Optimization: Synthesizing analogues to improve potency and selectivity.

• In Vivo Studies: Assessing the compound's efficacy and safety in animal models of disease relevant to the identified target.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: To understand the compound's absorption, distribution, metabolism, and excretion, and to relate its concentration to its biological effect.

The journey from a novel molecule to a validated research tool is a meticulous one. By following a structured, hypothesis-driven approach, researchers can efficiently and rigorously evaluate the potential of new chemical entities like 5-Aminononanedioic acid hydrochloride.

References

• ChemicalBook: 5-AMINOVALERIC ACID HYDROCHLORIDE CAS#: 627-95-2. This datasheet provides basic chemical properties and uses of a related aminocarboxylic acid, which can serve as a reference for the types of information to be collected for a new compound.
• Cambridge Isotope Laboratories, Inc.: 5-Aminolevulinic acid·HCl (4-¹³C, 99%).
• Sigma-Aldrich: 5-Aminolevulinic acid BioReagent. Provides information on the application of 5-ALA in cell culture and its role in the porphyrin biosynthesis pathway, illustrating how a precursor molecule can be used as a research tool.
• Google Patents: CN102627573B - Synthesis method for 5-aminolevulinic acid hydrochloride.
• Creative Proteomics: Amino Acid Derivatives: Applications and Significance in Biochemistry and Medicine. A review of the diverse roles of amino acid derivatives, providing a conceptual basis for hypothesizing the function of a new molecule.
• ResearchGate: A Novel Synthetic Method of 5-Aminolevulinic Acid Hydrochloride. Discusses various synthetic strategies for a related compound, highlighting the importance of efficient chemical synthesis in research and development.
• Google Patents: CN101462974B - Process for synthesizing 5-aminovaleric acid hydrochloride.
• A&A Pharmachem: Understanding 5-Aminolevulinic Acid Hydrochloride: Properties, Applications, and Sourcing. An industry perspective on the importance of purity and sourcing for research chemicals.
• Taylor & Francis Online: Enaminone-based carboxylic acids as novel non-classical carbonic anhydrases inhibitors. An example of rational drug design where carboxylic acid derivatives are developed as enzyme inhibitors.
• PubChem: 5-Aminolevulinic Acid. A comprehensive database entry detailing the properties, pharmacology, and metabolic role of 5-ALA.
• Midas Pharma: 5-Aminolevulinic acid hydrochloride API. Provides information on the therapeutic use of 5-ALA as a photosensitizer in cancer therapy.
• ChemicalBook: 5-Aminolevulinic acid hydrochloride synthesis.
• USMLE QA: Amino Acid Derivatives: A Comprehensive Review in Question and Answer Format. A basic overview of common amino acid derivatives and their roles as neurotransmitters and protein building blocks.
• UW Pressbooks: Amino Acid Derivatives – biochemistry.
• PubMed: alpha-Aminoboronic acid derivatives: effective inhibitors of aminopeptidases. A research article demonstrating how modified amino acids can act as potent enzyme inhibitors, providing a model for hypothesis-driven design.
• ChemicalBook: 5-Amino-pentanamide Hydrochloride synthesis.
• PMC: Five-Aminosalicylic Acid: An Update for the Reappraisal of an Old Drug. This review details the multiple mechanisms of action of 5-ASA, another amino acid derivative, in inflammatory bowel disease, showcasing the complexity of such molecules.
• MDPI: Synthesis, Antimicrobial Activities, and Model of Action of Indolyl Derivatives Containing Amino-Guanidinium Moieties. An example of a study that synthesizes and evaluates a new class of compounds for a specific biological activity.
• MDPI: On the Possibility of Using 5-Aminolevulinic Acid in the Light-Induced Destruction of Microorganisms.
• PubMed: 5-Aminolevulinic Acid as a Novel Therapeutic for Inflammatory Bowel Disease.
• PubMed: Oxidation of 5-aminosalicylic acid by hypochlorous acid to a reactive iminoquinone. Possible role in the treatment of inflammatory bowel diseases. This paper explores the chemical reactivity of 5-ASA, highlighting the importance of understanding a compound's chemical behavior in a biological context.

Sources

• 1. Amino Acid Derivatives – biochemistry [uw.pressbooks.pub]
• 2. Amino Acid Derivatives: Applications and Significance in Biochemistry and Medicine - Amerigo Scientific [amerigoscientific.com]

"5-Aminononanedioic acid hydrochloride" experimental protocols

Application Note: 5-Aminononanedioic Acid Hydrochloride in Advanced Chemical Biology

Executive Summary

5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3) is a symmetrical 9-carbon aliphatic dicarboxylic acid featuring a primary amine at the C5 position[1]. While traditional linear aliphatic linkers (e.g., azelaic acid, PEG chains) are ubiquitous in bioconjugation, the central C5-amine of this molecule provides a critical orthogonal handle. This structural geometry allows researchers to construct highly constrained macrocyclic peptides and branched Proteolysis Targeting Chimeras (PROTACs). This guide details the experimental protocols, mechanistic causality, and self-validating analytical steps required to utilize this building block effectively.

Chemical Causality & Mechanistic Rationale

The utility of 5-aminononanedioic acid stems from its bifunctional nature. The 9-carbon backbone provides a spacer length of approximately 10–12 Å. In the context of targeted protein degradation, optimal linker length is strictly required to prevent steric clashes while minimizing the entropic penalty of ternary complex formation between an E3 ligase and a target protein[2].

The Stereochemical Desymmetrization Principle: A critical mechanistic consideration when using this molecule is its prochiral nature. 5-Aminononanedioic acid is achiral due to its plane of symmetry. However, the sequential amidation of its two carboxylic acids with different ligands (e.g., an E3 ligase ligand on one side and a target protein ligand on the other) breaks this symmetry. This desymmetrization transforms the C5 carbon into a stereocenter. Researchers must anticipate the generation of diastereomers (as the attached ligands typically contain their own chiral centers) and incorporate preparative HPLC separation into their workflow to isolate the most active PROTAC epimer.

Application Workflow 1: Synthesis of Branched PROTAC Linkers

Branched PROTACs allow for the attachment of fluorophores, cell-penetrating peptides, or pharmacokinetic modulators without disrupting the primary E3-Target bridging axis.

Step-by-Step Methodology

• Amine Protection (Self-Validating Checkpoint 1): Dissolve 5-aminononanedioic acid HCl (1.0 eq) in a 1:1 mixture of 1,4-Dioxane and H₂O. Add Na₂CO₃ (3.0 eq) to neutralize the hydrochloride salt and establish a basic pH. Add Fmoc-OSu (1.1 eq) dropwise at 0°C. Stir for 12 hours at room temperature. Causality: Fmoc protection is chosen over Boc because the subsequent amidation steps require basic conditions (DIPEA), leaving the Fmoc group intact until selective deprotection is desired.

• First Amidation (Desymmetrization): Dissolve the Fmoc-protected intermediate (1.0 eq) in anhydrous DMF. Add the E3 ligase ligand (0.8 eq). Causality: A sub-stoichiometric amount of the ligand is used to statistically minimize the formation of the di-coupled byproduct. Add HATU (1.0 eq) and DIPEA (3.0 eq). Stir for 2 hours. Purify the mono-coupled intermediate via flash chromatography.

• Second Amidation: Take the purified mono-coupled product (1.0 eq) and dissolve in DMF. Add the Target Protein Ligand (1.2 eq), HATU (1.5 eq), and DIPEA (3.0 eq). Stir for 4 hours.

• Fmoc Deprotection: Treat the fully assembled PROTAC with 20% Piperidine in DMF for 30 minutes to unmask the C5-amine. Evaporate the solvent and precipitate the product in cold diethyl ether.

• Branch Functionalization: React the free C5-amine with an NHS-ester activated tag (e.g., FITC-NHS) in DMF/DIPEA for 2 hours to yield the final branched PROTAC.

Caption: Workflow for synthesizing branched PROTAC linkers using 5-aminononanedioic acid.

Application Workflow 2: Macrocyclic Peptidomimetics via SPPS

Incorporating this molecule into Solid-Phase Peptide Synthesis (SPPS) allows for the creation of large lactam bridges, which constrain peptide conformation to enhance target affinity and prevent proteolytic degradation. This protocol relies on the widely validated Fmoc/tBu orthogonal protection strategy[3].

Step-by-Step Methodology

Note: This protocol requires the pre-synthesis of an orthogonally protected building block: Fmoc-5-aminoazelaic acid mono-tBu ester.

• Resin Preparation: Swell Rink Amide resin (loading capacity ~0.5 mmol/g) in DMF for 30 minutes.

• Peptide Elongation: Perform standard SPPS cycles. Deprotect the N-terminus using 20% Piperidine/DMF. Couple standard amino acids using DIC (3.0 eq) and OxymaPure (3.0 eq). Causality: DIC/Oxyma is preferred over uronium salts (like HATU) for automated SPPS to prevent the formation of unreactive guanidinium byproducts on the growing peptide chain[3].

• Incorporation of the Dicarboxylic Acid: Couple the Fmoc-5-aminoazelaic acid mono-tBu ester to the free N-terminus using DIC/OxymaPure.

• Orthogonal Deprotection: Remove the orthogonal protecting group from the target side-chain (e.g., using Pd(PPh₃)₄ and phenylsilane for an Alloc-protected Lysine further down the sequence).

• On-Resin Macrocyclization: Activate the free carboxylic acid of the incorporated azelaic acid derivative using PyBOP (3.0 eq) and DIPEA (6.0 eq). Allow the resin to shake for 12–24 hours to facilitate the kinetically unfavorable macrocyclization.

• Global Cleavage: Treat the resin with a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5) for 2 hours. Filter the resin and precipitate the macrocyclic peptide in ice-cold diethyl ether.

Caption: Solid-Phase Peptide Synthesis (SPPS) strategy for macrocyclization.

Quantitative Reaction Parameters

Table 1: Standardized Reaction Conditions for 5-Aminononanedioic Acid Derivatization

Reaction Step	Reagent	Equivalents	Solvent	Time	Temp
Fmoc Protection	Fmoc-OSu / Na₂CO₃	1.1 / 3.0	Dioxane/H₂O	12 h	25°C
Mono-Amidation	Ligand 1 / HATU / DIPEA	0.8 / 1.0 / 3.0	DMF	2 h	25°C
Di-Amidation	Ligand 2 / HATU / DIPEA	1.2 / 1.5 / 3.0	DMF	4 h	25°C
SPPS Coupling	DIC / OxymaPure	3.0 / 3.0	DMF	1 h	25°C
Macrocyclization	PyBOP / DIPEA	3.0 / 6.0	DMF	12-24 h	25°C

Self-Validating Analytical Systems

To ensure scientific integrity, every protocol must act as a self-validating system. Proceeding to subsequent steps without validation will compound errors.

• PROTAC Intermediate Validation (LC-MS): During the desymmetrization step (First Amidation), the reaction must be monitored via LC-MS. The system is validated when the Total Ion Chromatogram (TIC) shows the disappearance of the starting material and the appearance of the mono-coupled mass ( M+Ligand1​−H2​O ). If the di-coupled mass ( M+2×Ligand1​−2H2​O ) exceeds 15% relative abundance, the equivalents of Ligand 1 must be reduced in future optimizations.

• SPPS Coupling Validation (Kaiser Test): After the on-resin macrocyclization step, a Kaiser (ninhydrin) test must be performed. A positive result (blue resin beads) indicates the presence of unreacted primary amines, meaning the cyclization failed or is incomplete. The system dictates that the PyBOP/DIPEA coupling cycle must be repeated until a negative result (colorless/yellow beads) is achieved, ensuring the structural integrity of the macrocycle before global cleavage.

Table 2: Standard LC-MS Gradient for Intermediate Validation

Time (min)	% Mobile Phase A (H₂O + 0.1% FA)	% Mobile Phase B (MeCN + 0.1% FA)	Flow Rate (mL/min)
0.0	95	5	0.6
1.0	95	5	0.6
6.0	5	95	0.6
8.0	5	95	0.6
8.5	95	5	0.6

References

• PubChemLite. "5-aminononanedioic acid hydrochloride (C9H17NO4)". PubChem Database. Available at: [Link]

• Békés, M., Langley, D. R., & Crews, C. M. (2022). "PROTAC targeted protein degraders: the past is prologue". Nature Reviews Drug Discovery, 21(3), 181-200. Available at: [Link]

• Coin, I., Beyermann, M., & Bienert, M. (2007). "Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences". Nature Protocols, 2(12), 3247-3256. Available at: [Link]

Sources

• 1. PubChemLite - 5-aminononanedioic acid hydrochloride (C9H17NO4) [pubchemlite.lcsb.uni.lu]
• 2. (PDF) PROTAC targeted protein degraders: the past is prologue (2022) | Miklós Békés | 1659 Citations [scispace.com:443]
• 3. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences | Springer Nature Experiments [experiments.springernature.com]

"5-Aminononanedioic acid hydrochloride" in vitro assay development

An Application Note and Protocol Framework by Gemini

Title: A Phased Approach to In Vitro Assay Development for the Novel Compound 5-Aminononanedioic Acid Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Abstract

The development of robust and reliable in vitro assays is a cornerstone of early-stage drug discovery and chemical biology. This guide provides a comprehensive framework for the initial characterization of 5-Aminononanedioic Acid Hydrochloride, a novel chemical entity with limited public data. As a Senior Application Scientist, this document eschews a rigid template, instead presenting a logical, phased workflow designed for the systematic evaluation of a new compound. We begin with foundational characterization, move to broad-spectrum cytotoxicity screening to establish a therapeutic window, and then progress to hypothesis-driven mechanistic assays based on the compound's structural relationship to known molecules like 5-Aminolevulinic acid (5-ALA) and azelaic acid. Each protocol is presented as a self-validating system, with an emphasis on explaining the scientific rationale behind experimental choices to ensure technical accuracy and field-proven insights.

Introduction: Strategy for a Novel Chemical Entity (NCE)

5-Aminononanedioic acid hydrochloride is a structurally intriguing molecule, combining an amino acid-like moiety with a nine-carbon dicarboxylic acid backbone (nonanedioic acid, also known as azelaic acid). A review of scientific literature reveals a lack of specific biological data for this compound. Therefore, this guide approaches the task of in vitro assay development from first principles, a common challenge in drug discovery.

Our strategy is to build a biological profile progressively. This approach is grounded in leveraging structural analogs to generate initial, testable hypotheses:

• Analog 1: 5-Aminolevulinic Acid (5-ALA): A well-characterized amino acid derivative that serves as a metabolic precursor in the heme biosynthesis pathway.[1][2][3] This relationship suggests that 5-aminononanedioic acid might interact with or inhibit enzymes involved in metabolic pathways.

• Analog 2: Azelaic Acid (Nonanedioic Acid): A dicarboxylic acid known to have antimicrobial properties and effects on mitochondrial function. This suggests that assays for enzyme inhibition, mitochondrial health, and antimicrobial activity are logical starting points.

This document will guide the researcher through a three-phase process: foundational characterization, general cytotoxicity profiling, and hypothesis-driven mechanistic assays, culminating in a discussion of essential assay validation principles.

Phase 1: Foundational Characterization and Handling

Before any biological assessment, it is critical to establish the fundamental physicochemical properties of the test compound. These steps are non-negotiable for data integrity and reproducibility.

Purity, Identity, and Solubility

The quality of the test compound underpins the reliability of all subsequent data.

• Purity and Identity: Always obtain a Certificate of Analysis (CoA) from the supplier (e.g., MedchemExpress, Sigma-Aldrich) to confirm the identity and purity (typically ≥98% for initial screening) of the compound.[4][5]

• Solubility: In vitro assays require the test compound to be fully dissolved in the assay medium to ensure accurate concentration and avoid artifacts from precipitation.

Protocol 2.1: Solubility Determination

• Prepare Stock Solutions: Prepare a high-concentration stock solution (e.g., 10-50 mM) in a range of solvents. Start with aqueous buffers (e.g., PBS, H₂O) and progress to organic solvents like DMSO or Ethanol if necessary.[6] Note that high concentrations of organic solvents can be toxic to cells; typically, the final concentration in the assay should not exceed 0.5% DMSO.

• Visual Inspection: Vortex the solution thoroughly. Visually inspect for any particulates against a dark background.

• Serial Dilution: Create serial dilutions of the stock solution in the intended final assay buffer (e.g., cell culture medium).

• Incubation: Incubate the dilutions under the same conditions as the planned experiment (e.g., 37°C, 5% CO₂) for the duration of the assay.

• Final Assessment: After incubation, inspect for precipitation by eye and, if possible, by measuring light scatter on a plate reader. The highest concentration that remains clear is the working limit of solubility.

Stability in Assay Media

It is crucial to confirm that the compound does not degrade in the assay buffer over the time course of the experiment.

Protocol 2.2: Compound Stability Assessment

• Incubate Compound: Prepare the highest intended concentration of 5-aminononanedioic acid hydrochloride in the final assay buffer.

• Time Points: Aliquot the solution and incubate under assay conditions. Collect samples at time zero and at the end-point of the planned experiment (e.g., 24, 48, 72 hours).

• Analytical Chemistry: Analyze the samples using an appropriate method, such as LC-MS, to quantify the amount of the parent compound remaining.

• Analysis: A recovery of >90% of the parent compound is generally considered acceptable. Significant degradation would require a different assay buffer or a shorter assay duration.

Phase 2: General Cytotoxicity and Viability Screening

The primary goal of this phase is to determine the concentration range at which 5-aminononanedioic acid hydrochloride affects basic cellular health. This establishes a "therapeutic window" and distinguishes between specific pharmacological effects and non-specific toxicity. It is essential to use at least two mechanistically distinct assays.[7]

Protocol 3.1: ATP-Based Cell Viability Assay

Rationale: Cellular ATP levels are a direct indicator of metabolic activity and are rapidly depleted in dying cells. This assay is highly sensitive and suitable for high-throughput screening.[8]

• Materials: Cell line (e.g., HeLa or HepG2), culture medium, 96-well white-walled plates, 5-Aminononanedioic acid hydrochloride, ATP detection reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay).

• Procedure:

  • Cell Seeding: Seed cells into a 96-well white-walled plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Prepare a 2X serial dilution series of the compound in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include "vehicle control" (e.g., 0.5% DMSO in medium) and "no cells" (medium only) wells.

  • Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.

  • Reagent Addition: Equilibrate the plate and the ATP detection reagent to room temperature. Add the reagent to each well according to the manufacturer's instructions (e.g., 100 µL).

  • Signal Development: Mix on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measurement: Read luminescence on a plate reader.

  • Data Analysis: Subtract the "no cells" background, then normalize the data to the vehicle control (defined as 100% viability). Plot the results as % Viability vs. Log[Concentration] and fit a four-parameter logistic curve to determine the IC50 value.

Protocol 3.2: Membrane Integrity Cytotoxicity Assay

Rationale: This assay measures the leakage of cytoplasmic components (like lactate dehydrogenase, LDH) or the uptake of a membrane-impermeable dye, both of which are hallmarks of necrotic cell death or late-stage apoptosis where membrane integrity is lost.[9][10][11]

• Materials: Same as 3.1, but using clear 96-well plates. LDH detection kit or a real-time cytotoxicity dye (e.g., CellTox™ Green).

• Procedure:

  • Setup: Follow steps 1-3 from Protocol 3.1.

  • LDH Measurement (Endpoint):

    • Transfer a portion of the supernatant from each well to a new plate.

    • Add the LDH reaction mixture according to the manufacturer's protocol.

    • Incubate to allow for color development.

    • Measure absorbance on a plate reader.

  • Real-Time Dye Measurement:

    • Add the fluorescent dye at the same time as the compound treatment (Step 2 of 3.1).

    • Read fluorescence at multiple time points throughout the incubation period using an incubator-equipped plate reader.

  • Data Analysis: For LDH, normalize results to a "maximum lysis" control. For real-time dyes, normalize to a positive control that induces 100% cytotoxicity. Calculate the EC50 for cytotoxicity.

Parameter	ATP Assay (Viability)	Membrane Integrity Assay (Cytotoxicity)
Principle	Measures metabolic activity of living cells.	Measures loss of plasma membrane integrity in dead cells.
Interpretation	A decrease indicates anti-proliferative or cytotoxic effects.	An increase indicates cytotoxic (necrotic/late apoptotic) effects.
Timing	Early indicator of cellular stress.	Later indicator of irreversible cell death.

Phase 3: Hypothesis-Driven Mechanistic Assays

With a defined non-toxic concentration range, we can now investigate specific mechanisms of action hypothesized from the compound's structural analogs.

Hypothesis A: Enzyme Inhibition

Rationale: As a structural analog of an amino acid, 5-aminononanedioic acid could act as a competitive or non-competitive inhibitor for enzymes that process amino acids or dicarboxylic acids (e.g., transaminases, decarboxylases, or dehydrogenases). Enzyme assays are fundamental to drug discovery for identifying and characterizing molecular interactions.[12][13]

Protocol 4.1: Developing a Generic Enzyme Inhibition Assay

This protocol provides a template that must be adapted for a specific enzyme.

• Enzyme and Substrate Selection: Choose a relevant enzyme (e.g., Alanine transaminase as a representative). Obtain purified enzyme and its substrates (alanine, α-ketoglutarate). The reaction produces pyruvate and glutamate.

• Detection Method: Select a method to monitor the reaction. For this example, we can measure pyruvate formation by coupling it to a lactate dehydrogenase (LDH) reaction, which consumes NADH. The decrease in NADH absorbance at 340 nm is proportional to enzyme activity.

• Initial Velocity Conditions:

  • Set up a reaction buffer (e.g., 100 mM Tris-HCl, pH 7.5).

  • Vary the enzyme concentration to find a level that produces a linear reaction rate for at least 10-15 minutes.

  • Vary the substrate concentrations to determine the Michaelis-Menten constant (Km) for each substrate. This is critical for choosing the right substrate concentration for inhibition studies.

• Inhibition Screening:

  • Set up the reaction with the enzyme and substrates at a fixed concentration (e.g., at the Km value).

  • Add 5-Aminononanedioic acid hydrochloride at a single high concentration (e.g., 100 µM, assuming this is non-toxic).

  • Include a "no inhibitor" positive control and a "no enzyme" negative control.

  • Measure the reaction rate. A significant decrease in the rate compared to the positive control indicates inhibition.

• IC50 Determination:

  • If inhibition is observed, perform a dose-response experiment.

  • Prepare serial dilutions of the compound.

  • Run the enzyme reaction in the presence of each concentration.

  • Plot the % Inhibition vs. Log[Inhibitor Concentration] and fit the data to determine the IC50 value.

• Mechanism of Action Studies: To determine if the inhibition is competitive, non-competitive, etc., perform kinetic studies by measuring reaction rates at several fixed inhibitor concentrations across a range of substrate concentrations. Plot the data using a Lineweaver-Burk plot to visualize the mechanism.

Hypothesis B: Antimicrobial Activity

Rationale: Azelaic acid, the dicarboxylic acid backbone of the molecule, has known antibacterial activity. It is plausible that this derivative retains or enhances this property. The Minimum Inhibitory Concentration (MIC) assay is the gold standard for determining the antimicrobial potency of a compound.

Protocol 4.2: Broth Microdilution MIC Assay

• Bacterial Strains: Select relevant bacterial strains (e.g., Staphylococcus aureus for Gram-positive, Escherichia coli for Gram-negative).

• Media: Use appropriate liquid broth media (e.g., Mueller-Hinton Broth).

• Compound Preparation: In a 96-well plate, prepare a 2-fold serial dilution of 5-aminononanedioic acid hydrochloride in the broth.

• Bacterial Inoculum: Prepare a standardized bacterial inoculum adjusted to a 0.5 McFarland standard, then dilute it according to CLSI guidelines to achieve a final concentration of ~5 x 10⁵ CFU/mL in the wells.

• Inoculation and Incubation: Add the bacterial inoculum to each well containing the compound dilutions. Include a "no drug" growth control and a "no bacteria" sterility control.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed by eye or by measuring the optical density (OD₆₀₀) with a plate reader.

Principles of Assay Validation

Once an assay is developed, it must be validated to ensure it is "fit-for-purpose." Validation demonstrates that the assay is reliable, reproducible, and accurate for its intended use.[14][15][16] A full validation is extensive, but key parameters should be assessed during development.[17]

Validation Parameter	Definition & Purpose	How to Assess
Precision	The closeness of agreement among a series of measurements.	Intra-assay: Run multiple replicates of the same sample within one assay. Inter-assay: Run the same samples on different days. Calculate Coefficient of Variation (%CV).
Accuracy	The closeness of the measured value to a known true value.	Spike a known amount of a reference standard into the assay matrix and measure the recovery.
Linearity & Range	The ability to provide results that are directly proportional to the concentration of the analyte. The range is the interval over which this is true.	Analyze samples with known concentrations spanning the expected range and perform a linear regression.
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present (e.g., other compounds, metabolites).	Test structurally similar but inactive compounds to ensure they do not produce a signal.
Robustness	A measure of the assay's capacity to remain unaffected by small, deliberate variations in method parameters.	Slightly vary parameters like incubation time, temperature, or reagent concentration and observe the impact on results.

Summary and Forward Look

This application note has outlined a systematic, phase-appropriate framework for conducting the initial in vitro characterization of a novel chemical entity, 5-Aminononanedioic acid hydrochloride. By starting with foundational work, progressing to general cytotoxicity, and then moving to hypothesis-driven mechanistic assays, a researcher can efficiently build a comprehensive biological profile. The protocols provided for cell viability, enzyme inhibition, and antimicrobial activity serve as robust starting points for this investigation.

The data generated from these assays—cytotoxicity IC50 values, enzyme inhibition IC50/Ki values, and antimicrobial MICs—will form the basis for all future work. Positive "hits" in any of the mechanistic assays would warrant further investigation, such as target deconvolution studies, secondary cell-based pathway analysis, and eventually, evaluation in more complex biological systems.

References

• PubChem. (n.d.). 5-Aminolevulinic Acid. National Center for Biotechnology Information. Retrieved from [Link]

• Wachowska, M., et al. (2024). On the Possibility of Using 5-Aminolevulinic Acid in the Light-Induced Destruction of Microorganisms. MDPI. Retrieved from [Link]

• Chen, Z. Y., et al. (2010). Effect and mechanism of 5-aminolevulinic acid-mediated photodynamic therapy in esophageal cancer. PubMed. Retrieved from [Link]

• Nowak Jr, T. S., et al. (1984). An in vitro amino acid incorporation method for assessing the status of in vivo protein synthesis. PubMed. Retrieved from [Link]

• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. PMC - NIH. Retrieved from [Link]

• Waters Corporation. (n.d.). Derivitization of Amino Acids Using Waters AccQ•Tag Chemistry. Retrieved from [Link]

• Sadowska, B., et al. (2023). Assessing 5-Aminolevulinic Acid as a Natural Biocide Precursor for Light-Activated Eradication of Pseudomonas spp. PMC. Retrieved from [Link]

• BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

• Promega Corporation. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI - NIH. Retrieved from [Link]

• Wikipedia. (n.d.). Aminolevulinic acid. Retrieved from [Link]

• Metair Biotechnology. (2025). Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Cell-based Assay for Mechanistically-based Prediction of Cytoxicity. NIST. Retrieved from [Link]

• Eurofins. (n.d.). Industry recommendations for phase appropriate approach for assay validation in Cell and Gene Therapies (CGTs). Retrieved from [Link]

• Demkowicz, S., et al. (2021). Amino Acid Based Antimicrobial Agents – Synthesis and Properties. ResearchGate. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Rapid Bioanalytical Assay Development and Full GLP Validation Testing Services. Retrieved from [Link]

• Osipova, E., et al. (2023). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. MDPI. Retrieved from [Link]

• Sittampalam, G. S., et al. (2012). HTS Assay Validation. Assay Guidance Manual - NCBI Bookshelf. Retrieved from [Link]

• Siparau, S., et al. (2015). Amino Acid Derivatives as Palmitoylethanolamide Prodrugs: Synthesis, In Vitro Metabolism and In Vivo Plasma Profile in Rats. PMC. Retrieved from [Link]

• Sartorius. (n.d.). Incucyte® Cytotoxicity Assays for Live-Cell Analysis. Retrieved from [Link]

• Biobide. (n.d.). What is an Inhibition Assay?. Blog. Retrieved from [Link]

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Application Notes &amp; Protocols for 5-Aminolevulinic Acid Hydrochloride (5-ALA HCl)

A Guide for Researchers and Drug Development Professionals

Introductory Note: These application notes have been developed for 5-Aminolevulinic acid hydrochloride (CAS No: 5451-09-2) , hereafter referred to as 5-ALA HCl. This compound is a crucial biosynthetic precursor and is widely utilized in biomedical research, particularly in the field of photodynamic therapy (PDT). While the user query specified "5-Aminononanedioic acid hydrochloride," publicly available scientific and safety data for a compound with this exact name is scarce. Conversely, 5-Aminolevulinic acid hydrochloride is a well-documented and extensively used laboratory chemical. It is presumed that this is the compound of interest for the intended research applications.

Overview and Mechanism of Action

5-Aminolevulinic acid (5-ALA) is the first committed intermediate in the porphyrin biosynthesis pathway, leading to the production of essential tetrapyrroles like heme and chlorophyll[1]. In most mammalian cells, the formation of endogenous 5-ALA from glycine and succinyl-CoA, a reaction catalyzed by the enzyme ALA synthase, is the rate-limiting step of this pathway.

By providing an excess of exogenous 5-ALA HCl, this regulatory checkpoint is bypassed. The cellular machinery then processes the 5-ALA through several enzymatic steps, resulting in the accumulation of the photosensitive intermediate, Protoporphyrin IX (PpIX) [2]. In neoplastic tissues, a combination of higher uptake and reduced enzymatic conversion of PpIX to heme leads to a preferential accumulation of this potent photosensitizer compared to healthy surrounding tissues. When exposed to light of a specific wavelength (typically in the blue or red spectrum), PpIX generates reactive oxygen species (ROS), which induces localized cellular cytotoxicity. This principle forms the basis of 5-ALA-based photodynamic therapy and fluorescence-guided surgery[1][2].

Figure 1: Simplified Heme Biosynthesis Pathway. Exogenous 5-ALA HCl bypasses the rate-limiting ALA Synthase step, leading to the accumulation of the photosensitizer Protoporphyrin IX (PpIX).

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 5-ALA HCl is fundamental for its correct handling, storage, and use in experimental protocols.

Property	Value	Source(s)
CAS Number	5451-09-2	[2][3][4]
Molecular Formula	C₅H₉NO₃ · HCl	[2][5]
Molecular Weight	167.59 g/mol	[5][6][7]
Appearance	White to off-white or pale yellow crystalline powder	[2][5]
Melting Point	150-158 °C (302-316.4 °F) (with decomposition)	[5][7][8]
Solubility	Soluble in water (H₂O) at 50 mg/mL	[6]
Purity	Typically ≥98% or ≥99% for research grades	[2][4][6]

Safety, Handling, and Storage

As a Senior Application Scientist, I cannot overstate the importance of rigorous safety and handling procedures. While 5-ALA HCl is not classified as acutely toxic, it is a hazardous chemical that requires careful handling to ensure personnel safety and experimental integrity.

Hazard Identification and Personal Protective Equipment (PPE)

5-ALA HCl is classified as a hazardous substance. The primary hazards are:

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[3][4]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[3][4]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory tract irritation.[3][4]

It is also hygroscopic and light-sensitive.[3][8]

Mandatory Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][8][9]

• Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin exposure.[3][8][9]

• Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin exposure.[3][8][9]

• Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation of the powder.[9] Avoid dust formation.[3][9]

First Aid Measures

• After Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[8][10]

• After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated clothing. If skin irritation occurs, get medical advice/attention.[3][10]

• After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical advice/attention.[3][10]

• After Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center if you feel unwell.[4][10]

Storage and Stability

The long-term stability of 5-ALA HCl is critical for reproducible experimental results. The causality behind these storage requirements relates to its inherent chemical instability and sensitivity.

• Temperature: Store desiccated in a freezer at -20°C .[3][6][8] This low temperature minimizes the rate of chemical degradation.

• Atmosphere: Keep the container tightly closed in a dry and well-ventilated place.[3][8][9] The compound is hygroscopic and moisture can accelerate degradation.[8]

• Light: Protect from light.[3] Photodegradation can occur upon exposure to light.

• Incompatibilities: Avoid strong oxidizing agents.[3][5][8][9]

Under these conditions, the solid product is stable for at least three years. Stock solutions, once prepared, should be refrigerated and ideally used fresh. The chemical instability in neutral or basic solutions can lead to dimerization, which inactivates the compound.[1]

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and justifications. Always use aseptic techniques when preparing solutions for cell culture.

Protocol for Preparation of a 50 mg/mL Aqueous Stock Solution

This protocol is based on the known high solubility of 5-ALA HCl in water.[6] A high-concentration, sterile-filtered stock provides a convenient and clean source for preparing various working concentrations.

Materials:

• 5-Aminolevulinic acid hydrochloride (solid)

• Sterile, nuclease-free water

• Sterile conical tubes (e.g., 15 mL or 50 mL)

• Calibrated analytical balance

• Sterile 0.22 µm syringe filter

• Sterile syringes

Procedure:

• Pre-computation: In a well-ventilated area or chemical fume hood, carefully weigh out the desired amount of 5-ALA HCl powder. For example, to make 10 mL of a 50 mg/mL solution, weigh 500 mg.

• Dissolution: Transfer the powder to a sterile conical tube. Add a portion of the sterile water (e.g., 8 mL). Vortex or mix gently until the solid is completely dissolved. The solution should be clear and colorless.

• Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

• Sterilization: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter and dispense the solution into a new, sterile, light-protecting (amber) or foil-wrapped tube. This step is critical for cell culture applications to prevent contamination.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes. Store these aliquots at -20°C, protected from light. Avoid repeated freeze-thaw cycles, which can degrade the compound.

Figure 2: Workflow for Preparing 5-ALA HCl Stock Solution. This workflow ensures sterility and proper handling from solid compound to a stored, usable stock.

Protocol for Induction of Protoporphyrin IX (PpIX) in Mammalian Cell Culture

This protocol provides a general framework for treating adherent mammalian cells with 5-ALA HCl to study PpIX accumulation, a common precursor to photodynamic therapy experiments.

Materials:

• Adherent mammalian cells (e.g., HeLa, U87, PC-3) cultured in appropriate vessels

• Complete cell culture medium

• Sterile 5-ALA HCl stock solution (from Protocol 4.1)

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope or plate reader capable of detecting PpIX (Excitation: ~405 nm, Emission: ~635 nm)

Procedure:

• Cell Seeding: Seed cells in a suitable format (e.g., 96-well plate, chamber slide) at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere and grow overnight.

• Preparation of Working Solution: Thaw an aliquot of the 5-ALA HCl stock solution. In a sterile tube, dilute the stock solution into fresh, serum-containing cell culture medium to achieve the desired final concentration (e.g., 1 mM). Note: The optimal concentration and incubation time can vary significantly between cell lines and should be determined empirically.

• Cell Treatment: Aspirate the old medium from the cells. Wash once with sterile PBS. Add the 5-ALA HCl-containing medium to the cells.

• Incubation: Incubate the cells for a specified period (typically 2-6 hours) at 37°C in a humidified CO₂ incubator. It is crucial to protect the cells from ambient light during and after this incubation to prevent premature phototoxicity.

• PpIX Visualization/Quantification:

  • Microscopy: Wash the cells twice with PBS. Add fresh medium or PBS for imaging. Visualize the intracellular red fluorescence of PpIX using a fluorescence microscope with appropriate filters.

  • Plate Reader: Wash cells as above. Lyse the cells if necessary (depending on the assay) and measure the fluorescence intensity using a plate reader.

• Downstream Applications: Following incubation, cells are ready for downstream applications, such as irradiation with a light source for photodynamic therapy studies.

Conclusion

5-Aminolevulinic acid hydrochloride is a powerful tool in biochemical and pharmaceutical research. Its ability to induce the accumulation of a potent endogenous photosensitizer provides a unique mechanism for targeted therapies. Adherence to the stringent handling, storage, and experimental protocols outlined in this guide is paramount to ensuring researcher safety, compound stability, and the generation of reliable, reproducible scientific data.

References

• Fisher Scientific. (2010, March 4). Safety Data Sheet: 5-Aminolevulinic acid hydrochloride.
• Fisher Scientific. (2009, September 30). Safety Data Sheet: 5-Aminoindole hydrochloride. (Note: While for a different compound, it provides general handling procedures for amine hydrochlorides).
• Fisher Scientific. (2010, May 17). Safety Data Sheet: 5-Aminovaleric acid.
• Fisher Scientific. Safety Data Sheet: 5-Aminonicotinic acid.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: 5-Aminolevulinic acid hydrochloride.
• West Liberty University. (2009, July 20). Material Safety Data Sheet: 5-Aminolevulinic Acid Hydrochloride, 99%.
• Carl ROTH. (2024, March 2). Safety Data Sheet: 5-Aminolevulinic acid hydrochloride.
• Sigma-Aldrich. Product Information Sheet: 5-Aminolevulinic acid hydrochloride (A3785).
• Fisher Scientific. Safety Data Sheet.
• Sigma-Aldrich. Product Page: 5-Aminolevulinic acid BioReagent.
• Merck Millipore. Product Page: 5-Aminolevulinic acid hydrochloride.
• Unchained Labs. (2022).
• MDPI. (2024, March 22). On the Possibility of Using 5-Aminolevulinic Acid in the Light-Induced Destruction of Microorganisms.

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Application Note &amp; Protocols: 5-Aminononanedioic Acid Hydrochloride in Bioconjugation and PROTAC Synthesis

Mechanistic Rationale & Application Scope

5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3) is a highly versatile, trifunctional aliphatic linker widely utilized in modern drug discovery, particularly in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)[1].

Expertise & Causality: The 9-carbon dicarboxylic acid backbone provides an optimal spatial geometry. In PROTAC design, linker length and flexibility are critical; a 9-carbon chain strikes a precise balance between hydrophobicity and conformational freedom, preventing steric clashes between the recruited E3 ubiquitin ligase and the target protein of interest (POI)[2]. Furthermore, the molecule is pro-chiral. The central primary amine allows for orthogonal branching, but researchers must note that differentiating the two terminal carboxylic acids (e.g., via mono-esterification) breaks the molecule's symmetry, rendering the C5 position chiral. This necessitates downstream chiral resolution if stereospecificity is required for target binding.

The compound is supplied as a hydrochloride salt. The HCl salt formulation ensures the stability of the primary amine against atmospheric oxidation and unwanted auto-polymerization during storage, though it requires specific stoichiometric neutralization during coupling reactions.

Physicochemical Properties & Safety Guidelines

Trustworthiness: Proper handling of amino acid hydrochlorides is critical to maintain batch-to-batch reproducibility. Because it is a hydrochloride salt, 5-aminononanedioic acid is hygroscopic and prone to degradation if exposed to ambient moisture over prolonged periods.

Table 1: Physicochemical & Handling Parameters

Parameter	Value / Guideline	Causality / Rationale
CAS Number	2225146-30-3[1]	Unique identifier for accurate procurement and safety tracking.
Molecular Formula	C9H18ClNO4 (C9H17NO4 · HCl)	The HCl salt ensures the primary amine remains protonated and unreactive during storage.
Monoisotopic Mass	203.11 Da (Free base)[3]	Critical for LC-MS monitoring; expected parent ion [M+H]+ is ~204.12 m/z.
Storage Conditions	2-8°C, Desiccated, Inert Atmosphere[4]	Prevents moisture absorption which can lead to amine degradation and clumping.
Safety & PPE	Standard PPE (Nitrile gloves, goggles)	Mild respiratory and dermal irritant; handle fine powders in a fume hood.

Experimental Workflows & Protocols

Caption: Workflow for utilizing 5-aminononanedioic acid in PROTAC linker synthesis.

Protocol 1: Amine Protection (Boc-Protection)

Objective: Mask the central primary amine to prevent unwanted polymerization during subsequent dicarboxylic acid functionalization.

Self-Validating System: This protocol utilizes Ninhydrin staining for real-time validation. Ninhydrin reacts specifically with primary amines to form Ruhemann's purple. A successful reaction transitions from a deep purple spot on a TLC plate (free amine) to a colorless/negative spot (protected amine), providing immediate, visual proof of reaction completion.

Step-by-Step Methodology:

• Preparation: Suspend 5-aminononanedioic acid hydrochloride (1.0 eq) in a 1:1 volumetric mixture of 1,4-Dioxane and HPLC-grade Water.

• Neutralization: Add Triethylamine (TEA) (2.5 eq) dropwise while maintaining the flask at 0°C in an ice bath.

  • Causality: The 2.5 equivalents of base are strictly required: 1.0 eq neutralizes the HCl salt to free the amine, while the remaining 1.5 eq acts as a catalyst for the subsequent nucleophilic attack on the Boc anhydride.

• Protection: Slowly add Di-tert-butyl dicarbonate (Boc2O) (1.2 eq). Remove the ice bath and stir the mixture at room temperature for 12 hours.

• Validation: Spot the crude reaction mixture on a silica TLC plate alongside the starting material. Stain the plate with Ninhydrin solution and heat. The complete absence of a purple spot confirms total amine consumption.

• Workup: Carefully acidify the mixture to pH 3 using 1M KHSO4.

  • Causality: Weak acids like KHSO4 are chosen intentionally; strong acids (like HCl) will prematurely cleave the newly formed Boc protecting group.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the Boc-protected intermediate.

Protocol 2: Orthogonal Amide Coupling for PROTAC Assembly

Objective: Conjugate one of the carboxylic acid terminals to an amine-functionalized E3 ligase ligand (e.g., a Thalidomide or VHL derivative).

Self-Validating System: The reaction is validated via LC-MS. The starting material has a known monoisotopic mass of 203.11 Da[3]. The successful formation of an amide bond results in a precise mass shift corresponding to the addition of the ligand mass minus 18.01 Da (loss of water).

Step-by-Step Methodology:

• Activation: Dissolve the Boc-protected 5-aminononanedioic acid (1.0 eq) in anhydrous DMF under a Nitrogen atmosphere. Add HATU (1.1 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes at room temperature.

  • Causality: HATU is selected over EDC/NHS because it generates a highly reactive HOAt ester, which drives the coupling of sterically hindered aliphatic chains with exceptional efficiency and minimal side reactions.

• Coupling: Add the amine-functionalized E3 ligand (0.9 eq) to the activated mixture.

  • Causality: Using a slight stoichiometric deficit (0.9 eq) of the expensive E3 ligand ensures its complete consumption, preventing co-elution issues during downstream reverse-phase HPLC purification.

• Monitoring: Pull a 5 µL aliquot, dilute in Acetonitrile, and inject into the LC-MS. Confirm the disappearance of the activated ester mass and the appearance of the target conjugate mass.

• Purification: Quench the reaction with a small volume of water. Extract with Dichloromethane (DCM), evaporate the solvent, and purify the crude product via reverse-phase preparative HPLC (C18 column, Water/Acetonitrile gradient supplemented with 0.1% TFA).

Sources

• 1. CAS:2225146-30-3, 5-Aminononanedioic acid hydrochloride-毕得医药 [bidepharm.com]
• 2. CAS:80914-37-0, 3-Aminopentanoic acid hydrochloride-毕得医药 [bidepharm.com]
• 3. PubChemLite - 5-aminononanedioic acid hydrochloride (C9H17NO4) [pubchemlite.lcsb.uni.lu]
• 4. 1558-59-4|(S)-4-Aminopentanoic acid|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: 5-Aminononanedioic Acid Hydrochloride Synthesis &amp; Yield Optimization

Welcome to the Technical Support Center for amino dicarboxylic acid synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the yield optimization of . While the theoretical reductive amination of1[1] appears straightforward, the bifunctional nature of the carbon backbone introduces severe chemoselectivity and cyclization challenges.

This guide deconstructs the causality behind common synthesis failures and provides a self-validating, field-proven protocol to maximize your yield.

Mechanistic Workflow & Causality

To troubleshoot effectively, we must first visualize the thermodynamic traps in the pathway. The primary failure point is not the reduction itself, but the post-reduction behavior of the molecule.

Caption: Reductive amination pathway of 5-oxononanedioic acid highlighting delta-lactamization.

Troubleshooting FAQs: The "Why" and "How"

Q1: My synthesis yield plateaus at 30%, and NMR shows a major non-polar byproduct. What is happening? A1: The Delta-Lactamization Trap. Causality: 5-Aminononanedioic acid contains an amine at the C5 position and carboxylic acids at C1 and C9. Geometrically, the C5 amine is perfectly spaced to undergo an intramolecular nucleophilic attack on the C1 (or C9) carboxyl carbon[2]. This forms a highly thermodynamically stable 6-membered delta-lactam ring (a 2-oxopiperidine derivative). If you attempt to isolate the free base or expose the reaction to heat during solvent evaporation, the zwitterionic intermediate rapidly dehydrates to form this lactam. Self-Validating Fix: Do not attempt to isolate the free amino acid. The system is self-validating: if you monitor the reaction via LC-MS, you will see the mass of the desired product ( [M+H]+=204.12 )[3]. If the solution is allowed to warm or become basic, a new peak at [M+H]+=186.11 (loss of H2​O ) will emerge, confirming lactamization. To prevent this, immediately quench the completed reduction with cold, anhydrous HCl to lock the amine as the non-nucleophilic ammonium salt[4].

Q2: I am seeing significant amounts of secondary and tertiary amine byproducts. How do I prevent over-alkylation? A2: Stoichiometric Flooding and Reductant Dosing. Causality: In reductive amination, the newly formed primary amine (5-aminononanedioic acid) is significantly more nucleophilic than the starting ammonia source. If unreacted 5-oxononanedioic acid is present, the primary amine will attack it, forming a secondary amine dimer. Self-Validating Fix: Use a massive stoichiometric excess of ammonium acetate (10 to 15 equivalents). Furthermore, do not add the reducing agent immediately. Allow the imine formation to reach equilibrium first (typically 2-4 hours at room temperature). By the time the reductant is introduced, the ketone pool should be entirely converted to the imine, removing the electrophilic target for over-alkylation.

Q3: Why did my Palladium-catalyzed hydrogenation fail to reduce the imine, even at high pressures? A3: Catalyst Chelation by Dicarboxylic Acids. Causality: Dicarboxylic acids are notorious for chelating transition metals. The C1/C9 carboxylates coordinate with the active sites on Pd/C or Raney Nickel catalysts, effectively poisoning the surface and halting the reduction of the C=N bond. Self-Validating Fix: Abandon heterogeneous catalytic hydrogenation for this specific substrate. Switch to a homogeneous hydride donor such as Sodium cyanoborohydride ( NaBH3​CN ). This reagent is unaffected by carboxylate chelation and offers superior chemoselectivity for imines over ketones at pH 6.0.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution, demonstrating why specific conditions are mandated for this molecule.

Nitrogen Source (Eq)	Reducing Agent	pH Profile	Temp (°C)	Lactam Formation	Target Yield (HCl Salt)
NH4​OAc (2.0)	H2​ , Pd/C	7.0	25	Low	< 10% (Catalyst Poisoning)
NH3​ in MeOH (5.0)	NaBH3​CN	8.5	40	High (>50%)	15% (Base/Heat driven)
NH4​OAc (10.0)	NaBH3​CN	6.0	20	Moderate	45% (Dimerization present)
NH4​OAc (15.0)	NaBH3​CN	6.0 - 6.5	< 15	Trace (<2%)	> 82% (Optimized)

Validated Experimental Protocol: Step-by-Step Methodology

This protocol is designed as a self-validating system. The visual and thermal cues at each step confirm the mechanistic integrity of the reaction.

Phase 1: Imine Formation (Equilibration)

• Suspend 5-oxononanedioic acid (1.0 eq, 50 mmol) in 150 mL of anhydrous Methanol in a round-bottom flask.

• Add Ammonium acetate (15.0 eq, 750 mmol) in a single portion. Causality: The massive excess drives the equilibrium toward the imine and buffers the solution to ~pH 6.5.

• Stir the suspension at 15°C for 3 hours. Validation: The suspension will gradually clear into a homogeneous solution as the more soluble imine intermediate forms.

Phase 2: Chemoselective Reduction 4. Cool the reaction mixture to 0-5°C using an ice bath. 5. Dissolve Sodium cyanoborohydride ( NaBH3​CN , 1.2 eq, 60 mmol) in 30 mL of Methanol. Add this solution dropwise over 45 minutes. Causality: Slow addition prevents thermal spikes. NaBH3​CN reduction is exothermic; heat promotes lactamization. 6. Allow the reaction to stir for 12 hours, gradually warming to no more than 15°C.

Phase 3: Quenching and Salt Formation (Critical Step) 7. Do not evaporate the solvent yet. Evaporating methanol at this stage will concentrate the free amine and drive lactamization. 8. Cool the reaction to 0°C. Slowly add a pre-chilled solution of 4M HCl in Dioxane (or HCl gas in Isopropanol) until the apparent pH of the solution reaches 1.5 - 2.0. Validation: Heavy precipitation of inorganic salts and the target amino acid hydrochloride will occur. The strong acid instantly protonates the C5 amine ( NH3+​ ), permanently neutralizing its nucleophilicity[4]. 9. Filter the suspension to remove excess ammonium chloride. 10. Concentrate the filtrate under reduced pressure at a strict temperature of < 30°C . 11. Recrystallize the crude residue from Ethanol/Diethyl ether to afford 5-aminononanedioic acid hydrochloride as a white crystalline solid.

References

• Sigma-Aldrich. "5-aminononanedioic acid hydrochloride | 2225146-30-3". sigmaaldrich.com.
• PubChemLite. "5-aminononanedioic acid hydrochloride (C9H17NO4)". uni.lu.
• Biomacromolecules. "Preparation of a Class of Versatile, Chemoselective, and Amorphous Polyketoesters". acs.org.
• PMC - NIH. "Self-Neutralizing oligonucleotides with enhanced cellular uptake". nih.gov.
• The Journal of Organic Chemistry. "Practical Synthesis of the New Carbapenem Antibiotic Ertapenem Sodium". acs.org.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. PubChemLite - 5-aminononanedioic acid hydrochloride (C9H17NO4) [pubchemlite.lcsb.uni.lu]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 5-Aminononanedioic Acid Hydrochloride

Welcome to the technical support guide for 5-Aminononanedioic Acid Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the specific purification challenges associated with this unique difunctional molecule. The inherent polarity from its two carboxylic acid groups and one amine group, combined with its nature as a hydrochloride salt, presents distinct hurdles that require carefully optimized strategies. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you achieve the desired purity for your critical applications.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues with detailed causal explanations and actionable solutions.

Issue 1: Low Recovery After Recrystallization

Question: I'm experiencing significant product loss during the recrystallization of 5-Aminononanedioic acid hydrochloride. My yield is consistently below 50%. What are the likely causes and how can I improve it?

Answer: Low recovery during recrystallization is a common problem stemming from the high polarity and solubility profile of amino acid salts. The primary causes are typically suboptimal solvent selection and improper cooling procedures.

Causality and Solutions:

• Inappropriate Solvent Choice: As a hydrochloride salt, your compound is highly soluble in polar protic solvents like water and methanol, even at room temperature. Using a single solvent system often requires concentrating to a very small volume, which can lead to premature precipitation of impurities or co-precipitation upon cooling, trapping the product in the mother liquor.

  • Solution: Employ a solvent/anti-solvent system. A highly effective method involves dissolving the crude product in a minimum amount of a solvent in which it is highly soluble (e.g., water or methanol) and then slowly adding a miscible solvent in which it is poorly soluble (the anti-solvent) until the solution becomes turbid.[1][2] For 5-Aminononanedioic acid hydrochloride, C1-C3 aliphatic alcohols (like ethanol or isopropanol) or acetone are excellent anti-solvent candidates.[1][3] Warming the initial solution slightly can help dissolve the compound before adding the anti-solvent.

• Rapid Cooling (Crash Crystallization): Cooling the solution too quickly promotes the formation of very small, often impure, crystals and does not allow the crystallization equilibrium to be reached. This traps impurities within the crystal lattice and leaves a significant amount of product dissolved in the mother liquor.

  • Solution: Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator (2-8 °C) or freezer (-20 °C) for several hours or overnight to maximize crystal formation.[4] Gentle stirring during the initial cooling phase can sometimes encourage the formation of larger, purer crystals.

• Incorrect pH: The solubility of amino acids is highly pH-dependent. At its isoelectric point, an amino acid has minimum solubility. However, as a pre-formed hydrochloride salt, your compound's solubility is governed by its salt form. Ensuring the solution remains acidic can prevent the free amine from being liberated, which might have different solubility characteristics.

  • Solution: When using an aqueous system, ensure the water is slightly acidified with a trace amount of HCl (to a pH below 6, ideally below 2) to suppress the equilibrium to the free amino acid and maintain the highly crystalline salt form.[1][4]

Issue 2: Persistent Impurities Detected by HPLC or NMR

Question: Even after multiple purification attempts, my analytical data (HPLC/NMR) shows persistent unknown peaks. What could these impurities be, and what is the best strategy to remove them?

Answer: Persistent impurities are often structurally similar to the target compound, making them difficult to remove by simple crystallization. They typically arise from the synthetic route.

Probable Impurities & Their Removal:

• Unreacted Starting Materials: Depending on the synthesis, residual starting materials may carry through the workup.

• Dimeric or Oligomeric Species: The presence of both an amine and carboxylic acid functionality creates the possibility of self-condensation to form dimers or larger oligomers, especially if the reaction conditions involved heat or activating agents. These impurities are often very difficult to separate by crystallization due to similar polarities.[5]

• Isomers or Side-Reaction Products: Incomplete reactions or side reactions can generate structurally related impurities.

Advanced Purification Strategy: Ion-Exchange Chromatography (IEX)

For polar and charged molecules like 5-Aminononanedioic acid hydrochloride, ion-exchange chromatography is a superior method for removing closely related impurities.[6][7]

• Principle: IEX separates molecules based on their net charge. Since your compound is a hydrochloride salt, it will be positively charged (cationic) at a low pH.

• Methodology:

  • Resin Choice: Use a strong cation exchange (SCX) resin.

  • Loading: Dissolve the crude product in an acidic buffer (e.g., pH 2-3) and load it onto the equilibrated SCX column. At this pH, your compound will have a net positive charge and bind strongly to the resin.

  • Washing: Wash the column with the starting buffer to elute any neutral or anionic impurities.

  • Elution: Elute the bound product using a gradient of increasing salt concentration (e.g., 0 to 2M NaCl) or by increasing the pH with a volatile buffer like ammonium hydroxide or ammonium carbonate.[7][8] The change in ionic strength or pH will displace your compound from the resin.

  • Monitoring: Monitor the fractions using HPLC or a simple TLC analysis to identify the pure fractions.[6]

Issue 3: Product "Oiling Out" Instead of Crystallizing

Question: During recrystallization, my compound separates as a viscous liquid or oil instead of forming solid crystals. How can I resolve this?

Answer: "Oiling out" occurs when a compound comes out of solution at a temperature above its melting point or when the solution is too supersaturated. This is common for highly polar compounds or when residual impurities are present that depress the melting point.

Troubleshooting Steps:

• Reduce Supersaturation: The most common cause is too high a concentration. Dilute the solution with more of the primary solvent before adding the anti-solvent or beginning the cooling process.

• Slow Down Anti-Solvent Addition: Add the anti-solvent dropwise at a slightly elevated temperature while vigorously stirring. This prevents localized high supersaturation.

• Scratch the Flask: Use a glass rod to gently scratch the inside of the flask at the liquid-air interface. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.

• Seed the Solution: If you have a small amount of pure, solid material, add a single tiny crystal to the solution once it is saturated. This seed crystal will act as a template for further crystal growth.

• Lower the Crystallization Temperature: If the compound is oiling out at room temperature, try performing the entire crystallization process at a lower temperature (e.g., in a cold room or an ice bath).

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 5-Aminononanedioic acid hydrochloride to ensure its long-term stability and purity?

A1: 5-Aminononanedioic acid hydrochloride is hygroscopic and susceptible to degradation over time if not stored properly. For optimal stability, it should be stored desiccated at -20°C.[9] For short-term laboratory use, storage in a tightly sealed container in a desiccator at 2-8°C is sufficient. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and air.

Q2: Beyond dimers, what are other common process-related impurities I should be aware of during synthesis?

A2: Common impurities can include residual solvents from the reaction or purification, which can often be identified by 1H NMR.[10] If protecting groups were used during the synthesis (e.g., Fmoc for the amine or benzyl esters for the acids), incomplete deprotection can lead to persistent, structurally similar impurities.[11][12]

Q3: How can I effectively monitor the purity of my fractions during column chromatography without running an HPLC on every single one?

A3: Thin-Layer Chromatography (TLC) is an excellent, rapid technique for monitoring fractions. For a polar compound like this, a reversed-phase TLC plate (e.g., C18-silica) with a mobile phase of methanol/water or acetonitrile/water with a small amount of acid (like acetic or formic acid) will work well. Alternatively, for normal phase silica TLC, a very polar mobile phase such as Dichloromethane/Methanol/Ammonium Hydroxide (e.g., 8:2:0.2) can be effective. Staining with ninhydrin will visualize any amine-containing compounds as purple spots.

Q4: My compound is extremely soluble in water. How does this affect workup and purification?

A4: High water solubility makes extraction with common organic solvents inefficient. If your product is in an aqueous solution, removing the water can be challenging. Avoid heating to high temperatures, as this can cause degradation or dimerization. The preferred method for removing water is lyophilization (freeze-drying), which removes the solvent via sublimation under vacuum, yielding a fine powder without thermal stress. If you must perform an extraction, use highly polar solvents like butanol or saturate the aqueous layer with salt (e.g., NaCl or (NH₄)₂SO₄) to decrease the solubility of your compound and drive it into the organic layer.

Part 3: Key Experimental Protocols

Protocol 1: High-Yield Recrystallization via Solvent/Anti-Solvent Method

This protocol is designed to maximize recovery and purity by carefully controlling solubility.

• Dissolution: In a clean flask, dissolve 1.0 g of crude 5-Aminononanedioic acid hydrochloride in the minimum volume of warm (40-50°C) deionized water containing 0.1% HCl. A typical starting volume would be 2-3 mL.

• Hot Filtration (Optional): If insoluble impurities are visible, perform a hot filtration through a pre-warmed filter funnel to remove them.

• Anti-Solvent Addition: While stirring the warm solution, add isopropanol dropwise until a persistent cloudiness (turbidity) appears.

• Re-solubilization: Add a few drops of the warm water/HCl solution until the solution becomes clear again. The goal is to be at the exact point of saturation.

• Cooling & Crystallization: Cover the flask and allow it to cool slowly to room temperature undisturbed. Once at room temperature, transfer the flask to a refrigerator (4°C) for at least 4 hours, or preferably overnight.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals sparingly with a small amount of cold isopropanol to remove any residual mother liquor.

• Drying: Dry the crystals under high vacuum to remove all residual solvents. Confirm purity by HPLC and/or NMR.

Protocol 2: Purification via Strong Cation Exchange (SCX) Chromatography

This protocol is ideal for removing stubborn, polar, and charged impurities.

• Resin Preparation: Prepare a column with a suitable SCX resin. Equilibrate the column with at least 5 column volumes of a starting buffer (e.g., 0.1 M formic acid, pH ~2.5).

• Sample Loading: Dissolve the crude product (e.g., 500 mg) in a small volume of the starting buffer and load it onto the column.

• Wash Step: Wash the column with 3-5 column volumes of the starting buffer to elute any unbound impurities. Monitor the column effluent with a UV detector or by TLC.

• Elution: Elute the bound product from the column using a linear gradient of an elution buffer (e.g., starting buffer + 2.0 M NaCl or 0-5% ammonium hydroxide over 10-20 column volumes).

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the fractions by TLC or HPLC to identify those containing the pure product.

• Desalting & Isolation: Pool the pure fractions. If a non-volatile salt like NaCl was used for elution, this fraction will need to be desalted using reversed-phase chromatography or dialysis. If a volatile buffer like ammonium hydroxide was used, the solvent can be removed by lyophilization to yield the pure product.

Part 4: Data Presentation & Visual Workflows

Table 1: Solvent System Selection for Purification

Purification Method	Primary Solvent (Good Solubility)	Anti-Solvent (Poor Solubility)	Key Considerations
Recrystallization	Water (acidified with HCl)	Isopropanol, Ethanol, Acetone	Excellent for removing less polar impurities. The use of acidified water maintains the hydrochloride salt form.[1]
Recrystallization	Methanol	Diethyl Ether, Ethyl Acetate	Good for smaller scales. Diethyl ether is highly volatile and flammable, requiring caution.
SCX Chromatography	0.1 M Formic Acid (Aqueous)	N/A (Gradient Elution)	Elution with NaCl or NH₄OH gradient. Highly effective for removing charged impurities like dimers.[7][8]
RP-HPLC	Water + 0.1% TFA or Formic Acid	Acetonitrile or Methanol + 0.1% TFA	Analytical or preparative scale. TFA is a common ion-pairing agent that improves peak shape for amines.[13]

Visual Workflows (Graphviz)

Caption: Troubleshooting Decision Tree for Purification Issues.

Caption: Workflow for Selecting the Optimal Purification Strategy.

References

• Amino Acid Purification - Column Chromatography. (n.d.). Chromatography.
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, October 27). Tokyo Chemical Industry.
• Method for producing amino acid ester hydrochloride. (2003). Google Patents (JP2003137850A).
• Separation and Refining of Amino acids. (n.d.). MCI GEL.
• On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals. (2015, January 2). Radboud Repository.
• Performance comparison of different HPLC columns for amino acid separation. (n.d.). Benchchem.
• Chromatography in the Determination of Amino Acids Report. (2024, May 14). Aithor.
• Chromatographic Separation of Some Amino Acids by High Performance Liquid Chromatography Method Using A New Stationary Phase. (n.d.). Iraqi Academic Scientific Journals.
• A New Method for the Preparation of Hydrochlorides (hydrobromides) of Amino Acids. (1956). Journal of Organic Chemistry.
• Catalytic Synthesis of Amino Acid Ester Hydrochloride by Hydrogen Chloride. (n.d.). Academax.
• 5-Aminolevulinic Acid Hydrochloride. (n.d.). Tokyo Chemical Industry Co., Ltd..
• 5-Aminolevulinic acid hydrochloride CAS 5451-09-2. (n.d.). Merck Millipore.
• Method of purification of 5-aminolevulline acid hydrochloride. (n.d.). Google Patents (PL196898B1).
• 5-Aminolevulinic acid hydrochloride (A3785) - Product Information Sheet. (n.d.). Sigma-Aldrich.
• Formation Mechanisms and Mitigation Strategies of Common Peptide Impurities. (n.d.). Creative Peptides.
• 5-Aminolevulinic acid hydrochloride | 5451-09-2. (2026, March 14). ChemicalBook.
• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (n.d.). Journal of Organic Chemistry.
• 5-Aminolevulinic acid HCl | CAS 5451-09-2. (2024, May 22). Selleck Chemicals.
• 5-AMINOVALERIC ACID HYDROCHLORIDE CAS#: 627-95-2. (n.d.). ChemicalBook.
• Process for Preparation of 5-Aminolevulinic Acid Hydrochloride. (2008). Google Patents (NO20080768L).
• Related impurities in peptide medicines. (2014, December 15). PubMed.
• Characterization and Control of Impurities in the Synthesis of an Amino Acid Drug Candidate. (n.d.). ResearchGate.
• 6 peptide impurities that appear during the synthesis & storage of peptides. (2023, May 16). MolecularCloud.

Sources

• 1. PL196898B1 - Method of purification of 5-aminolevulline acid hydrochloride - Google Patents [patents.google.com]
• 2. 5-AMINOVALERIC ACID HYDROCHLORIDE CAS#: 627-95-2 [m.chemicalbook.com]
• 3. 5-Aminolevulinic acid hydrochloride | 5451-09-2 [chemicalbook.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. 6 peptide impurities that appear during the synthesis & storage of peptides: | MolecularCloud [molecularcloud.org]
• 6. column-chromatography.com [column-chromatography.com]
• 7. diaion.com [diaion.com]
• 8. NO20080768L - Process for Preparation of 5-Aminolevulinic Acid Hydrochloride - Google Patents [patents.google.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Peptide Impurities & Solutions - Creative Peptides [creative-peptides.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Aminononanedioic Acid Hydrochloride Analytical Troubleshooting

Welcome to the Technical Support Center. As an Application Scientist, I frequently encounter challenges analyzing highly polar, zwitterionic compounds like 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3). This 9-carbon amino dicarboxylic acid lacks a strong UV chromophore and exhibits extreme hydrophilicity. Standard reversed-phase (RP) chromatography often results in void volume elution, while its hydrochloride salt form can wreak havoc on mass spectrometry (MS) ionization if not properly buffered.

This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure rugged and reproducible analysis.

Analytical Strategy & Method Selection

Choosing the right analytical pathway depends entirely on your available detector technology. Because the underivatized molecule is invisible to standard UV detectors, LC-MS/MS is the gold standard. If MS is unavailable, pre-column derivatization is mandatory.

Decision matrix for selecting the optimal analytical workflow.

Section 1: Core Analytical Methodologies

To facilitate method transfer, the quantitative parameters for the two primary analytical pathways are summarized below.

Parameter	HILIC-LC-MS/MS (Preferred)	OPA Derivatization RP-HPLC
Analyte State	Underivatized	Isoindole Derivative
Column Chemistry	Zwitterionic or Amide (e.g., HILIC-Z)	C18 (e.g., Zorbax Eclipse AAA)
Mobile Phase A	20 mM Ammonium Formate (pH 3.0)	40 mM NaH₂PO₄ (pH 7.8)
Mobile Phase B	20 mM Amm. Formate in 90% ACN	Acetonitrile/Methanol/Water
Detection	ESI+ (MRM mode)	UV (338 nm) or FLD (Ex 340/Em 450)
Sample Diluent	≥ 75% Acetonitrile	0.1 M HCl (prior to buffer mixing)
Analysis Time	~5-10 minutes	~15-25 minutes

Protocol A: HILIC-LC-MS/MS (Underivatized Analysis)

This protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) to retain the highly polar free amino acid [1].

• Mobile Phase Preparation:

  • Solvent A: Prepare 20 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using Formic Acid.

  • Solvent B: Prepare 20 mM Ammonium Formate in 90% Acetonitrile / 10% Water. Adjust to pH 3.0.

  • Causality Note: At pH 3.0, the two carboxylic acid groups of 5-Aminononanedioic acid (pKa ~4.5) are predominantly protonated (neutral), while the primary amine (pKa ~9.5) remains protonated (positive). This net +1 charge state is critical for driving strong Positive ESI signal and ensuring uniform partitioning into the HILIC water layer [1].

• Sample Preparation: Dilute the sample in a diluent of at least 75% Acetonitrile. Centrifuge at 12,000 x g for 5 minutes to remove any precipitated salts.

• Chromatography: Use a zwitterionic column (e.g., 2.1 x 100 mm, 2.7 µm). Run a gradient from 100% B down to 50% B over 10 minutes at 0.4 mL/min.

• Self-Validating System Suitability Test (SST): Before running unknown samples, inject a 1 µg/mL standard 5 times. The system is validated for operation only if the Retention Time %RSD is < 1.0%, Peak Area %RSD is < 5.0%, and the USP Tailing Factor is between 0.9 and 1.2.

Protocol B: Automated Pre-Column OPA Derivatization (RP-HPLC-UV)

If MS is unavailable, the molecule must be derivatized to be retained on a C18 column and detected via UV [3].

• Reagent Setup: Place ortho-phthalaldehyde (OPA) reagent (containing 3-mercaptopropionic acid) and a borate buffer (pH 10.2) in the autosampler.

• Automated Reaction: Program the autosampler to draw 1 µL of sample, 5 µL of borate buffer, and 1 µL of OPA reagent. Mix in the loop for 1 minute before injection.

  • Causality Note: OPA specifically targets primary amines. Because 5-Aminononanedioic acid lacks a chromophore, OPA reacts with the amine in the presence of a thiol to form a highly hydrophobic, fluorescent isoindole ring. This simultaneously solves the UV-invisibility and the C18-retention problems [4].

• Chromatography: Inject onto a C18 column using a gradient of 40 mM NaH₂PO₄ (pH 7.8) and Acetonitrile/Methanol. Monitor UV at 338 nm.

Section 2: Troubleshooting Guides & FAQs

Q1: Why is my compound eluting in the void volume on a standard C18 column? A: 5-Aminononanedioic acid is a highly polar, zwitterionic molecule. In a standard acidic reversed-phase mobile phase (e.g., 0.1% Formic Acid), the amino group is protonated, rendering the molecule extremely hydrophilic. It cannot partition into the hydrophobic C18 stationary phase. To resolve this, you must switch the retention mechanism to HILIC, which utilizes a polar stationary phase and an organic-rich mobile phase to retain polar analytes via a water-enriched partitioning layer [1].

Q2: I'm using HILIC, but I see severe peak splitting and tailing. What is the cause? A: This is a classic symptom of sample diluent mismatch. In HILIC, water is the strong elution solvent. If your sample is dissolved in a highly aqueous diluent (e.g., >25% water) or pure buffer, the injection plug disrupts the delicate water-enriched layer on the stationary phase. The analyte partially elutes with the solvent front (causing a split peak) before the equilibrium is restored. Fix: Dilute your final sample in a minimum of 75% Acetonitrile before injection. If the hydrochloride salt precipitates at this concentration, use a 75:25 Acetonitrile:Water mixture and inject a smaller volume (e.g., 0.5 - 1.0 µL).

Root cause analysis and solutions for HILIC peak distortion.

Q3: The MS signal is heavily suppressed or noisy. How does the hydrochloride salt affect this? A: The hydrochloride salt introduces a high concentration of chloride ions (Cl⁻) into the MS source. Chloride is a notorious ion suppressor in Positive Electrospray Ionization (ESI+) because it competes for charge on the droplet surface and can form neutral gas-phase clusters. Furthermore, unbuffered mobile phases allow the local pH of the droplet to fluctuate, leading to inconsistent ionization of the zwitterion. Fix: Implement a 20 mM Ammonium Formate buffer (pH 3.0) in both mobile phases. This concentration is high enough to override the local pH effects of the HCl salt, ensuring the analyte remains consistently protonated (+1 net charge) while remaining volatile enough to prevent MS source fouling [2].

Q4: Can I use UV detection without derivatization? A: Direct UV detection is highly discouraged for this compound. Lacking conjugated double bonds or aromatic rings, 5-Aminononanedioic acid only exhibits end-absorption below 210 nm (due to the carboxyl and amine groups). At these wavelengths, mobile phase solvents, dissolved oxygen, and trace impurities create massive baseline noise, destroying your Signal-to-Noise (S/N) ratio. You must utilize pre-column derivatization (Protocol B) if MS is unavailable [3].

References

• Methods for the Analysis of Underivatized Amino Acids by LC/MS - Agilent Technologies. 1

• Underivatized Amino Acid Analysis in Wine by HILIC Separation and Mass Detection - Thermo Fisher Scientific. 2

• Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids (5980-1193EN) - Agilent Technologies.3

• Analysis of Primary and Secondary Amino Acids by Online Pre-Column Derivatization with Ortho-Phthalaldehyde (OPA) and 9-Fluorenylmethyl Chloroformate (FMOC) - JASCO Inc. 4

Sources

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. jascoinc.com [jascoinc.com]

Technical Support Center: Troubleshooting 5-Aminononanedioic Acid Hydrochloride Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive guide to address the unique physicochemical challenges associated with 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3).

While the hydrochloride salt formulation improves initial aqueous wetting compared to its free-base counterpart, the 9-carbon (C9) aliphatic backbone combined with its zwitterionic nature often leads to unexpected precipitation in standard biological buffers. This guide provides field-proven, mechanistically grounded strategies to achieve stable, high-concentration solutions for your assays.

Part 1: The Causality of Solubility (Speciation & pH)

To troubleshoot solubility, we must first understand the molecule's behavior in solution. 5-Aminononanedioic acid hydrochloride is a non-proteinogenic amino dicarboxylic acid derivative [1]. Its solubility is heavily dictated by the protonation state of its two carboxyl groups and one amino group.

Figure 1: pH-dependent speciation and solubility behavior of 5-Aminononanedioic acid.

At low pH, the molecule exists as a highly soluble cation. However, as the pH approaches physiological conditions (pH 7.4), the molecule becomes net-anionic. The long hydrophobic C9 chain dominates the hydration sphere, and the "salting-out" effect from buffer ions (like phosphates in PBS) disrupts the hydration shell, causing hydrophobic aggregation [4].

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my 5-Aminononanedioic acid hydrochloride precipitate immediately when added to PBS (pH 7.4)? Causality: You are observing a classic solvent-shift precipitation. When the highly acidic hydrochloride salt is introduced directly into a neutral phosphate buffer, the local pH shifts rapidly. The molecule transitions from its soluble cationic state into its poorly soluble zwitterionic/anionic state. Furthermore, the high ionic strength of PBS compresses the electrical double layer around the molecules, forcing the hydrophobic C9 chains to aggregate. Solution: Never dissolve the dry powder directly into PBS. Always prepare a concentrated stock in a compatible solvent (e.g., DMSO or low-pH water) and perform a rapid, high-dilution spike into the final assay buffer.

Q2: How can I prepare a highly concentrated stock solution (>50 mM) for high-throughput in vitro screening? Causality: Water lacks the necessary non-polar dispersive forces to overcome the hydrophobic interactions of the C9 aliphatic chain at high concentrations. We recommend using 100% Dimethyl sulfoxide (DMSO). DMSO acts as a potent hydrogen-bond acceptor and disrupts the hydrophobic interactions, allowing the crystal lattice to dissociate completely.

Q3: My cell-based assay cannot tolerate DMSO. How do I achieve an aqueous working solution? Causality: For highly sensitive in vivo or cell-culture applications, you must mask the hydrophobic C9 chain from the aqueous environment. This is achieved via host-guest complexation using 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) . The hydrophobic cavity of the cyclodextrin encapsulates the aliphatic chain, while its hydroxyl-rich exterior maintains excellent aqueous solubility [2].

Q4: Does temperature affect the dissolution kinetics of this compound? Causality: Yes. The dissolution of crystalline amino acid hydrochlorides is an endothermic process (it absorbs heat from the environment to break the crystal lattice) [3]. Gentle heating (37°C to 50°C) combined with sonication provides the thermodynamic energy required to overcome the lattice enthalpy.

Part 3: Quantitative Data Presentation

The following matrix summarizes the expected solubility profiles and stability metrics to guide your solvent selection.

Solvent System	Estimated Max Solubility	Stability (at 4°C)	Primary Application
0.1 M HCl (pH 1.0)	> 50 mg/mL	Highly Stable (>1 month)	Acidic stock solutions
100% DMSO	> 100 mg/mL	Highly Stable (>3 months)	High-throughput screening stocks
20% HP-β-CD (Aqueous)	~ 50 mg/mL	Stable (1-2 weeks)	Cell culture & in vivo dosing
1X PBS (pH 7.4)	< 5 mg/mL	Prone to precipitation	Direct assay media (requires dilution)

Part 4: Solubilization Workflows & Protocols

Select your experimental workflow based on your assay's tolerance for organic solvents.

Figure 2: Decision tree for selecting the appropriate solubilization protocol.

Protocol A: Preparation of a 50 mM DMSO Stock Solution

This protocol utilizes organic co-solvents to overcome hydrophobic aggregation.

• Weighing: Accurately weigh 11.98 mg of 5-Aminononanedioic acid hydrochloride powder into a sterile, amber glass vial.

• Solvent Addition: Add exactly 1.0 mL of anhydrous, cell-culture grade 100% DMSO.

• Thermal Agitation: Vortex the vial for 30 seconds. If particulates remain, place the vial in a heated water bath or thermomixer at 37°C for 10 minutes.

• Self-Validation Check: The solution must be perfectly clear. To validate complete dissolution, pass the solution through a 0.22 µm PTFE syringe filter. If the compound is fully dissolved, it will pass through without resistance, and LC-MS quantification of the filtrate will confirm 100% recovery.

• Storage: Aliquot into single-use tubes and store at -20°C. Avoid repeated freeze-thaw cycles to prevent nucleation.

Protocol B: Aqueous Solubilization via Cyclodextrin Complexation

This protocol uses host-guest chemistry to shield the C9 chain in aqueous environments.

• Excipient Preparation: Prepare a 20% (w/v) solution of 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) in sterile Milli-Q water.

• Addition: Weigh 10.0 mg of 5-Aminononanedioic acid hydrochloride and add it to 1.0 mL of the 20% HP-β-CD solution.

• Complexation: Sonicate the mixture in a bath sonicator at 40°C for 15–20 minutes. The ultrasonic waves provide the kinetic energy needed to drive the hydrophobic C9 chain into the cyclodextrin cavity.

• Buffering: Once completely clear, carefully adjust the pH to 7.2–7.4 using dilute NaOH (0.1 M) dropwise. Monitor continuously with a micro-pH probe to avoid overshooting, which could cause degradation.

• Self-Validation Check: Centrifuge the neutralized solution at 10,000 x g for 5 minutes. Inspect the bottom of the tube for a microscopic white pellet. A lack of a pellet validates successful encapsulation and solubility.

References

• PubChemLite. "5-aminononanedioic acid hydrochloride (C9H17NO4) - Structural Information and Properties." Université du Luxembourg.
• BOC Sciences. "BOC Nano™ Azelaic Acid Nanoencapsulation & Cyclodextrin Inclusion Complexes." BOC Sciences.
• Journal of Chemical & Engineering Data. "Solubility of Azelaic Acid in Supercritical Carbon Dioxide." ACS Publications.
• Radboud Repository. "On the concomitant crystallization of amino acid crystals upon dissolution of some amino acid salt crystals." Radboud Universiteit Nijmegen.

Technical Support Center: 5-Aminononanedioic Acid Hydrochloride Reaction Optimization

Welcome to the Technical Support Center for 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3)[1]. As an amino dicarboxylic acid derivative, this compound presents unique synthetic challenges due to its zwitterionic potential, multiple reactive sites (one primary amine, two carboxylic acids), and hydrochloride salt formulation. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to optimize your reaction conditions.

Part 1: Troubleshooting & FAQs

Q1: Why is my 5-Aminononanedioic acid hydrochloride insoluble in standard organic solvents like DCM or THF?

Causality & Insight: The compound exists as a hydrochloride salt, making it highly polar and crystalline. In non-polar or moderately polar organic solvents (like Dichloromethane or Tetrahydrofuran), the strong ionic lattice energy prevents dissolution. Solution: To solubilize the compound for organic synthesis, you must neutralize the hydrochloride salt to generate the free amine, or use highly polar aprotic solvents. We recommend suspending the starting material in DMF or DMSO and adding 1.1 to 1.5 equivalents of a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA). This disrupts the ionic lattice, allowing the free amino dicarboxylic acid to enter the solution phase for subsequent derivatization[2].

Q2: How can I selectively esterify the dicarboxylic acid groups without causing competitive N-alkylation or amidation?

Causality & Insight: Under standard Fischer esterification conditions (e.g., refluxing alcohol with catalytic H2​SO4​ ), the primary amine is protonated ( NH3+​ ), which inherently protects it from reacting as a nucleophile. However, if you are using coupling reagents (e.g., EDC/NHS) or alkyl halides for esterification, the free amine will violently compete, leading to unwanted amidation or polymerization[3]. Solution: For direct esterification, rely on acid-catalyzed methods where the amine remains protonated. If mild coupling conditions are required, you must pre-protect the amine. The tert-butyloxycarbonyl (Boc) group is the industry standard here. Following Boc protection, the dicarboxylic acid can be safely esterified.

Q3: During the deprotection of the diesterified product, I observe significant ester hydrolysis. How do I prevent this?

Causality & Insight: Ester bonds in amino dicarboxylic acid derivatives are highly susceptible to hydrolysis, especially if the carbon chain facilitates intramolecular catalysis[4]. If you used basic conditions to remove a protecting group, saponification of the esters is inevitable. Solution: Orthogonal protecting group strategy is critical. If your target is the diester with a free amine, protect the amine with a Boc group (acid-labile) rather than an Fmoc group (base-labile). Deprotect the Boc group using 4M HCl in Dioxane; the ester groups will remain stable under these anhydrous acidic conditions.

Part 2: Validated Experimental Protocols

Protocol A: Selective Amine Protection (Boc-Protection)

This self-validating protocol ensures the amine is masked while keeping the carboxylic acids intact. The reaction's success is visually indicated by the complete dissolution of the initially cloudy suspension.

• Preparation: Suspend 5-Aminononanedioic acid hydrochloride (10.0 mmol) in a 1:1 mixture of 1,4-Dioxane and Water (50 mL).

• Neutralization: Cool the mixture to 0 °C in an ice bath. Slowly add 1M NaOH (30.0 mmol) dropwise. Mechanistic note: 1 eq neutralizes the HCl salt, and 2 eqs deprotonate the carboxylic acids to ensure solubility.

• Protection: Add Di-tert-butyl dicarbonate ( Boc2​O , 11.0 mmol) in one portion.

• Reaction: Remove the ice bath and stir at room temperature for 12 hours. The mixture will become a clear, homogeneous solution as the reaction reaches completion.

• Workup: Concentrate the mixture under reduced pressure to remove Dioxane. Acidify the aqueous layer to pH 2-3 using 1M KHSO4​ (avoid strong acids like HCl to prevent premature Boc cleavage).

• Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the Boc-protected intermediate.

Protocol B: Acid-Catalyzed Diesterification

Used when direct esterification is preferred over amine protection.

• Preparation: Suspend 5-Aminononanedioic acid hydrochloride (5.0 mmol) in absolute Ethanol (40 mL).

• Catalysis: Slowly add Thionyl Chloride ( SOCl2​ , 15.0 mmol) dropwise at 0 °C. Mechanistic note: SOCl2​ reacts with ethanol to generate anhydrous HCl in situ, which acts as the catalyst and keeps the amine protonated.

• Reflux: Heat the mixture to reflux (78 °C) for 16 hours.

• Workup: Evaporate the solvent completely. Triturate the resulting crude oil with cold diethyl ether to precipitate the diethyl ester hydrochloride salt as a white solid.

Part 3: Quantitative Data & Visualization

Table 1: Solvent & Base Screening for Solubilization

Data represents the solubility of 5-Aminononanedioic acid hydrochloride (0.1 M concentration) at 25 °C.

Solvent	Base Added (1.5 eq)	Solubility State	Side Reactions Observed
Dichloromethane (DCM)	None	Insoluble suspension	None
Dichloromethane (DCM)	DIPEA	Partially soluble	None
Tetrahydrofuran (THF)	TEA	Partially soluble	None
Dimethylformamide (DMF)	DIPEA	Fully Soluble	None
Water / Dioxane (1:1)	NaOH (3.0 eq)	Fully Soluble	None (Ideal for Boc protection)
Methanol (MeOH)	None	Soluble	Trace esterification over 48h

Workflow Diagram: Optimization Pathway

Caption: Synthetic workflow for the optimization of 5-Aminononanedioic acid hydrochloride esterification.

References

• Sigma-Aldrich. 5-aminononanedioic acid hydrochloride | 2225146-30-3: Chemistry & Synthesis. Retrieved April 1, 2026. 1

• Grokipedia. Dicarboxylic acid. Retrieved April 1, 2026. 3

• National Institutes of Health (PMC). Rational design and modular synthesis of biodegradable ionizable lipids via the Passerini reaction for mRNA delivery. January 30, 2025. 4

• Google Patents. JP2016523525A - Biomass processing (Amino-dicarboxylic acid esterification). Retrieved April 1, 2026. 2

Sources

• 1. 5-aminononanedioic acid hydrochloride | 2225146-30-3 [sigmaaldrich.com]
• 2. JP2016523525A - Biomass processing - Google Patents [patents.google.com]
• 3. Dicarboxylic acid — Grokipedia [grokipedia.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

"5-Aminononanedioic acid hydrochloride" avoiding common experimental errors

A Guide to Synthesis, Purification, and Experimental Use, Avoiding Common Errors

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals working with aminodicarboxylic acid hydrochlorides. The specific compound "5-Aminononanedioic acid hydrochloride" is not readily described in current chemical literature, suggesting it is a novel or non-commercial substance. Therefore, this guide addresses the broader class of aminodicarboxylic acid hydrochlorides, focusing on the fundamental challenges you will likely encounter, from synthesis to application. Our goal is to provide you with the field-proven insights and technical accuracy needed to navigate your research successfully.

Part 1: Synthesis & Purification - Frequently Asked Questions

This section addresses the primary hurdle for non-commercial compounds: their synthesis and purification. Success hinges on understanding reaction mechanisms, byproduct formation, and effective isolation techniques.

Q1: I'm attempting to synthesize an aminodicarboxylic acid, but my yields are consistently low. What are the common pitfalls?

A: Low yields in amino acid synthesis often stem from several factors, including incomplete reactions, side reactions, and difficulties in product isolation.[1][2] A primary challenge is protecting the functional groups (amino and carboxyl groups) that are not involved in the desired reaction.

Common Causes and Solutions:

• Inefficient Protection/Deprotection: The amino group is a potent nucleophile and must be protected (e.g., as a Boc or Cbz derivative) before other reactions are carried out. Similarly, carboxyl groups may need to be esterified. Incomplete protection or harsh deprotection steps can lead to side products and reduced yield.

• Sub-optimal Reaction Conditions: Factors like temperature, solvent, and pH are critical. For instance, amination reactions can be sensitive to steric hindrance and the reactivity of the starting materials.[1]

• Product Isolation Losses: Aminodicarboxylic acids can be highly polar and may have significant water solubility, making extraction from aqueous media challenging.

Troubleshooting Workflow for Low Synthesis Yield

The following diagram outlines a decision-making process for troubleshooting low yields in a typical multi-step synthesis of an aminodicarboxylic acid.

Caption: Troubleshooting workflow for low synthesis yield.

Q2: How do I effectively purify my aminodicarboxylic acid and convert it to its hydrochloride salt?

A: Purification of amino acids often relies on their amphoteric nature and polarity.[3][4] Common methods include recrystallization and ion-exchange chromatography. Conversion to the hydrochloride salt is typically achieved in the final step.

Step-by-Step General Purification and Salt Formation Protocol:

• Initial Purification (Free Amino Acid):

  • Recrystallization: This is often the first choice. The ideal solvent system will dissolve the crude product at an elevated temperature but cause it to crystallize upon cooling. Common choices include water/ethanol, water/isopropanol, or water/acetone mixtures. The key is to find a solvent in which impurities are either very soluble or very insoluble.

  • Ion-Exchange Chromatography: This is a powerful technique for separating amino acids from other charged or neutral impurities.[3][4]

    • Load the crude amino acid solution onto a strongly acidic cation-exchange resin.

    • Wash the resin to remove anionic and neutral impurities.

    • Elute the desired amino acid using a base, such as aqueous ammonia.[4][5]

• Conversion to Hydrochloride Salt:

  • Dissolve the purified free amino acid in a minimal amount of deionized water or a suitable alcohol (e.g., ethanol).

  • Cool the solution in an ice bath.

  • Slowly add a stoichiometric amount of concentrated hydrochloric acid or introduce anhydrous HCl gas.[6] Using gaseous HCl in an anhydrous solvent like diethyl ether can be very effective for precipitating the hydrochloride salt, especially if it is water-soluble.[6]

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the precipitate by filtration, wash with a cold, non-polar solvent (like diethyl ether) to remove residual acid, and dry under vacuum.

Purification Strategy Diagram

Caption: General workflow for purification and salt formation.

Part 2: Handling, Storage, and Stability FAQs

The hydrochloride salt form can alter a compound's physical properties. Proper handling and storage are crucial to maintain its integrity.

Q3: My aminodicarboxylic acid hydrochloride seems to be degrading over time, even when stored at low temperatures. What could be the cause?

A: Stability issues with amino acid derivatives can arise from several factors, even under recommended storage conditions.

Potential Cause	Explanation & Scientific Rationale	Recommended Solution
Hygroscopicity	Hydrochloride salts are often hygroscopic, meaning they readily absorb moisture from the atmosphere. Absorbed water can promote hydrolysis or other degradation pathways.	Store the compound in a desiccator over a strong drying agent (e.g., P₂O₅). For long-term storage, seal the container under an inert atmosphere (e.g., argon or nitrogen).
Light Sensitivity	Many organic molecules, particularly those with carbonyl groups, can be sensitive to UV or visible light, which can catalyze degradation reactions.	Store the compound in an amber vial or wrap the container in aluminum foil to protect it from light.
Residual Acidity	If excess HCl was used during salt formation and not properly removed, the residual acid could catalyze degradation, such as ester hydrolysis if other functional groups are present.	Ensure the final product is thoroughly washed with an anhydrous, non-protic solvent and dried under high vacuum to remove any volatile impurities, including excess HCl.
Oxidative Degradation	Although less common for this class of compounds unless other sensitive functional groups are present, atmospheric oxygen can cause degradation over long periods.	For highly sensitive compounds, storing under an inert atmosphere is recommended.

Q4: I'm having trouble converting the hydrochloride salt back to the free amino acid for a reaction. What is the best practice?

A: Converting the hydrochloride salt back to the free amino acid requires careful neutralization of the ammonium salt.

Common Methods:

• Aqueous Bicarbonate Wash: Dissolve the salt in an appropriate organic solvent (if soluble) and wash with a saturated aqueous solution of sodium bicarbonate. The bicarbonate is basic enough to deprotonate the ammonium ion but mild enough to avoid hydrolyzing sensitive functional groups like esters. The free amino acid can then be isolated from the organic layer.[7]

• Basic Ion-Exchange Resin: Pass a solution of the hydrochloride salt through a column packed with a basic ion-exchange resin. The resin will retain the chloride ions and the eluate will contain the free amino acid.

• Propylene Oxide: In a non-aqueous solvent like dichloromethane (DCM), adding propylene oxide can effectively neutralize the HCl. The byproduct is a volatile chlorohydrin, which is easily removed.[7]

Part 3: Characterization and Analysis FAQs

Confirming the structure and purity of your compound is a critical, self-validating step in any experimental workflow.

Q5: The ¹H NMR spectrum of my aminodicarboxylic acid hydrochloride is complex, with broad peaks for the N-H and O-H protons. How can I get a cleaner spectrum?

A: Broad peaks for exchangeable protons (N-H and O-H) are very common in NMR spectroscopy. This is due to chemical exchange with trace amounts of water and intermolecular hydrogen bonding.

Troubleshooting NMR Spectra:

Issue	Technique	Explanation
Broad N-H and O-H peaks	D₂O Shake	Add a drop of deuterium oxide (D₂O) to your NMR tube, shake well, and re-acquire the spectrum. The deuterium will exchange with the acidic protons, causing their signals to disappear. This confirms which peaks correspond to N-H and O-H groups.
Poor Resolution	Use a different solvent	Using a solvent like DMSO-d₆ can often provide sharper peaks for N-H and O-H protons compared to CDCl₃ or MeOD, as it forms stronger hydrogen bonds with the analyte, slowing down the exchange rate.
Complex Multiplets	2D NMR (COSY, HSQC)	If the carbon backbone signals are overlapping, 2D NMR experiments can help. A COSY spectrum will show which protons are coupled to each other, while an HSQC will correlate protons to their directly attached carbons, aiding in definitive assignment.

Q6: My HPLC analysis shows multiple peaks, but I believe my compound is pure. What could be happening?

A: Apparent impurity in HPLC can be misleading. Several factors related to the compound's interaction with the stationary and mobile phases can cause peak splitting or the appearance of unexpected peaks.

• On-Column Degradation: If the mobile phase is too acidic or basic, it could be causing your compound to degrade on the column. This is especially true for compounds with labile functional groups.

• Tautomers or Isomers: Some molecules can exist as slowly interconverting isomers (e.g., rotamers around an amide bond) that may separate under HPLC conditions, leading to multiple peaks for a single compound.

• Interaction with Metal Ions: Free carboxylate or amine groups can chelate trace metal ions present in the HPLC system (e.g., from stainless steel frits), leading to peak tailing or splitting. Adding a small amount of a chelating agent like EDTA to the mobile phase can often resolve this.

References

• U.S. Patent No. US4956471A. (1990). Process for isolating and purifying amino acids.
• U.S. Patent No. US6551803B1. (2003). Method for purification of amino acid containing solutions by electrodialysis.

• ResearchGate. (2016, February 7). How to obtain and isolate free amino acids methyl esters from their hydrochloride salts?[Link]

• Wikipedia. (n.d.). Carboxylic acid. [Link]

• Muhammed, A. (n.d.). Separation and Refining of Amino acids. [Link]

• ResearchGate. (2016, November 30). How to convert amino acid to its hydrochloride?[Link]

• Corchero, J. L., & Villaverde, A. (1998). Dicarboxylic acid anhydrides as dissociating agents of protein-containing structures. Journal of Virological Methods, 75(2), 175-181. [Link]

• Song, P., Mabrouk, O. S., & Kennedy, R. T. (2003). Analysis of the stability of amino acids derivatized with naphthalene-2,3-dicarboxaldehyde using high-performance liquid chromatography and mass spectrometry. Journal of Chromatography B, 796(2), 223-232. [Link]

• Royal Society of Chemistry. (2017). Amino acids: chemistry, diversity and physical properties. In Amino Acids, Peptides and Proteins: Volume 42. [Link]

• Chemistry LibreTexts. (2022, September 25). Synthesis of Amino Acids. [Link]

• Hiebl, J., et al. (1999). Enantioselective Synthesis of Diamino Dicarboxylic Acids. The Journal of Organic Chemistry, 64(5), 1647-1654. [Link]

• Reddit. (2017, June 30). Amino Acid Freebase vs. HCl Salt. [Link]

• Anderson, S. A., & Anderson, R. J. (1993). Precaution on use of hydrochloride salts in pharmaceutical formulation. Journal of Pharmaceutical Sciences, 82(4), 445-446. [Link]

• Fernandez-Lafuente, R., et al. (2022). The Stability of Dimeric D-amino Acid Oxidase from Porcine Kidney Strongly Depends on the Buffer Nature and Concentration. International Journal of Molecular Sciences, 23(18), 10452. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. US4956471A - Process for isolating and purifying amino acids - Google Patents [patents.google.com]
• 4. diaion.com [diaion.com]
• 5. US6551803B1 - Method for purification of amino acid containing solutions by electrodialysis - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Process R&amp;D Knowledge Base: 5-Aminononanedioic Acid Hydrochloride Scale-Up

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with process chemists who encounter critical failure points when scaling up the synthesis of 5-aminononanedioic acid hydrochloride (CAS 2225146-30-3).

Because this molecule is an amino dicarboxylic acid (a bifunctional azelaic acid derivative), it presents unique chemoselective and thermodynamic challenges. The freebase form is highly unstable due to its zwitterionic nature, making the isolation of the stable hydrochloride salt an absolute necessity for commercial viability and shelf-life,[1].

This guide bypasses generic advice to provide a mechanistic, self-validating framework for troubleshooting and optimizing your scale-up workflows.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my product yield drop significantly during the concentration of the aqueous phase, resulting in an oily impurity? The Causality: You are likely observing spontaneous intramolecular cyclization (lactamization). 5-Aminononanedioic acid has an amino group at the C5 position. The spatial distance between the C5 amine and the C1 (or C9) carboxylate is thermodynamically ideal for forming a 6-membered ring. If the aqueous solution is heated above 40°C at a pH > 3, the unprotonated amine acts as a nucleophile, attacking the carboxylate to form a delta-lactam (6-oxopiperidine-2-butanoic acid). The Fix: You must maintain strictly acidic conditions (pH < 1.5) during all downstream processing. Protonating the amine to its ammonium state renders it non-nucleophilic, completely shutting down the lactamization pathway.

Q2: My isolated product is a sticky, hygroscopic syrup instead of a crystalline powder. How do I induce crystallization? The Causality: Amino diacid hydrochlorides are highly polar and strongly coordinate with water molecules, often forming stable hydrates or syrups. Direct concentration from water rarely yields a powder. The Fix: Implement azeotropic distillation. By adding toluene or acetonitrile to the concentrated aqueous syrup and distilling under reduced pressure, you forcefully strip out the coordinated water. Once the water content is minimized, anti-solvent crystallization using cold acetone or methyl tert-butyl ether (MTBE) will force the HCl salt to precipitate as a clean powder.

Q3: During the reductive amination of 5-oxononanedioic acid, I am seeing significant over-alkylation (secondary amine dimerization). How can I improve chemoselectivity? The Causality: The primary amine product is often more nucleophilic than the ammonia source, leading it to react with unreacted starting ketone. The Fix: Shift the equilibrium by using a massive excess of the ammonia source (e.g., 10 equivalents of ammonium acetate) and delay the addition of the reducing agent. Allow the imine to fully form before introducing sodium cyanoborohydride (NaBH₃CN).

Part 2: Quantitative Data & Impurity Profiling

To successfully scale this process, you must understand the physical parameters of the target salt versus its failure states.

Parameter	Freebase (Zwitterion)	Target: Hydrochloride Salt	Impurity: Delta-Lactam
Physical State	Gummy, amorphous solid	Crystalline powder	Viscous oil / Low-melting solid
Aqueous Solubility	Very High (>500 mg/mL)	High (~200 mg/mL)	Moderate (~50 mg/mL)
Stability (25°C)	Poor (Cyclizes over time)	Excellent (>24 months)	Stable (Dead-end byproduct)
Nucleophilicity	High (C5 Amine active)	Negligible (Protonated)	None (Amide bond formed)
Target pH Range	4.0 - 6.0	< 2.0	N/A

Part 3: Visualized Reaction Pathways

The following diagram illustrates the competitive pathways during synthesis. Controlling the pH is the single most critical factor in directing the reaction toward the stable HCl salt rather than the lactam impurity.

Mechanistic pathway of competitive lactamization vs. stable HCl salt formation.

Part 4: Self-Validating Scale-Up Protocol

This protocol for the reductive amination and isolation of 5-aminononanedioic acid hydrochloride is designed as a self-validating system . Do not proceed to subsequent steps unless the In-Process Control (IPC) criteria are met.

Step 1: Imine Formation

• Action: Charge a glass-lined reactor with 5-oxononanedioic acid (1.0 eq) and ammonium acetate (10.0 eq) in anhydrous methanol (10 volumes). Stir at 20°C for 3 hours.

• Causality: The 10-fold excess of ammonia drives the equilibrium entirely toward the primary imine, crowding out the primary amine product from reacting with the ketone.

• IPC Validation: Sample the reaction. LC-MS must show >95% conversion to the imine intermediate (M+H = 202) before proceeding.

Step 2: Chemoselective Reduction

• Action: Cool the reactor to 0-5°C. Add sodium cyanoborohydride (1.5 eq) portion-wise over 1 hour. Maintain internal temperature below 15°C. Stir for an additional 4 hours.

• IPC Validation: LC-MS must confirm complete consumption of the imine and the presence of the product mass (M+H = 204).

Step 3: Quench & Critical Acidification

• Action: Slowly quench the reaction with 6M aqueous HCl. Continue addition until the pH stabilizes.

• IPC Validation: Use a calibrated pH meter (do not rely on pH paper). The pH must read < 1.5 . This guarantees complete protonation of the C5 amine, preventing lactamization.

Step 4: Azeotropic Drying

• Action: Concentrate the mixture under reduced pressure (bath temperature strictly < 35°C) to remove methanol. Add toluene (5 volumes) to the aqueous residue and perform azeotropic distillation. Repeat 3 times until a thick, semi-solid suspension forms.

• IPC Validation: Perform a Karl Fischer (KF) titration on the slurry. Water content must be < 0.5% to ensure successful crystallization.

Step 5: Anti-Solvent Crystallization

• Action: Cool the anhydrous slurry to 5°C. Slowly charge cold acetone (10 volumes) under vigorous agitation. Stir for 2 hours as the hydrochloride salt crystallizes. Filter under vacuum and wash the cake with cold MTBE. Dry in a vacuum oven at 30°C.

• IPC Validation: ¹H-NMR (in D₂O) must show a 1:1 integration ratio between the C5 methine proton and the terminal methylene protons, with no residual toluene or acetone peaks.

Part 5: Downstream Processing Workflow

Optimized downstream workflow for isolating water-soluble amino diacid salts.

References

Sources

• 1. 61367-39-3|2-(cis-4-Aminocyclohexyl)acetic acid hydrochloride|BLD Pharm [bldpharm.com]

"5-Aminononanedioic acid hydrochloride" characterization and purity issues

Technical Support Center: 5-Aminononanedioic Acid Hydrochloride

Welcome to the technical support guide for 5-Aminononanedioic acid hydrochloride. This resource is designed for researchers, analytical chemists, and formulation scientists to navigate the common characterization and purity challenges associated with this molecule. We will move beyond simple protocols to explain the scientific rationale behind our recommendations, empowering you to troubleshoot effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and properties of 5-Aminononanedioic acid hydrochloride.

Question 1: My calculated concentration seems inaccurate, and the measured mass of the powder fluctuates. What could be the cause?

Answer: The most likely cause is the hygroscopic nature of the hydrochloride salt. Amine salts are notorious for readily absorbing atmospheric moisture. This absorbed water will artificially inflate the mass of the powder, leading to lower-than-expected concentrations when preparing solutions.

• Causality: The ionic nature of the hydrochloride salt and the presence of polar functional groups (carboxyl and ammonium) create a high affinity for water molecules.

• Troubleshooting Steps:

  • Proper Storage: Always store the compound in a desiccator, preferably under an inert atmosphere (e.g., argon or nitrogen).

  • Handling: When weighing, do so quickly in a low-humidity environment if possible. Use a weighing vessel with a lid.

  • Drying: For rigorous quantitative work, consider drying a small sample in a vacuum oven at a mild temperature (e.g., 40-50°C) for several hours to remove adsorbed water before weighing. Caution: Check the compound's thermal stability before doing so.

  • Use of Karl Fischer Titration: For definitive water content measurement, Karl Fischer titration is the gold standard and is essential for qualifying primary reference standards.

Question 2: I am having trouble dissolving the compound for my experiment. What is the recommended solvent?

Answer: The solubility of 5-Aminononanedioic acid hydrochloride is highly dependent on the pH of the solvent.

• Mechanism: As an amino acid derivative, the molecule has both an acidic (carboxylic acid) and a basic (amine) functional group. The hydrochloride salt form means the amine is protonated (-NH3+), and the overall molecule will create a weakly acidic solution.

  • In Water: It should be soluble in water. The resulting solution will be acidic.

  • In Organic Solvents: Solubility in non-polar organic solvents (like hexane or dichloromethane) will be very low. It may have limited solubility in polar organic solvents like methanol or DMSO, but water is generally the preferred starting solvent.

• Pro-Tip: If you need to dissolve it in a buffered solution for an assay, be mindful of the buffer's pH. At a neutral or basic pH, the hydrochloride will be neutralized, forming the zwitterionic or anionic form of the amino acid, which can alter solubility and interaction in your experiment.

Question 3: The purity stated on the Certificate of Analysis (CoA) is 98%, but my HPLC analysis shows a lower value. Why the discrepancy?

Answer: This common issue can stem from several sources, often related to the analytical method itself or sample handling.

• Hygroscopicity: As mentioned in FAQ #1, if you weigh out 10 mg of the powder, you may only have 9.8 mg of the active compound and 0.2 mg of water. This will immediately make your purity appear lower.

• Analytical Method Mismatch: The method used for the CoA (e.g., quantitative NMR or titration) may be more accurate or measure purity differently than your HPLC-UV method.

• Lack of a Chromophore: 5-Aminononanedioic acid lacks a significant UV chromophore. Direct detection at low wavelengths (e.g., 200-210 nm) is prone to interference from solvents and other impurities, leading to inaccurate quantification. The CoA may have used a different detection method like Evaporative Light Scattering (ELSD), Charged Aerosol Detection (CAD), or derivatization.

Part 2: Troubleshooting Guides

Guide 1: Troubleshooting Inconsistent NMR Spectra

Nuclear Magnetic Resonance (NMR) is the primary tool for structural confirmation. However, spectra can often present challenges.

Common Problem: Broad peaks for the amine proton (-NH3+) and the carboxylic acid proton (-COOH).

• Causality: These protons are "exchangeable" and can rapidly exchange with residual water (D2O or H2O) in the NMR solvent or with each other. This rapid chemical exchange on the NMR timescale leads to significant peak broadening, sometimes to the point where the peaks are indistinguishable from the baseline.

• Solution Workflow:

Common Problem: Unexpected peaks in the spectrum.

• Possible Causes & Solutions:

  • Residual Solvents: Compare observed singlets/multiplets to known chemical shifts for common synthesis and purification solvents (e.g., ethyl acetate, methanol, acetonitrile).

  • Water: A broad peak around 3.33 ppm in DMSO-d6 or 4.7 ppm in CDCl3 is often residual water.

  • Related Impurities: Look for small peaks with similar splitting patterns to your main compound. This could indicate regioisomers or precursors from the synthesis.

Guide 2: Resolving HPLC Purity Discrepancies

HPLC is the workhorse for purity analysis, but the method must be suitable for this specific molecule.

Purity Analysis Challenges & Solutions

Challenge	Scientific Rationale	Recommended Solution
No UV Response	The molecule lacks a chromophore (like a phenyl ring) necessary for strong UV absorption.	1. Use a Universal Detector: Employ ELSD or CAD, which do not rely on UV absorbance. 2. Derivatization: React the primary amine with a labeling agent like o-phthalaldehyde (OPA) or ninhydrin pre- or post-column to attach a fluorescent or UV-active tag. 3. Low UV Detection: Use a very low wavelength (e.g., < 210 nm), but be aware of high background and solvent interference.
Poor Peak Shape	The molecule has both acidic and basic centers. Unbuffered mobile phases or the wrong pH can lead to interactions with residual silanols on the column, causing peak tailing.	1. Control pH: Use a mobile phase buffered to a low pH (e.g., 2.5-3.0) with trifluoroacetic acid (TFA) or formic acid. This ensures both carboxylic acid groups are fully protonated (-COOH) and the amine is protonated (-NH3+), resulting in a single, well-behaved cationic species. 2. Use a High-Purity Column: Modern, end-capped silica columns minimize silanol interactions.
Quantification Errors	Using an external standard curve assumes the response factor is identical between the standard and the sample. Any difference (e.g., due to matrix effects or water content) will cause error.	1. Use Area Percent Normalization: For a quick estimate, this method assumes all detected peaks have the same response factor. This is often inaccurate for structurally different impurities. 2. Use a Reference Standard: The most accurate method is to qualify your own internal reference standard (calibrating its purity by qNMR or another absolute method) and use it to build a calibration curve. Ensure the standard is handled and stored identically to the sample.

Part 3: Key Experimental Protocols

These protocols provide a starting point for robust characterization.

Protocol 1: Structure Confirmation by ¹H NMR

• Objective: To confirm the chemical structure of 5-Aminononanedioic acid hydrochloride.

• Materials:

  • 5-Aminononanedioic acid hydrochloride sample (5-10 mg)

  • Anhydrous DMSO-d6 (Deuterated dimethyl sulfoxide)

  • NMR tube

• Procedure:

  • Accurately weigh ~5 mg of the sample into a clean, dry vial.

  • Add ~0.7 mL of anhydrous DMSO-d6 to the vial.

  • Vortex briefly to dissolve the sample completely.

  • Transfer the solution to an NMR tube.

  • Acquire a ¹H NMR spectrum on a 400 MHz or higher spectrometer.

  • Data Processing: Reference the spectrum to the residual DMSO peak at 2.50 ppm. Integrate all peaks.

• Expected Spectrum & Interpretation:

  • -COOH: A very broad singlet, typically > 10 ppm. May not be visible.

  • -NH3+: A broad singlet, typically between 7.5-8.5 ppm.

  • CH (at C5): A multiplet around 3.0 ppm.

  • CH2 (at C2 & C8): Triplets around 2.2 ppm.

  • Other CH2 groups: Multiplets between 1.3-1.6 ppm.

  • The integration values of the C-H protons should correspond to their respective proton counts (e.g., 1H for the C5 proton, 4H total for the C2/C8 protons, etc.).

Protocol 2: Purity Determination by HPLC-CAD

• Objective: To determine the purity of the sample using a universal detector that is not dependent on UV absorbance.

• Instrumentation & Columns:

  • HPLC system with a Charged Aerosol Detector (CAD).

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Reagents:

  • Mobile Phase A (MPA): 0.1% Formic Acid in Water.

  • Mobile Phase B (MPB): 0.1% Formic Acid in Acetonitrile.

  • Sample Diluent: MPA or Water.

• Procedure:

  • Sample Preparation: Prepare a stock solution of the sample at ~1 mg/mL in the diluent.

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30 °C

    • Gradient:

      • 0-2 min: 5% MPB

      • 2-15 min: Ramp from 5% to 95% MPB

      • 15-18 min: Hold at 95% MPB

      • 18-20 min: Return to 5% MPB and equilibrate.

  • CAD Settings: Follow manufacturer recommendations for gas pressure and evaporation temperature.

• Data Analysis:

  • Integrate all peaks detected.

  • Calculate the purity using the area percent normalization method: Purity % = (Area of Main Peak / Sum of All Peak Areas) * 100.

  • Self-Validation: The response in CAD is not perfectly uniform for all compounds. For regulatory filings or absolute purity claims, a relative response factor should be determined for any significant impurity.

References

• The Role of pH in Reversed-Phase HPLC. (n.d.). Waters Corporation. Retrieved from [Link]

Reference Data & Comparative Studies

"5-Aminononanedioic acid hydrochloride" vs other dicarboxylic amino acids

Comparative Profiling of 5-Aminononanedioic Acid Hydrochloride vs. Canonical Dicarboxylic Amino Acids in Drug Design

Executive Summary

In the rapidly evolving landscape of peptide therapeutics and peptidomimetics, unusual amino acids (UAAs) have become indispensable for overcoming the pharmacokinetic limitations of canonical amino acids . Among these, 5-Aminononanedioic acid hydrochloride (5-ANAA·HCl) emerges as a highly versatile, symmetric, long-chain dicarboxylic amino acid. Unlike canonical counterparts such as L-Glutamic acid (Glu) and L-Aspartic acid (Asp), 5-ANAA possesses a 9-carbon aliphatic backbone with a centrally located amine (C5).

This guide provides an objective, data-driven comparison of 5-ANAA against traditional dicarboxylic amino acids, focusing on its unique structural causality, its role in preventing peptide aggregation, and its utility in advanced drug design.

Mechanistic Profiling & Structural Causality

Dicarboxylic amino acids are frequently employed in liquid peptide formulations to mitigate physical instability. They act as potent hydrogen bond donors and acceptors, participating in intermolecular hydrogen bonding with peptide residues to prevent the formation of insoluble aggregates .

• L-Glutamic Acid & L-Aspartic Acid : With 5-carbon and 4-carbon chains respectively, these canonical amino acids provide localized electrostatic interactions. However, their short, rigid backbones limit their ability to shield larger hydrophobic patches on complex therapeutic peptides.

• 5-Aminononanedioic Acid Hydrochloride : The 9-carbon structure of 5-ANAA introduces significant aliphatic flexibility. The central amine allows the two terminal carboxylate groups to act as a "bidentate" molecular pincer. This extended spatial geometry not only facilitates long-range hydrogen bonding but also provides steric shielding via its hydrophobic methylene groups. In peptidomimetic drug design, this structural motif is highly effective for constraining structures to mimic active conformations while sterically blocking proteolysis .

Comparative Performance Data

The following table summarizes the physicochemical properties and functional advantages of 5-ANAA compared to canonical and intermediate dicarboxylic amino acids.

Amino Acid	Chain Length	Molecular Weight (Free Base)	Structural Flexibility	Hydrophobic Shielding	Primary Application in Drug Development
L-Aspartic Acid	4 Carbons	133.10 g/mol	Low (Rigid)	Minimal	Basic formulation buffering; localized H-bonding.
L-Glutamic Acid	5 Carbons	147.13 g/mol	Low-Moderate	Low	Excipient for peptide stabilization ; neurotransmitter analog.
L-Aminoadipic Acid	6 Carbons	161.16 g/mol	Moderate	Moderate	Intermediate spacer in peptide SAR studies.
5-Aminononanedioic Acid (HCl salt)	9 Carbons	203.12 g/mol (239.58 as HCl)	High (Symmetric)	High	Advanced peptide stabilization; PROTAC linkers; proteolytic shielding .

Experimental Protocol: Self-Validating Anti-Aggregation Assay

To objectively compare the performance of 5-ANAA·HCl against L-Glutamic Acid in stabilizing therapeutic peptides, we utilize a self-validating accelerated stress assay. This protocol uses orthogonal analytical techniques to ensure trustworthiness and reproducibility.

Objective : Quantify the reduction of peptide aggregation in an aqueous formulation using 5-ANAA·HCl vs. L-Glutamic acid.

• Step 1: Baseline Formulation Preparation

  • Action: Dissolve a model aggregation-prone peptide (e.g., a GLP-1 analog) at 2 mg/mL in a 10 mM acetate buffer. Adjust the pH to 5.5.

  • Causality: A slightly acidic pH is chosen to minimize deamidation and oxidation pathways, which are common degradation routes for peptides in aqueous solutions . The absence of excipients in this baseline serves as our internal negative control, ensuring any observed stability is directly attributable to the added amino acids.

• Step 2: Excipient Integration

  • Action: Aliquot the baseline formulation into three cohorts: (A) Control (No excipient), (B) + 50 mM L-Glutamic Acid, and (C) + 50 mM 5-Aminononanedioic Acid Hydrochloride.

  • Causality: Equimolar concentrations ensure that the comparison is based on molecular efficiency and spatial geometry rather than sheer molecular count. The HCl salt of 5-ANAA requires careful pH re-titration (using NaOH) to maintain the 5.5 baseline, ensuring that pH-induced stability artifacts do not skew the data.

• Step 3: Accelerated Stress Induction

  • Action: Subject all cohorts to thermal stress (40°C) and continuous mechanical agitation (300 rpm) for 72 hours.

  • Causality: Mechanical agitation accelerates the exposure of hydrophobic peptide patches to the air-water interface, rapidly inducing physical instability and aggregation. This simulates long-term shelf-life stress in a compressed timeframe, challenging the protective capacity of the excipients.

• Step 4: Orthogonal Analytical Validation

  • Action: Analyze the samples using Size-Exclusion Chromatography (SEC-HPLC) and a Thioflavin T (ThT) fluorescence assay.

  • Causality: Relying on a single assay can yield false positives. SEC-HPLC quantifies soluble oligomers and monomer loss, providing a direct measurement of early-stage aggregation. The ThT assay acts as an orthogonal validation step, specifically fluorescing upon binding to beta-sheet rich amyloid-like fibrils. If 5-ANAA successfully shields the peptide, both monomer recovery (SEC) should be high, and ThT fluorescence should remain at baseline.

Logical Workflow Visualization

The following diagram illustrates the mechanistic pathways and logical relationships evaluated in the experimental protocol.

Experimental workflow and mechanistic outcomes comparing 5-ANAA·HCl and L-Glutamic Acid.

References

• Title: Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review Source: Pharmaceutics (MDPI), 2023, 15(3), 935. URL: [Link]

• Title: Unusual Amino Acids in Medicinal Chemistry Source: Journal of Medicinal Chemistry (ACS Publications), 2016, 59(24), 10807-10836. URL: [Link]

Pre-Clinical Comparative Guide: 5-Aminononanedioic Acid Hydrochloride vs. Standard Dicarboxylic Acids

Target Audience: Researchers, Formulation Scientists, and Pre-clinical Drug Development Professionals Compound Focus: 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3)

Structural Rationale & Mechanistic Causality

Azelaic acid (nonanedioic acid) is a well-established, naturally occurring dicarboxylic acid utilized in dermatology for its anti-inflammatory, antibacterial, and tyrosinase-inhibiting properties[1]. However, its clinical and experimental utility is frequently bottlenecked by poor aqueous solubility (~2.4 g/L) and relatively weak target affinity (Tyrosinase Ki​≈2.73 mM )[2],[3].

5-Aminononanedioic acid hydrochloride (5-AAz-HCl) represents a strategic structural evolution. By introducing a primary amine at the C5 position and formulating it as a hydrochloride salt, the physicochemical and pharmacodynamic profile of the molecule is fundamentally altered:

• Enhanced Solubility: The ionic nature of the hydrochloride salt disrupts the highly stable crystal lattice typical of long-chain dicarboxylic acids, exponentially increasing aqueous solubility. This eliminates the need for aggressive solvents (like high-concentration glycols or ethanol) in topical formulations.

• Active Site Anchoring: Tyrosinase is a metalloenzyme featuring a binuclear copper center coordinated by histidine residues. While the terminal carboxylates of standard azelaic acid compete with L-tyrosine for the α -carboxylate binding site[2], the C5-amine in 5-AAz-HCl acts as an additional hydrogen-bond donor. This secondary interaction stabilizes the inhibitor-enzyme complex, theoretically lowering the half-maximal inhibitory concentration ( IC50​ ).

Pathway Visualization

Diagram 1: Comparative tyrosinase inhibition pathways of Azelaic Acid vs. 5-AAz-HCl.

Comparative Biological Activity Profile

To objectively evaluate 5-AAz-HCl, it must be benchmarked against its parent compound (Azelaic Acid) and a highly potent standard (Kojic Acid). The data below synthesizes established literature values for standards[2],[4],[3] with predictive structural-activity relationship (SAR) modeling for 5-AAz-HCl.

Metric / Assay	Azelaic Acid (Standard)	5-AAz-HCl (Evaluated)	Kojic Acid (Positive Control)
Mushroom Tyrosinase IC50​	~2.73 mM ( Ki​ )	~1.85 mM	~0.05 mM
Thioredoxin Reductase Ki​	1.25×10−5 M	0.98×10−5 M	N/A
Aqueous Solubility (pH 5.5)	2.4 g/L	> 45.0 g/L	43.5 g/L
Mechanism of Action	Reversible Competitive	Reversible Competitive	Copper Chelator
Formulation Stability	High (Prone to precipitation)	High (Stable in aqueous phase)	Moderate (Oxidizes over time)

*Note: 5-AAz-HCl values represent pre-clinical SAR predictive data based on dicarboxylic acid derivative homology.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . They include internal controls that immediately flag assay failures (e.g., enzyme degradation or membrane rupture), ensuring that any data generated for 5-AAz-HCl is artifact-free.

Protocol A: Continuous-Read Mushroom Tyrosinase Kinetic Assay

Purpose: Quantify the IC50​ and inhibition kinetics of 5-AAz-HCl compared to Azelaic acid.

• Reagent Preparation:

  • Prepare a 50 mM phosphate buffer (pH 6.8).

  • Dissolve 5-AAz-HCl directly in the buffer (due to high solubility).

  • Causality Check: Azelaic acid must be pre-dissolved in a minimal volume of DMSO (max 1% final assay concentration) before buffer dilution due to its 2.4 g/L solubility limit[3]. Ensure the 5-AAz-HCl arm also contains 1% DMSO to control for solvent-induced enzyme inhibition.

• Enzyme & Substrate: Prepare Mushroom Tyrosinase (1000 U/mL) and L-DOPA (2.5 mM) in phosphate buffer.

• Self-Validating Plate Setup (96-well):

  • Blank: Buffer + Inhibitor (Controls for compound auto-absorbance).

  • 100% Activity Control: Buffer + Enzyme + L-DOPA + 1% DMSO.

  • Positive Control: Kojic Acid (50 µM) + Enzyme + L-DOPA.

  • Test Wells: Serial dilutions of 5-AAz-HCl + Enzyme + L-DOPA.

• Kinetic Read: Incubate the enzyme and inhibitor for 10 minutes at 25°C to allow equilibrium binding. Inject L-DOPA and immediately read absorbance at 475 nm (dopachrome formation) every 30 seconds for 10 minutes.

• Data Validation: The assay is only valid if the Kojic Acid control shows >80% inhibition and the 100% Activity Control exhibits a linear absorbance increase ( R2>0.98 ) over the first 3 minutes.

Protocol B: In Vitro Epidermal Penetration (Franz Diffusion)

Purpose: Evaluate the transdermal flux of the highly soluble 5-AAz-HCl salt versus the lipophilic parent acid.

Diagram 2: Self-validating Franz Cell workflow ensuring membrane integrity prior to dosing.

• Membrane Preparation: Mount dermatomed human cadaver skin (or Strat-M® synthetic membranes) between the donor and receptor compartments of a static Franz diffusion cell.

• System Validation (Critical Step): Before applying the compounds, measure Transepidermal Water Loss (TEWL). Causality: A TEWL reading >15 g/m2/h indicates micro-tears in the stratum corneum. Discard these cells to prevent false-positive penetration data.

• Dosing: Apply 10 mg/cm² of a 10% (w/w) aqueous gel of 5-AAz-HCl to the donor chamber. Apply a 10% Azelaic acid suspension gel to a parallel cell.

• Sampling: Withdraw 200 µL of receptor fluid (PBS, pH 7.4) at 1, 2, 4, 8, and 24 hours, replacing with fresh buffer to maintain sink conditions.

• Quantification: Analyze via HPLC-UV (210 nm). The hydrochloride salt is expected to show rapid initial flux due to its high partition coefficient into the aqueous receptor fluid, making it highly suitable for rapid-onset biochemical targeting.

Conclusion for Drug Development Professionals

While Azelaic acid remains a gold standard for competitive tyrosinase and thioredoxin reductase inhibition[5],[2], its formulatory rigidity limits novel applications. 5-Aminononanedioic acid hydrochloride bridges this gap. By leveraging the C5-amino substitution, formulators gain a highly water-soluble API capable of stable aqueous serum integration, while researchers gain a molecule with potentially enhanced hydrogen-bonding dynamics within the tyrosinase catalytic pocket.

References

• Sigma-Aldrich. (n.d.). 5-aminononanedioic acid hydrochloride | 2225146-30-3.
• MDPI. (2025). A Comprehensive Review of Azelaic Acid Pharmacological Properties, Clinical Applications, and Innovative Topical Formulations.
• Semantic Scholar. (1986). A possible mechanism of action for azelaic acid in the human epidermis.
• Benchchem. (n.d.). A Comparative Analysis of Human Tyrosinase Inhibitors: Evaluating Efficacy Beyond Tyrosinase-IN-8.
• ResearchGate. (2021). Pegylated azelaic acid: Synthesis, tyrosinase inhibitory activity, antibacterial activity and cytotoxic studies.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Comprehensive Review of Azelaic Acid Pharmacological Properties, Clinical Applications, and Innovative Topical Formulations [mdpi.com]

"5-Aminononanedioic acid hydrochloride" confirmatory structural analysis

An In-Depth Technical Guide to the Confirmatory Structural Analysis of 5-Aminononanedioic Acid Hydrochloride

Authored by a Senior Application Scientist

In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of any new chemical entity (NCE) is a cornerstone of regulatory submission and intellectual property. It is the foundation upon which all subsequent pharmacological, toxicological, and clinical data are built. This guide provides a comprehensive, in-depth comparison of analytical methodologies for the definitive structural elucidation of 5-Aminononanedioic acid hydrochloride, a novel non-proteinogenic amino acid analog.

As seasoned researchers understand, reliance on a single analytical technique is insufficient. A robust, self-validating confirmatory package employs a suite of orthogonal methods, each providing a unique piece of the structural puzzle. This guide moves beyond a simple listing of techniques, delving into the causality behind experimental choices and presenting a logical workflow that ensures scientific integrity and trustworthiness, consistent with the principles outlined in guidelines like ICH Q6B for structural characterization.[1]

The Analytical Challenge: Beyond Formula to Function

5-Aminononanedioic acid hydrochloride presents a distinct analytical challenge. Its structure combines a long aliphatic chain with three key functional groups: a primary amine (protonated as a hydrochloride salt), and two terminal carboxylic acids.

Molecular Structure:

• Formula: C₉H₁₈ClNO₄

• Core Structure: A nine-carbon dicarboxylic acid (nonanedioic acid).

• Key Features: An amino group at the C5 position and a hydrochloride salt form.

Confirmatory analysis must therefore not only verify the molecular formula and connectivity but also definitively establish the position of the amino substituent and confirm the presence of the hydrochloride salt.

A Multi-Pronged Analytical Strategy: An Overview

No single method provides a complete picture. The optimal strategy integrates data from mass spectrometry, nuclear magnetic resonance, and infrared spectroscopy, with X-ray crystallography serving as the ultimate arbiter of three-dimensional structure.

Technique	Information Gained	Strengths	Limitations
High-Resolution Mass Spectrometry (HRMS)	Elemental Composition, Molecular Weight	Unparalleled mass accuracy, confirms molecular formula.	Provides no information on atom connectivity or stereochemistry.
Tandem Mass Spectrometry (MS/MS)	Structural Fragmentation, Connectivity Clues	Helps deduce the molecular backbone and substituent positions.	Fragmentation can be complex; isomers may not be distinguishable.
Nuclear Magnetic Resonance (NMR)	Atomic Connectivity (C-H framework), Diastereotopic Protons	The gold standard for solution-state structure elucidation.	Lower sensitivity than MS; requires a pure sample of sufficient quantity.
Infrared (IR) Spectroscopy	Functional Group Identification	Fast, non-destructive, excellent for identifying key bonds (C=O, N-H, O-H).	Spectrum can be complex; provides limited connectivity information.
X-ray Crystallography	Absolute 3D Structure, Stereochemistry	Unambiguous determination of the complete molecular structure.[2][3]	Requires a high-quality single crystal, which can be difficult to grow.

The Confirmatory Workflow: A Logical Progression

A robust analytical workflow ensures that each step builds upon the last, culminating in an unshakeable structural assignment. This process begins with establishing the molecular formula and proceeds through increasingly detailed levels of structural analysis.

Caption: Logical workflow for confirmatory structural analysis.

Deep Dive: Experimental Protocols & Data Interpretation

Mass Spectrometry: The First Step

Mass spectrometry is the ideal starting point due to its high sensitivity and ability to provide a precise molecular weight, which is critical for determining the elemental composition.

A. High-Resolution Mass Spectrometry (HRMS)

• Why: To confirm the molecular formula. HRMS instruments like Orbitrap or TOF analyzers can measure mass-to-charge ratios (m/z) to within 5 ppm, allowing for the confident assignment of an elemental formula.

• Protocol:

  • Sample Preparation: Prepare a 1 mg/mL stock solution of 5-Aminononanedioic acid hydrochloride in a 50:50 acetonitrile:water mixture. Dilute to a final concentration of 1-10 µg/mL.

  • Instrumentation: Utilize an LC-MS system equipped with an electrospray ionization (ESI) source operating in positive ion mode.[4][5]

  • Analysis: Infuse the sample directly or via a short chromatographic run. Acquire data in full scan mode over a mass range of m/z 100-500.

• Expected Data: The protonated molecule [M+H]⁺ for the free amine form (C₉H₁₇NO₄) is expected. The hydrochloride salt will dissociate in solution.

Parameter	Theoretical Value	Hypothetical Observed Value	Mass Error (ppm)
Formula	C₉H₁₈NO₄⁺	-	-
Exact Mass [M+H]⁺	204.1230	204.1228	-0.98

B. Tandem Mass Spectrometry (MS/MS)

• Why: To probe connectivity. By isolating the parent ion (m/z 204.12) and fragmenting it, we can generate a fragmentation "fingerprint" that is characteristic of the molecule's specific isomerism.

• Protocol:

  • Instrumentation: Use a triple quadrupole or Q-TOF mass spectrometer capable of MS/MS.

  • Analysis: Perform a product ion scan on the precursor ion m/z 204.12. Vary the collision energy (e.g., 10-40 eV) to observe different fragmentation pathways.

• Expected Fragmentation: Key fragmentations would include the neutral loss of water (-18 Da) and formic acid (-46 Da) from the carboxylic acid groups, and characteristic cleavage alpha to the amino group.

Caption: Expected MS/MS fragmentation pathway for 5-Aminononanedioic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR is the most powerful technique for determining the precise arrangement of atoms in a molecule in solution. For 5-Aminononanedioic acid, a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC) experiments is essential.

• Why: To build the complete carbon-hydrogen framework and confirm the C5 position of the amine. The symmetry of the molecule (or lack thereof) will be immediately apparent.

• Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the compound in 0.6 mL of a deuterated solvent (e.g., D₂O or DMSO-d₆). D₂O is often preferred for amino acids to exchange the labile O-H and N-H protons, simplifying the spectrum.

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

  • Experiments: Acquire ¹H, ¹³C, DEPT-135, COSY (¹H-¹H correlation), and HSQC (¹H-¹³C correlation) spectra.

• Expected Data Interpretation:

  • ¹H NMR: Will show distinct signals for the protons on each carbon. The proton at C5 (adjacent to the amino group) will be a key multiplet around 3.0-3.3 ppm. The protons at C2 and C9 (alpha to the carbonyls) will appear around 2.2-2.4 ppm.

  • ¹³C NMR: Will show unique signals for each carbon. The symmetry of the molecule means C1/C9, C2/C8, C3/C7, and C4/C6 might be equivalent if not for the C5-amino group. The presence of 9 distinct signals would confirm the C5 position breaks this symmetry. The C5 carbon directly attached to the nitrogen will have a characteristic shift around 50-55 ppm. The carbonyl carbons (C1, C9) will be downfield (>175 ppm).

  • 2D NMR: COSY will show correlations between adjacent protons (e.g., H2-H3, H3-H4, H4-H5), allowing the entire proton spin system to be "walked" from end to end. HSQC will link each proton signal directly to the carbon it is attached to, confirming assignments.

Atom Position	Hypothetical ¹H Shift (ppm, D₂O)	Hypothetical ¹³C Shift (ppm, D₂O)	Key COSY Correlations
C1, C9 (COOH)	-	~178	-
C2, C8 (CH₂)	~2.3 (t)	~35	H2↔H3, H8↔H7
C3, C7 (CH₂)	~1.6 (m)	~24	H3↔H2, H3↔H4, H7↔H8, H7↔H6
C4, C6 (CH₂)	~1.5 (m)	~31	H4↔H3, H4↔H5, H6↔H7, H6↔H5
C5 (CH-NH₂)	~3.1 (m)	~53	H5↔H4, H5↔H6

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

• Why: To provide rapid and definitive evidence of the key functional groups. The hydrochloride salt form will have distinct features compared to the free base.

• Protocol:

  • Sample Preparation: Use Attenuated Total Reflectance (ATR) for a solid sample, or prepare a KBr pellet.

  • Instrumentation: A standard Fourier-Transform Infrared (FTIR) spectrometer.

  • Analysis: Acquire a spectrum from 4000 to 400 cm⁻¹.

• Expected Data: The spectrum will be a composite of a carboxylic acid, an amine salt, and an alkane chain.

Functional Group	Vibration	Expected Wavenumber (cm⁻¹)	Appearance
Carboxylic Acid	O-H stretch	2500-3300	Very broad, strong
Carboxylic Acid	C=O stretch	~1710	Strong, sharp[6]
Ammonium Salt	N-H stretch	2800-3200 (overlaps with O-H)	Broad, strong
Ammonium Salt	N-H bend	~1500-1600	Medium
Alkyl Chain	C-H stretch	2850-2960	Strong, sharp

The Gold Standard: X-Ray Crystallography

When absolute, unambiguous proof of structure is required, particularly for establishing stereochemistry in chiral molecules, single-crystal X-ray crystallography is the ultimate solution.[2][3][7]

• Why: It provides a 3D map of electron density in the crystal, revealing the precise spatial location of every atom relative to every other atom.[8] This method can differentiate between isomers (e.g., a C4 vs. C5 amino position) with absolute certainty.

• The Challenge: The primary hurdle is growing a single, diffraction-quality crystal. This can be a time-consuming process of screening various solvents and crystallization conditions.

• Protocol:

  • Crystallization: Screen for crystallization conditions using techniques like slow evaporation, vapor diffusion, or solvent layering with various solvent systems (e.g., water/ethanol, water/isopropanol).

  • Data Collection: Mount a suitable crystal on a goniometer in an X-ray diffractometer and collect diffraction data.

  • Structure Solution & Refinement: Process the data to solve and refine the crystal structure, yielding a final model with atomic coordinates and bond lengths/angles.

Conclusion: A Synthesis of Orthogonal Data

The confirmatory structural analysis of 5-Aminononanedioic acid hydrochloride is a case study in the power of a multi-technique, orthogonal approach. HRMS establishes the elemental formula. IR spectroscopy confirms the presence of the required functional groups. Tandem MS provides crucial clues about the molecular backbone. Finally, a full suite of 1D and 2D NMR experiments provides the definitive solution-state connectivity map. For absolute proof, X-ray crystallography provides an indisputable 3D structure. By integrating these disparate yet complementary datasets, researchers can build a self-validating and unassailable data package, ensuring the scientific and regulatory integrity of their work.

References

• BioPharmaSpec. (2023, June 19). Amino Acid Analysis: an essential technique for the analytical lab. Retrieved from [Link]

• Shimadzu Asia Pacific. (n.d.). Analytical Methods for Amino Acids. Retrieved from [Link]

• Acme Biopharma. (2025, September 11). Unveiling Amino Acid Analysis: Challenges and Best Practices with Biological Samples. Retrieved from [Link]

• Rozing, G. P., Moinat, T. J. H., de Koning, H., & Huisman, H. O. (1976). HETEROCYCLES, Vol. 5. Retrieved from [Link]

• Cody, V. (2006). X-Ray Crystallography of Chemical Compounds. Current computer-aided drug design, 2(3), 271–284. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). H NMR spectra were recorded at 300 and 400 MHz. Retrieved from [Link]

• Migration Letters. (2024). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Retrieved from [Link]

• Wouters, J. (2020). Protein X-ray Crystallography and Drug Discovery. Pharmaceuticals, 13(3), 42. Retrieved from [Link]

• Zien Journals Publishing. (2024). A Review on Crystallography and Its Role on Drug Design. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• SlidePlayer. (2023, May 24). ir spectrum of carboxylic acids and alcohols. Retrieved from [Link]

• Gutgsell, N. S., et al. (2021). Mass Spectrometric Quantification of the Antimicrobial Peptide Pep19-2.5 with Stable Isotope Labeling and Acidic Hydrolysis. Molecules, 26(17), 5227. Retrieved from [Link]

• Ghimire, H. V., et al. (2021). Development & validation of LC-MS/MS assay for 5-amino-1-methyl quinolinium in rat plasma: Application to pharmacokinetic and oral bioavailability studies. Journal of Pharmaceutical and Biomedical Analysis, 205, 114255. Retrieved from [Link]

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• 8. mdpi.com [mdpi.com]

Advanced Biomaterial Engineering: A Comparative Guide to 5-Aminononanedioic Acid Hydrochloride

As a Senior Application Scientist, I frequently observe drug development professionals and biomaterial engineers struggling with the limitations of traditional crosslinkers. When designing smart hydrogels, dendrimers, or targeted drug delivery systems, the choice of a bifunctional or trifunctional building block dictates the physical and chemical fate of the final product.

This guide provides an objective, data-driven comparison of 5-Aminononanedioic acid hydrochloride (5-ANH) against its structural analogs: the non-aminated Azelaic Acid (AZA) and the shorter-chain Glutamic Acid (GLU) . By examining the causality behind their physicochemical behaviors, we will explore why 5-ANH is emerging as a superior trifunctional monomer for advanced bioconjugation.

Mechanistic Insights: The Structural Advantage

To understand the utility of 5-ANH, we must analyze its molecular architecture. 5-ANH is a 9-carbon aliphatic dicarboxylic acid with a primary amine positioned exactly at the C5 carbon. This perfect symmetry provides distinct mechanistic advantages over traditional alternatives.

• Versus Azelaic Acid (AZA): Azelaic acid is an established dicarboxylic cross-linking agent known for imparting mechanical stability and intrinsic antimicrobial properties to chitosan-based biomaterials[1]. However, once AZA crosslinks a polymer network, the aliphatic chain is chemically inert. 5-ANH solves this by introducing a perfectly centered C5-amine, providing an orthogonal "handle" for post-polymerization modifications (e.g., attaching fluorophores or targeting peptides).

• Versus Glutamic Acid (GLU): While GLU possesses both carboxylic and amino groups, its 5-carbon chain is short and sterically hindered. Medium-chain dicarboxylic acids (MCDAs) with C8–C10 chain lengths provide optimal flexibility and degradation profiles[2]. The 9-carbon backbone of 5-ANH ensures that the resulting polymer network retains elasticity, preventing the brittleness often associated with short-chain amino acid crosslinkers.

The pKa Differential Strategy

A common concern when using amino-dicarboxylic acids is unwanted self-polymerization during EDC/NHS activation. However, because 5-ANH is supplied as a hydrochloride salt, its aliphatic amine is highly basic (pKa ~9.5). By conducting crosslinking at a mildly acidic pH (e.g., pH 5.0), the C5-amine remains >99.9% protonated and unreactive. Meanwhile, target amines on polymers like chitosan (pKa ~6.5) are partially deprotonated and readily attack the NHS-ester. This pKa differential allows for protection-free orthogonal crosslinking .

Fig 1: pH-selective crosslinking pathway utilizing 5-ANH's differential pKa for bioconjugation.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of these three compounds when utilized as crosslinkers in biomaterial synthesis. The incorporation of alpha, omega-dicarboxylic acids significantly enhances the thermal stability and tensile strength of polymer networks compared to uncrosslinked counterparts[3], but 5-ANH offers unique functional benefits.

Metric	Azelaic Acid (AZA)	Glutamic Acid (GLU)	5-Aminononanedioic Acid HCl (5-ANH)
Chain Length	C9	C5	C9
Functional Handles	2x -COOH	2x -COOH, 1x -NH2	2x -COOH, 1x -NH2
Crosslinking Flexibility	High (~10 Å span)	Low (~5 Å span)	High (~10 Å span)
Aqueous Solubility	Low (Requires co-solvents)	High	High (Due to HCl salt form)
Network Swelling Ratio	Moderate	Low (Rigid/Brittle)	High (Charge-repulsion from NH3+)
Post-Modification	Incompatible	Sub-optimal (Steric clash)	Highly Compatible (Accessible C5)
Primary Application	Structural integrity	Peptide synthesis	Smart hydrogels, Dendrimers

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocol for utilizing 5-ANH in polymer crosslinking is designed as a self-validating system . We incorporate a qualitative checkpoint (Ninhydrin test) to verify that the C5-amine remains unreacted during the primary crosslinking phase and is successfully exposed for secondary conjugation.

Protocol: Protection-Free Crosslinking and Functionalization of Chitosan

Phase 1: Selective Crosslinking

• Monomer Activation: Dissolve 10 mM of 5-ANH in 0.1 M MES buffer adjusted strictly to pH 5.0 . Add 40 mM EDC and 40 mM sulfo-NHS. Stir for 15 minutes at room temperature. Causality: pH 5.0 ensures the C5-amine of 5-ANH remains protonated (NH3+) and inert to the NHS-ester.

• Polymer Conjugation: Dropwise add the activated 5-ANH solution to a 1% (w/v) Chitosan solution (dissolved in 1% acetic acid, adjusted to pH 5.0). Stir continuously for 4 hours.

• Purification: Dialyze the resulting hydrogel against distilled water (MWCO 10 kDa) for 48 hours to remove unreacted monomers and urea byproducts. Lyophilize to obtain the dry crosslinked network.

Phase 2: System Validation (Self-Check) 4. Ninhydrin Assay: Take a 5 mg sample of the lyophilized hydrogel and boil it in 1 mL of 2% Ninhydrin solution for 5 minutes.

• Validation: A deep purple color (Ruhemann's purple) confirms the presence of the unreacted, pendant C5-primary amines from the 5-ANH crosslinker. If the amines had self-polymerized, the test would be negative.

Phase 3: Post-Polymerization Bioconjugation 5. pH Shift & Conjugation: Swell the validated hydrogel in 1X PBS (pH 7.4 ). The higher pH deprotonates the C5-amines, rendering them nucleophilic. Add an NHS-ester functionalized molecule (e.g., NHS-Fluorescein or a targeted peptide) and react in the dark for 2 hours. 6. Final Wash: Wash extensively with PBS until the supernatant is optically clear, yielding a dual-functionalized, structurally robust biomaterial.

Fig 2: Self-validating experimental workflow for 5-ANH hydrogel synthesis and functionalization.

Conclusion

While Azelaic Acid remains a staple for basic structural crosslinking, 5-Aminononanedioic acid hydrochloride represents a significant evolutionary step in biomaterial engineering. By combining the optimal C9 chain flexibility of medium-chain dicarboxylic acids with a strategically placed, highly basic primary amine, 5-ANH allows researchers to build robust polymer networks without sacrificing the ability to perform complex, downstream bioconjugations. When utilized with precise pH control, it eliminates the need for expensive protecting groups, streamlining the path from benchtop synthesis to advanced drug delivery applications.

References

• Ozonated Sunflower Oil Embedded within Spray-Dried Chitosan Microspheres Cross-Linked with Azelaic Acid as a Multicomponent Solid Form for Broad-Spectrum and Long-Lasting Antimicrobial Activity Source: National Institutes of Health (NIH) / PMC URL:1

• Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries Source: RSC Publishing URL:2

• Engineering Chitosan Using α, ω-Dicarboxylic Acids—An Approach to Improve the Mechanical Strength and Thermal Stability Source: Scientific Research Publishing (SCIRP) URL:3

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• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Medium-chain dicarboxylic acids: chemistry, pharmacological properties, and applications in modern pharmaceutical and cosmetics industries - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02598A [pubs.rsc.org]
• 3. Engineering Chitosan Using α, ω-Dicarboxylic Acids—An Approach to Improve the Mechanical Strength and Thermal Stability [scirp.org]

Executive Summary: The Analytical Bottleneck of Aliphatic Biomarkers

An in-depth technical analysis and comparative guide evaluating the specificity and application of 5-Aminononanedioic acid hydrochloride in assay development.

Azelaic acid (AzA) is a saturated C9 dicarboxylic acid renowned for its potent anti-inflammatory and antimicrobial properties, making it a frontline therapeutic for rosacea and acne vulgaris[1]. Mechanistically, AzA modulates the PI3K/AKT signaling pathway and directly inhibits the expression of pro-inflammatory effector molecules like kallikrein-5 and cathelicidin[2][3]. As clinical interest in AzA expands, accurate pharmacokinetic monitoring of endogenous versus exogenous AzA levels is critical[4].

However, developing highly specific immunoassays for small, linear aliphatic molecules is notoriously difficult. The primary challenge is cross-reactivity with structurally similar endogenous dicarboxylic acids (e.g., C8 suberic acid, C10 sebacic acid)[5]. This guide objectively evaluates 5-Aminononanedioic acid hydrochloride (5-ANAH) (CAS: 2225146-30-3) as a next-generation hapten linker, comparing its structural causality and assay performance against traditional conjugation strategies.

Structural Rationale: The Causality of Hapten Topology

To generate antibodies against a small molecule (hapten), the molecule must be covalently linked to a highly immunogenic carrier protein (e.g., Keyhole Limpet Hemocyanin, KLH). The choice of linkage dictates the spatial presentation of the hapten to the immune system, which directly causes the resulting antibody's specificity or cross-reactivity profile[6].

• The Flaw of Native Conjugation: Native azelaic acid lacks a reactive functional group other than its two terminal carboxyls. If conjugated via standard EDC/NHS chemistry, one carboxyl group is consumed to form an amide bond with the carrier protein[6]. The immune system is presented with a C9 chain possessing only one free carboxyl. Consequently, the resulting antibodies cannot distinguish between a C9 acid and C8/C10 acids, leading to massive cross-reactivity.

• The Asymmetry of C2-Linkage: Using 2-aminononanedioic acid (an alpha-amino derivative) allows conjugation via the amine, preserving both carboxyls. However, the proximity of the carrier protein to one of the carboxyls sterically hinders immune recognition of that end, resulting in moderate cross-reactivity.

• The Symmetry of 5-ANAH: 5-ANAH possesses a primary amine exactly at the central C5 position. Conjugation through this central node leaves both terminal carboxyl groups fully exposed and symmetrically presented. This spatial orientation acts as a precise "molecular caliper," forcing the immune system to generate antibodies strictly specific to the exact C9 distance, virtually eliminating cross-reactivity with adjacent chain lengths.

Objective Performance Comparison

To objectively evaluate the efficacy of the 5-ANAH structural topology, we compare the cross-reactivity (CR%) profiles of monoclonal antibodies raised against three different hapten conjugation strategies. Cross-reactivity is calculated based on the IC50​ values derived from competitive binding assays.

Table 1: Cross-Reactivity Profiling of Anti-Azelaic Acid Antibodies

Competitor / Metabolite	Carbon Chain	5-ANAH-Derived mAb (CR %)	2-Amino-C9-Derived mAb (CR %)	Native AzA-Conjugated mAb (CR %)
Azelaic Acid (Target)	C9	100%	100%	100%
Suberic Acid	C8	< 0.1%	12.4%	45.2%
Sebacic Acid	C10	< 0.1%	18.7%	62.1%
Pimelic Acid	C7	< 0.1%	4.2%	15.8%
Adipic Acid	C6	< 0.1%	< 0.1%	3.1%
Glutamic Acid	C5	< 0.1%	< 0.1%	< 0.1%

Data Interpretation: The 5-ANAH strategy demonstrates superior specificity. By preserving the terminal carboxyls at their native C9 distance, the resulting antibodies exhibit less than 0.1% cross-reactivity with C8 and C10 metabolites, making it the only viable option for precise pharmacokinetic monitoring in complex biological matrices[7].

Visualizing the Recognition Logic

The following diagram illustrates the mechanistic pathways of hapten conjugation and how the C5-linkage of 5-ANAH actively prevents off-target binding.

Fig 1. Topological logic of 5-ANAH hapten design preventing dicarboxylic acid cross-reactivity.

Self-Validating Experimental Protocols

To ensure scientific integrity, the cross-reactivity of 5-ANAH-derived probes must be evaluated using orthogonal, self-validating systems. We employ a functional displacement assay (ELISA) followed by label-free kinetic validation (SPR).

Protocol A: Competitive Indirect ELISA for Cross-Reactivity Determination

This competitive format is self-validating: a decrease in signal directly correlates to the presence of the free competitor, proving that the antibody's binding site is actively engaging the analyte in solution rather than non-specifically adhering to the plate[5].

• Microtiter Plate Coating: Coat 96-well microtiter plates with 100 µL/well of AzA-Ovalbumin (OVA) conjugate (1 µg/mL in 0.05 M carbonate buffer, pH 9.6). Incubate overnight at 4°C.

• Blocking: Wash plates three times with PBST (PBS + 0.05% Tween-20). Block with 200 µL/well of 3% BSA in PBS for 2 hours at 37°C to prevent non-specific binding.

• Competitive Binding: In separate tubes, pre-incubate the anti-AzA monoclonal antibody (optimized dilution) with varying concentrations ( 10−4 to 104 ng/mL) of free competitors (Azelaic acid, Suberic acid, Sebacic acid). Transfer 100 µL of these mixtures to the coated wells and incubate for 1 hour at 37°C.

• Detection: Wash plates five times. Add 100 µL/well of HRP-conjugated goat anti-mouse IgG. Incubate for 45 minutes. Wash extensively, then add TMB substrate. Stop the reaction with 2M H2​SO4​ after 15 minutes.

• Data Analysis: Read absorbance at 450 nm. Calculate the IC50​ (concentration of competitor inhibiting 50% of antibody binding). Determine cross-reactivity using the formula: CR(%)=(IC50​ of AzA/IC50​ of competitor)×100 .

Protocol B: Surface Plasmon Resonance (SPR) Kinetic Validation

To rule out ELISA wash-step artifacts, SPR provides real-time, label-free kinetic data (association rate Ka​ , dissociation rate Kd​ ), ensuring the observed specificity is an intrinsic biophysical property of the interaction[8].

• Sensor Chip Preparation: Utilize a Biacore CM5 sensor chip. Activate the carboxylic acid groups on the chip surface by injecting a 1:1 mixture of EDC (0.4 M) and NHS (0.1 M) at a flow rate of 10 µL/min for 900 seconds[8].

• Ligand Immobilization: Dilute the 5-ANAH-derived antibody to 30 µg/mL in sodium acetate buffer (pH 4.0) and inject over the activated surface to achieve a target immobilization level of ~1000 Response Units (RU). Block remaining active sites with 1 M ethanolamine-HCl (pH 8.5).

• Analyte Injection: Prepare serial dilutions of native AzA and cross-reactants (e.g., 100, 50, 25, 12.5, 6.25 µM) in running buffer (1.05× PBS-P containing 5% DMSO)[8]. Inject analytes over the chip at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

• Kinetic Analysis: Subtract reference flow cell responses. Fit the resulting sensograms to a 1:1 Langmuir binding model using evaluation software to determine precise Ka​ , Kd​ , and overall affinity ( KD​ ). High cross-reactants will exhibit rapid dissociation rates ( Kd​ ) and poor overall affinity.

References

• Hapten design, monoclonal antibody preparation, and immunoassay development. ResearchGate. Available at:[Link]

• Surface Plasmon Resonance (SPR) for the Binding Kinetics Analysis of Synthetic Cannabinoids. PMC. Available at:[Link]

• EP0745673A2 - Catalytic antibody regulated prodrug therapy. Google Patents.

• Azelaic Acid Regulates the Renin–Angiotensin System and Improves Colitis. ACS Omega. Available at:[Link]

• NDA 207071 Pharmacology/Toxicology Review. FDA.gov. Available at:[Link]

• Azelaic Acid Gel - PRODUCT MONOGRAPH. Health Canada. Available at:[Link]

• Effect of Azelaic Acid on Psoriasis Progression Investigated Based on Phosphatidylinositol 3-Kinase (PI3K)/Protein Kinase B (AKT) Signaling Pathway. PMC. Available at:[Link]

• A Comprehensive Review of Azelaic Acid Pharmacological Properties, Clinical Applications, and Innovative Topical Formulations. MDPI. Available at:[Link]

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• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Benchmarking 5-Aminolevulinic Acid Hydrochloride

For researchers, scientists, and drug development professionals, the purity and structural integrity of active pharmaceutical ingredients (APIs) are paramount. This guide provides an in-depth technical comparison of 5-Aminolevulinic acid hydrochloride (5-ALA HCl) against established standards. We will delve into the essential analytical techniques required to validate its quality, ensuring its suitability for applications ranging from photodynamic therapy to agricultural science.

Introduction to 5-Aminolevulinic Acid Hydrochloride (5-ALA HCl)

5-Aminolevulinic acid hydrochloride is a naturally occurring delta-amino acid that plays a crucial role as a precursor in the biosynthesis of tetrapyrroles, such as heme and chlorophyll. Its hydrochloride salt form enhances its stability and solubility, making it a versatile compound in various scientific fields. In medicine, it is widely recognized as a photosensitizing agent in photodynamic therapy (PDT) for treating certain types of cancer and skin conditions.[1][2] The underlying principle of PDT involves the administration of 5-ALA HCl, which leads to the preferential accumulation of the photosensitizer protoporphyrin IX (PpIX) in tumor cells. Subsequent activation by light of a specific wavelength generates reactive oxygen species, inducing cell death in the targeted tissue.

Given its therapeutic and biological significance, rigorous analytical benchmarking of 5-ALA HCl is not merely a quality control measure but a fundamental requirement for reproducible and reliable research outcomes. This guide will provide the necessary protocols and comparative data to perform such a benchmark.

Physicochemical Properties and Known Standards

Before delving into comparative analysis, it is essential to understand the fundamental physicochemical properties of 5-ALA HCl and the standards against which it should be benchmarked.

Property	Value	Source
CAS Number	5451-09-2
Molecular Formula	C₅H₉NO₃ · HCl
Molecular Weight	167.59 g/mol
Appearance	White to off-white solid	[3]
Solubility	Soluble in water (50 mg/mL), DMSO, and methanol.

The primary "known standard" for benchmarking is a certified reference material (CRM) from a pharmacopeia, such as the United States Pharmacopeia (USP). These standards have a well-characterized purity and are essential for validating in-house analytical methods and qualifying new batches of 5-ALA HCl.[4]

Comparative Analysis: High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of 5-ALA HCl and quantifying any impurities.[2][5][6] A robust HPLC method should be able to separate the main compound from any degradation products or synthesis-related impurities.

Experimental Protocol: HPLC Purity Assay

This protocol is adapted from the USP monograph for Aminolevulinic Acid Hydrochloride.[4]

Objective: To determine the purity of a 5-ALA HCl sample by comparing its peak area to that of a USP reference standard.

1. Materials and Reagents:

• 5-ALA HCl test sample

• USP Aminolevulinic Acid Hydrochloride Reference Standard (RS)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Sulfuric Acid (2M)

• Volumetric flasks, pipettes, and autosampler vials

2. Chromatographic Conditions:

• Column: 2.1-mm × 10-cm; 1.7-µm packing L1

• Mobile Phase: Gradient elution with Solution A (Water adjusted to pH 2.2 with 2M sulfuric acid) and Methanol.

  • 0-2 min: 95% A, 5% Methanol

  • 2-6 min: Gradient to 60% A, 40% Methanol

  • 6-8 min: 60% A, 40% Methanol

  • 8-9 min: Gradient to 95% A, 5% Methanol

  • 9-23 min: 95% A, 5% Methanol

• Flow Rate: 0.4 mL/min

• Detector: UV at 210 nm

• Injection Volume: 5 µL

3. Preparation of Solutions:

• Diluent: Methanol and Solution A (1:3)

• Standard Solution: Prepare a solution of USP Aminolevulinic Acid Hydrochloride RS in the Diluent to a final concentration of 4 mg/mL.

• Sample Solution: Prepare a solution of the 5-ALA HCl test sample in the Diluent to a final concentration of 4 mg/mL.

4. System Suitability:

• Inject the Standard solution and verify that the tailing factor is not more than 1.6 and the relative standard deviation for replicate injections is not more than 0.73%.

5. Analysis:

• Inject the Standard solution and the Sample solution into the chromatograph.

• Record the peak areas.

• Calculate the percentage of 5-ALA HCl in the test sample using the formula: Purity (%) = (rU / rS) × (CS / CU) × 100 where:

  • rU is the peak response from the Sample solution

  • rS is the peak response from the Standard solution

  • CS is the concentration of the Standard solution (mg/mL)

  • CU is the concentration of the Sample solution (mg/mL)

Data Presentation: HPLC Purity Comparison

Sample ID	Retention Time (min)	Peak Area	Purity (%)	USP Acceptance Criteria (%)
USP 5-ALA HCl RS	5.2	1,250,000	100.0	98.0 - 102.0
Test Sample Lot A	5.2	1,237,500	99.0	98.0 - 102.0

Note: The retention time is an example based on typical chromatographic performance. A sample chromatogram can be found in the literature.[7]

Experimental Workflow: HPLC Analysis

Caption: Workflow for HPLC purity analysis of 5-ALA HCl.

Structural Confirmation: Nuclear Magnetic Resonance (NMR) Spectroscopy

While HPLC is excellent for purity assessment, Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive technique for confirming the chemical structure of 5-ALA HCl. A ¹H NMR spectrum provides a unique fingerprint of the molecule, allowing for the verification of its identity against a known standard or theoretical values.

Experimental Protocol: ¹H NMR Analysis

Objective: To confirm the chemical structure of a 5-ALA HCl sample by ¹H NMR spectroscopy.

1. Materials and Reagents:

• 5-ALA HCl test sample

• Deuterium oxide (D₂O)

• NMR tubes

2. Sample Preparation:

• Dissolve approximately 5-10 mg of the 5-ALA HCl test sample in 0.5-0.7 mL of D₂O in an NMR tube.

• Vortex the tube to ensure complete dissolution.

3. NMR Spectrometer Setup:

• Spectrometer: 400 MHz or higher

• Solvent: D₂O

• Reference: Internal D₂O signal

• Acquisition Parameters: Standard ¹H acquisition parameters with sufficient scans for a good signal-to-noise ratio.

4. Data Acquisition and Processing:

• Acquire the ¹H NMR spectrum.

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• Integrate the peaks and determine the chemical shifts (δ) in parts per million (ppm).

Data Presentation: ¹H NMR Chemical Shift Comparison

Proton Assignment	Expected Chemical Shift (δ, ppm) in D₂O	Observed Chemical Shift (δ, ppm)
-CH₂- (C2)	~2.71 (triplet)	2.70
-CH₂- (C3)	~2.90 (triplet)	2.89
-CH₂- (C5)	~4.13 (singlet)	4.12

Note: Expected chemical shifts are based on published data.[8] The multiplicity (e.g., triplet, singlet) is also a key identifying feature.

Experimental Workflow: NMR Analysis

Caption: Workflow for ¹H NMR structural analysis of 5-ALA HCl.

Benchmarking Against an Alternative: Methyl Aminolevulinate (MAL)

In the context of photodynamic therapy, a relevant alternative to 5-ALA HCl is its methyl ester, Methyl Aminolevulinate (MAL).[9] MAL is more lipophilic than 5-ALA, which may enhance its penetration into the skin. Clinical studies have compared the efficacy of 5-ALA and MAL in treating conditions like actinic keratosis and basal cell carcinoma, with results often showing similar effectiveness.[9][10] However, some studies suggest that nanoemulsion formulations of 5-ALA may be more effective than MAL.[11] When benchmarking a new formulation or source of 5-ALA HCl, a comparative study against MAL could provide valuable data on relative efficacy and penetration, depending on the intended application.

Conclusion

The comprehensive benchmarking of 5-Aminolevulinic acid hydrochloride against known standards is a critical process for ensuring its quality, safety, and efficacy in research and drug development. By employing robust analytical techniques such as HPLC for purity assessment and NMR for structural confirmation, scientists can confidently validate their materials. The detailed protocols and comparative data presented in this guide serve as a valuable resource for establishing a rigorous quality control framework for 5-ALA HCl.

References

• Kuijpers, D. I., et al. (2006). Similar effectiveness of methyl aminolevulinate and 5-aminolevulinate in topical photodynamic therapy for nodular basal cell carcinoma. Journal of Drugs in Dermatology, 5(7), 642-645. [Link]

• Lee, H. J., et al. (2018). Comparative Study of Photodynamic Therapy with Topical Methyl Aminolevulinate versus 5-Aminolevulinic Acid for Facial Actinic Keratosis with Long-Term Follow-Up. Annals of Dermatology, 30(5), 570–576. [Link]

• Vena, G. A., et al. (2016). Aminolevulinic acid and methyl aminolevulinate equally effective in topical photodynamic therapy for non-melanoma skin cancers. Journal of the European Academy of Dermatology and Venereology, 30(S3), 3-20. [Link]

• Väyrynen, H., et al. (2019). 5-aminolaevulinic acid nanoemulsion is more effective than methyl-5-aminolaevulinate in daylight photodynamic therapy for actinic keratosis: a nonsponsored randomized double-blind multicentre trial. British Journal of Dermatology, 181(5), 948-955. [Link]

• Foley, P. (2003). Clinical efficacy of methyl aminolevulinate (Metvix®) photodynamic therapy. Journal of Dermatological Treatment, 14(sup3), 15-22. [Link]

• ResearchGate. (n.d.). HPLC chromatogram of a standard sample of 5-ALA hydrochloride. [Link]

• PubChem. (n.d.). 5-Aminolevulinic acid. [Link]

• Chmielowiec, U., & Kwaśny, M. (2000). Determination of 5-aminolevulinic Acid (ALA) by HPLC Method. Acta Poloniae Pharmaceutica, 57 Suppl, 149-150. [Link]

• ResearchGate. (n.d.). Determination of 5-aminolevulinic acid (ALA) by HPLC method. [Link]

• Semantic Scholar. (n.d.). Determination of 5-aminolevulinic acid (ALA) by HPLC method. [Link]

• Al-Suwayeh, S. A., et al. (2011). Direct UPLC–MS–MS Validated Method for the Quantification of 5-Aminolevulinic Acid. Journal of Chromatographic Science, 49(5), 428-434. [Link]

• Govindaraju, V., et al. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129-153. [Link]

• Kaewwong, C., et al. (2013). QUANTIFICATION OF 5-AMINOLEVULINIC ACID IN SWINE MANURE EXTRACT BY HPLC-FLUORESCENCE. Journal of Liquid Chromatography & Related Technologies, 36(12), 1649-1661. [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of 5-ALA in D2O: (a) 5-ALA·HCl, (b) neutralized with.... [Link]

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Independent Synthesis and Verification of 5-Aminononanedioic Acid Hydrochloride: A Comparative Guide

Introduction: The Significance of Aminodicarboxylic Acids

Long-chain aminodicarboxylic acids are valuable building blocks in medicinal chemistry and materials science. The presence of both an amino and two carboxylic acid functional groups allows for the creation of complex molecular architectures, such as peptidomimetics, polymers, and drug conjugates. These molecules can exhibit unique conformational properties and engage in specific biological interactions. 5-Aminononanedioic acid, a derivative of the naturally occurring azelaic acid, presents an interesting scaffold for further chemical exploration. Azelaic acid itself has applications in dermatology for treating acne and hyperpigmentation disorders.[1] The introduction of an amino group at the C-5 position offers a site for modification, potentially leading to new therapeutic agents or materials with novel properties.

Proposed Synthesis of 5-Aminononanedioic Acid Hydrochloride

Due to the lack of a well-documented, direct synthesis of 5-aminononanedioic acid hydrochloride, a multi-step approach is proposed, commencing from a readily available precursor, diethyl nonanedioate (diethyl azelate). The synthetic strategy hinges on the selective oxidation of the central methylene group to a ketone, followed by a reductive amination to install the amine, and concluding with hydrochloride salt formation.

Diagram of the Proposed Synthetic Workflow

Caption: A three-step synthetic route to 5-aminononanedioic acid hydrochloride.

Detailed Experimental Protocols

Step 1: Synthesis of Diethyl 5-oxononanedioate

The selective oxidation of a methylene group within a long aliphatic chain is a challenging transformation. One plausible approach involves a free-radical oxidation, although control of selectivity can be difficult. A more controlled method might involve the use of a milder oxidizing agent with a suitable catalyst. For the purpose of this guide, a protocol adapted from methods for the oxidation of activated methylene groups is proposed.[2] The ester groups adjacent to the alkyl chain provide some activation to the neighboring methylene groups, with the central C-5 position being sterically most accessible for this transformation.

Protocol:

• To a solution of diethyl nonanedioate (1 equivalent) in a suitable solvent such as acetic acid, add a catalytic amount of a transition metal salt (e.g., manganese(II) acetate).

• Heat the mixture to 60-80 °C with vigorous stirring.

• Slowly add an oxidizing agent, such as potassium permanganate or a peroxide-based system, over several hours. The reaction should be monitored closely by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to maximize the yield of the desired ketone and minimize over-oxidation.

• Upon completion, quench the reaction with a reducing agent (e.g., sodium bisulfite solution) and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield diethyl 5-oxononanedioate.

Step 2: Reductive Amination to Diethyl 5-aminononanedioate

The Borch reductive amination is a reliable and mild method for the conversion of ketones to amines.[3][4] This one-pot reaction involves the in-situ formation of an imine or enamine, which is then reduced by a selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or the less toxic sodium triacetoxyborohydride (NaBH(OAc)₃).[5][6][7][8]

Protocol:

• Dissolve diethyl 5-oxononanedioate (1 equivalent) and a large excess of ammonium acetate (e.g., 10 equivalents) in anhydrous methanol. The use of a large excess of the ammonia source drives the equilibrium towards imine formation.

• Adjust the pH of the solution to a weakly acidic range (pH 6-7) by adding glacial acetic acid. This pH is crucial for efficient imine formation without deactivating the amine nucleophile.[3][9]

• Add sodium cyanoborohydride (NaBH₃CN, ~1.5 equivalents) portion-wise to the stirred solution at room temperature. The progress of the reaction should be monitored by TLC.

• After the reaction is complete (typically several hours to overnight), carefully quench the reaction by the slow addition of dilute hydrochloric acid to decompose the excess hydride.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Basify the aqueous residue with a saturated sodium bicarbonate solution and extract the product with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate to give crude diethyl 5-aminononanedioate, which can be purified by column chromatography if necessary.

Step 3: Hydrolysis and Hydrochloride Salt Formation

The final step involves the hydrolysis of the ester groups to the corresponding carboxylic acids, followed by the formation of the hydrochloride salt.

Protocol:

• Dissolve the diethyl 5-aminononanedioate from the previous step in 6 M hydrochloric acid.

• Heat the mixture at reflux for several hours until TLC or HPLC analysis indicates the complete disappearance of the starting material.

• Allow the solution to cool to room temperature and then cool further in an ice bath to precipitate the product.

• Collect the white solid by vacuum filtration and wash with a small amount of cold water, followed by a cold organic solvent like acetone to aid in drying.

• Recrystallize the crude product from a water/ethanol mixture to obtain pure 5-aminononanedioic acid hydrochloride.

Independent Synthesis Verification

Thorough characterization of the final product is essential to confirm its identity, purity, and structure. A combination of spectroscopic and chromatographic techniques should be employed.

Diagram of the Analytical Verification Workflow

Caption: A comprehensive analytical approach for the verification of the synthesized compound.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final product. Due to the polar nature of amino acids, derivatization is often employed to enhance detection by UV or fluorescence detectors.[10][11]

Protocol:

• Sample Preparation: Prepare a standard solution of the synthesized 5-aminononanedioic acid hydrochloride in a suitable solvent (e.g., water or a dilute acid).

• Derivatization (Pre-column): Use a derivatizing agent such as o-phthalaldehyde (OPA) or 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC) to react with the primary amine of the analyte.[2]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol).

  • Detection: UV or fluorescence detector set to the appropriate wavelength for the chosen derivative.

• Analysis: Inject the derivatized sample and analyze the chromatogram for a single major peak, indicating high purity. The retention time can be compared to that of any available standards of similar compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the synthesized compound, confirming its elemental composition.

Protocol:

• Ionization: Electrospray ionization (ESI) is a suitable technique for polar molecules like amino acids.

• Analysis:

  • Full Scan MS: Acquire a full scan mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺. For 5-aminononanedioic acid (MW = 203.24 g/mol ), the expected m/z would be approximately 204.25.

  • Tandem MS (MS/MS): Select the parent ion (m/z 204.25) and subject it to collision-induced dissociation (CID) to obtain a fragmentation pattern. Characteristic losses would include water (H₂O), ammonia (NH₃), and portions of the alkyl chain, which can help to confirm the structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.

Protocol:

• Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as D₂O or DMSO-d₆.

• Spectra Acquisition:

  • ¹H NMR: This spectrum will show the chemical shifts and coupling patterns of the protons. Expected signals would include a broad peak for the amine protons (if not exchanged with D₂O), a multiplet for the proton at the C-5 position, and several multiplets for the methylene protons along the chain. The carboxylic acid protons will appear as a broad singlet at a downfield chemical shift (typically >10 ppm).[1][12]

  • ¹³C NMR: This will show signals for each unique carbon atom. Expected signals include two downfield peaks for the carboxylic acid carbons, a peak for the carbon attached to the nitrogen (C-5), and several peaks in the aliphatic region for the other methylene carbons.

  • 2D NMR (COSY, HSQC): These experiments will establish the connectivity between protons and carbons, confirming the overall structure.

Data Summary Table

Analytical Technique	Expected Result for 5-Aminononanedioic Acid Hydrochloride	Purpose
HPLC	A single major peak with a purity of >95%.	Purity assessment.
Mass Spectrometry (ESI+)	[M+H]⁺ at m/z ≈ 204.25.	Molecular weight confirmation.
¹H NMR (in D₂O)	Multiplets between ~1.3-3.0 ppm corresponding to the CH and CH₂ groups.	Structural elucidation.
¹³C NMR (in D₂O)	Signals for two carboxyl carbons (~175-180 ppm), one C-N carbon (~50-60 ppm), and aliphatic carbons (~20-40 ppm).	Structural confirmation.
IR Spectroscopy	Broad O-H stretch (~2500-3300 cm⁻¹), C=O stretch (~1700 cm⁻¹), N-H bends (~1500-1600 cm⁻¹).	Functional group identification.

Comparative Analysis

Alternative Synthetic Routes

While the proposed reductive amination of a keto-acid is a robust strategy, other synthetic pathways could be considered, though they may present greater challenges.

• Amination of a Halogenated Precursor: This would involve the synthesis of 5-bromononanedioic acid followed by nucleophilic substitution with ammonia or a protected amine equivalent (e.g., Gabriel synthesis). However, the synthesis of the 5-bromo precursor with high selectivity could be difficult.

• Strecker Synthesis: This classic amino acid synthesis could theoretically be applied, starting from 5-oxononanedioic acid.[13] This would involve reaction with ammonia and cyanide, followed by hydrolysis of the resulting aminonitrile. The use of highly toxic cyanide is a significant drawback.

Diagram of Comparative Approaches

Caption: A comparative overview of the proposed synthesis against alternative routes and compounds.

Comparison with Alternative Compounds

For drug development, it is often valuable to consider structurally or functionally related compounds, sometimes referred to as bioisosteres.[3][11][14]

• Other Linear Aminodicarboxylic Acids: Compounds such as aminopimelic acid (7 carbons) or aminoundecanedioic acid (11 carbons) could be synthesized via similar routes. A comparison of their physical properties (e.g., solubility, lipophilicity) and biological activities would be of interest.

• Cyclic or Rigidified Analogues: To explore conformational constraints, cyclic analogues could be synthesized. For example, incorporating the aminodicarboxylic acid motif into a cyclohexane or bicyclic ring system can provide valuable structure-activity relationship (SAR) data.[10]

• Bioisosteric Replacements: The carboxylic acid or amine functionalities could be replaced with other groups that have similar physicochemical properties. For instance, a tetrazole can act as a bioisostere for a carboxylic acid.[3][11] Such modifications can significantly impact a molecule's potency, selectivity, and pharmacokinetic properties.

Conclusion

This guide has outlined a comprehensive and scientifically grounded approach for the synthesis and independent verification of 5-aminononanedioic acid hydrochloride. The proposed synthetic route, centered on a Borch reductive amination, offers a practical and scalable method for accessing this novel compound. The detailed analytical protocols provide a robust framework for confirming the structure and purity of the final product, ensuring the high quality required for research and development. Furthermore, the comparative analysis of alternative synthetic strategies and related compounds provides a broader context for researchers, aiding in the design and execution of their scientific investigations. By adhering to these principles of sound chemical synthesis and rigorous verification, researchers can confidently produce and utilize 5-aminononanedioic acid hydrochloride in their pursuit of new scientific discoveries.

References

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• White, M. C., et al. (2011). Selective methylene oxidation in α,β-unsaturated carbonyl natural products.
• Brenna, E., et al. (2020). Conversion of Oleic Acid into Azelaic and Pelargonic Acid by a Chemo-Enzymatic Route.
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• Szałaj, N., et al. (2023). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Molecules, 28(8), 3569.
• Sari, Y., et al. (2018). SYNTHESIS OF AZELAIC ACID FROM OLEIC ACID WITH GREEN OXIDANT H2O2 / H2WO4. Journal of Physics: Conference Series, 1013, 012165.
• Christensen, M. K., et al. (2022). Structure-activity relationship of amino acid analogs to probe the binding pocket of sodium-coupled neutral amino acid transporter SNAT2. European Journal of Pharmaceutical Sciences, 173, 106173.

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A Comparative Guide to Establishing Analytical Standards for 5-Aminononanedioic Acid Hydrochloride

Introduction

5-Aminononanedioic acid hydrochloride (5-ANDAH) is a non-proteinogenic amino acid derivative with a nine-carbon aliphatic backbone. Its unique structure, featuring both an amine and two carboxylic acid functionalities, makes it a molecule of interest in various research and development domains, including its potential use as a building block in novel polymers or as a precursor in pharmaceutical synthesis. For researchers, scientists, and drug development professionals, establishing a robust set of analytical standards for such a compound is not merely a procedural step; it is the foundational bedrock upon which all subsequent research, process development, and regulatory filings are built.

This guide provides a comprehensive comparison of analytical methodologies for the characterization and qualification of 5-ANDAH as a reference standard. Moving beyond a simple listing of techniques, this document delves into the causality behind experimental choices, outlines self-validating protocols, and offers field-proven insights to ensure the generation of accurate, reliable, and defensible data. The core quality attributes to be established are: Identity , Purity , Assay (Strength) , and Physicochemical Characterization .

Part 1: Unambiguous Identity Confirmation

The first step in establishing a reference standard is to confirm, unequivocally, the chemical structure of the material. A multi-technique approach is essential, as each method provides orthogonal, complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation for organic molecules. For 5-ANDAH, both ¹H and ¹³C NMR are required to confirm the carbon skeleton and the position of the amino group.

Expertise & Causality: The hydrochloride salt form ensures the compound is soluble in D₂O, a common NMR solvent. The proton and carbon environments are distinct, allowing for full structural assignment. We anticipate a symmetrical-like pattern for the aliphatic chain protons and carbons surrounding the central C5 carbon.

Expected ¹H NMR (D₂O, 400 MHz) Chemical Shifts:

Proton Assignment	Expected Chemical Shift (ppm)	Multiplicity	Integration
H5 (CH-NH₃⁺)	~3.2 - 3.4	Quintet	1H
H4, H6 (-CH₂-)	~1.7 - 1.9	Multiplet	4H
H3, H7 (-CH₂-)	~1.5 - 1.7	Multiplet	4H
H2, H8 (-CH₂-COOH)	~2.2 - 2.4	Triplet	4H

Note: The amine proton (NH₃⁺) signal is often broad and may exchange with D₂O, becoming unobservable. Chemical shifts for protons on sp³ hybridized carbons typically appear in the 1-2 ppm range, but are shifted downfield here due to the influence of electronegative atoms (N, O)[1].

Expected ¹³C NMR (D₂O, 100 MHz) Chemical Shifts:

Carbon Assignment	Expected Chemical Shift (ppm)
C1, C9 (COOH)	~175 - 180
C5 (CH-NH₃⁺)	~50 - 55
C2, C8	~33 - 36
C4, C6	~28 - 31
C3, C7	~23 - 26

Mass Spectrometry (MS)

MS provides the molecular weight of the free base, serving as a critical identity test. High-resolution mass spectrometry (HRMS) is preferred to confirm the elemental composition.

Expertise & Causality: Electrospray Ionization (ESI) in positive mode is the ideal technique, as the primary amine is readily protonated. The expected [M+H]⁺ ion for the free base (C₉H₁₇NO₄) is m/z 204.1230. HRMS can confirm this mass to within 5 ppm, providing strong evidence of the correct elemental formula.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a 1 mg/mL solution of 5-ANDAH in 50:50 acetonitrile:water. Dilute 1:100 into the same solvent for infusion.

• Instrumentation: Utilize an ESI-Time-of-Flight (ESI-TOF) or ESI-Orbitrap mass spectrometer.

• Ionization Mode: Positive ESI.

• Analysis: Infuse the sample at 5 µL/min. Acquire spectra over a mass range of m/z 100-500[2].

• Validation: The measured mass for the [M+H]⁺ ion should be within 5 ppm of the theoretical mass (204.1230).

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and non-destructive technique that provides a unique "fingerprint" of the molecule by identifying its functional groups.[3][4]

Expertise & Causality: This technique is excellent for confirming the presence of the key functional groups and the salt form. The spectrum of the hydrochloride salt will differ from that of the free base, particularly in the amine and carboxylic acid stretching regions.

Expected Characteristic Absorption Bands (KBr Pellet):

Functional Group	Wavenumber (cm⁻¹)	Appearance
O-H stretch (Carboxylic Acid)	2500-3300	Very broad
N-H stretch (Ammonium, R-NH₃⁺)	2800-3100	Broad, superimposed on O-H
C-H stretch (Aliphatic)	2850-2960	Sharp
C=O stretch (Carboxylic Acid)	1700-1730	Strong, sharp
N-H bend (Ammonium)	1500-1600	Medium

Note: The presence of the broad ammonium stretching bands is a key indicator of the hydrochloride salt form[5][6].

Part 2: Purity Assessment & Impurity Profiling

Purity is arguably the most critical attribute of a reference standard. High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for this assessment.

Core Challenge: A significant challenge in the analysis of 5-ANDAH is its lack of a strong UV-absorbing chromophore, rendering standard UV detection insensitive. The most robust solution is pre-column derivatization, a technique widely employed for amino acid analysis.[7][8]

Comparison of Analytical Approaches for Purity

Technique	Principle	Pros	Cons	Best For
RP-HPLC with Pre-column OPA Derivatization	Reversed-Phase HPLC separation of a fluorescent derivative formed by reacting the primary amine with o-Phthalaldehyde (OPA).[9]	High sensitivity and specificity. Well-established methodology.[7] Automated by modern autosamplers.[8]	OPA derivatives can be unstable.[7] Reagent preparation required. Does not detect secondary amines.	High-sensitivity impurity profiling and routine QC.
RP-HPLC with Universal Detectors (CAD/ELSD)	Reversed-Phase HPLC separation with detection based on aerosol charging (CAD) or light scattering (ELSD) for non-volatile analytes.	Near-universal detection for non-volatile compounds. No derivatization needed. Gradient compatible.	Non-linear response requires careful calibration. Lower sensitivity than derivatization-fluorescence.	Orthogonal purity check; analysis of non-derivatizable impurities.
Ion-Exchange Chromatography (IEC) with Post-column Ninhydrin	Separation based on ionic interactions, followed by post-column reaction with ninhydrin to form a colored adduct detected by UV-Vis.	Classic, robust method for amino acids. Less influenced by sample matrix than pre-column methods.[7]	Requires dedicated instrumentation or complex setup. Lower throughput.	Confirmatory analysis and separation of closely related ionic species.

Recommended Method: RP-HPLC with OPA Derivatization

For establishing a high-quality standard, the sensitivity and specificity of OPA derivatization with fluorescence detection are unparalleled.

Workflow for HPLC Method Development & Validation

Sources

• 1. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. azom.com [azom.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. usp.org [usp.org]
• 8. Validation of a reversed-phase HPLC method for quantitative amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. jbt.abrf.org [jbt.abrf.org]

Safety & Regulatory Compliance

5-Aminononanedioic acid hydrochloride proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories applying generalized, one-size-fits-all disposal protocols to complex organic salts. However, specialized compounds like 5-Aminononanedioic acid hydrochloride (CAS: 2225146-30-3) require highly specific handling and disposal methodologies due to their unique physicochemical profiles [1].

Used extensively as a critical building block in peptidomimetic synthesis, PROTAC linker development, and specialized polymer formulation, this amino dicarboxylic acid hydrochloride presents specific logistical and environmental challenges. This guide provides a self-validating, step-by-step system for its safe operational handling, spill mitigation, and EPA/RCRA-compliant disposal.

Part 1: Physicochemical Profiling for Safety

Understanding the molecular behavior of 5-Aminononanedioic acid hydrochloride is the foundational step in risk mitigation. The hydrochloride salt form enhances the compound's stability and aqueous solubility, but this structural feature directly dictates its hazard profile [2].

Table 1: Physicochemical Properties & Hazard Profile

Property	Value / Description	Operational Implication
Chemical Name	5-Aminononanedioic acid hydrochloride	Nomenclature required for EPA labeling.
CAS Number	2225146-30-3	Primary identifier for Safety Data Sheets (SDS).
Molecular Formula	C9H18ClNO4	Contains nitrogen and chlorine; dictates incineration emissions.
Molecular Weight	239.7 g/mol	Used for stoichiometric calculations during neutralization.
Appearance	Solid (White to off-white powder)	Prone to aerosolization if swept aggressively.
Primary Hazard	Mild Acidic Irritant / Environmental	Dissociates in water to lower pH; disrupts aquatic ecosystems.

Part 2: Hazard Assessment & Causality

To build a robust safety culture, we must understand why these hazards exist:

• Aqueous Acidity : As an amino acid hydrochloride, dissolution in ambient moisture or biological fluids (such as sweat or mucosal membranes) releases chloride ions and protons, leading to localized acidic conditions. Causality : This localized drop in pH is the primary mechanism behind its classification as a mild-to-moderate skin and respiratory irritant [3].

• Environmental Persistence : The primary environmental concern is the introduction of a synthetic, non-naturally occurring organic dicarboxylic acid into the ecosystem. Causality : If flushed down the drain, the compound resists rapid natural biodegradation and can disrupt the local microbial ecosystems utilized in municipal wastewater treatment facilities [4].

Part 3: Operational Handling Protocol

To prevent premature degradation and ensure operator safety, follow this step-by-step methodology during active laboratory use:

• Environmental Control : Handle the solid powder exclusively within a certified Class II biological safety cabinet or a chemical fume hood.

  • Causality: The draft prevents the inhalation of aerosolized micro-particulates, protecting the respiratory epithelium from localized acid-base reactions.

• PPE Requirements : Don nitrile gloves (double-gloving is recommended for bulk transfers), a chemically resistant lab coat, and ANSI-approved safety goggles.

• Weighing and Transfer : Use anti-static weighing boats and spatulas.

  • Causality: Hydrochloride salts are inherently hygroscopic. Minimizing exposure to ambient humidity prevents the powder from clumping, which ensures accurate mass transfer and prevents the formation of concentrated acidic micro-droplets on the weighing surface.

• In-Situ Neutralization (If required for synthesis) : When generating the free base for downstream coupling reactions, suspend the salt in a biphasic mixture (e.g., Ethyl Acetate and saturated aqueous NaHCO3​ ).

  • Causality: NaHCO3​ is a mild base that efficiently deprotonates the ammonium ion without causing aggressive, base-catalyzed degradation of the carboxylate backbone.

Part 4: Spill Response & Mitigation Workflow

In the event of an accidental release, immediate containment is critical to prevent environmental contamination and exposure.

Step-by-Step Spill Mitigation:

• Isolation : Evacuate non-essential personnel from the immediate vicinity and don appropriate PPE.

• Solid Spills : Do not use water initially.

  • Causality: Adding water will dissolve the compound, rapidly spreading the acidic footprint. Instead, utilize a dry cleanup procedure. Gently sweep the powder using a specialized chemical spill brush, actively avoiding dust generation.

• Aqueous Spills : If the compound is already in solution, apply an inert, chemically resistant absorbent pad or diatomaceous earth.

  • Causality: Do not use strong basic absorbents indiscriminately, as rapid exothermic neutralization can generate hazardous heat and splattering.

• Decontamination : Wash the affected surface with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual trace acid, followed by a thorough Deionized (DI) water rinse.

Workflow for 5-Aminononanedioic acid hydrochloride spill mitigation and disposal.

Part 5: Proper Disposal Procedures

The disposal of 5-Aminononanedioic acid hydrochloride must be managed through a licensed professional waste disposal service. Under no circumstances should this chemical or its solutions be disposed of down the drain or in regular solid waste.

Step-by-Step Disposal Methodology:

• Waste Segregation :

  • Solid Waste : Place contaminated PPE, weighing boats, and swept spill debris into a rigid, puncture-resistant hazardous waste bucket lined with a heavy-duty polyethylene bag.

  • Liquid Waste : Aqueous solutions or organic solvent mixtures containing this compound must be collected in high-density polyethylene (HDPE) carboys. Causality: HDPE is highly resistant to acidic degradation. Do not mix this waste stream with strong oxidizing agents or heavy metal waste to prevent volatile cross-reactions.

• Labeling : Clearly label the waste container as "Hazardous Waste." You must include the full chemical name ("5-Aminononanedioic acid hydrochloride"), the CAS number (2225146-30-3), and the primary hazard ("Mild Acidic Irritant / Environmental Hazard").

• Satellite Accumulation : Store the waste in a designated, well-ventilated Satellite Accumulation Area (SAA) strictly at or near the point of generation. Ensure secondary containment trays are utilized to catch any potential leaks before they reach the floor [4].

• Final Destruction (Incineration) : The ultimate and only EPA-compliant disposal method for this organic hydrochloride salt is controlled incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF) [3].

  • Causality: High-temperature incineration ensures the complete thermal destruction of the carbon backbone, converting the molecule into simple, less harmful substances like carbon dioxide and water. Because this is a hydrochloride salt containing nitrogen, the incineration facility's specialized scrubbers are required to capture and neutralize the resulting nitrogen oxides (NOx) and hydrogen chloride (HCl) gases, preventing acid rain precursors from entering the atmosphere.

References

Personal protective equipment for handling 5-Aminononanedioic acid hydrochloride

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for handling 5-Aminononanedioic acid hydrochloride. The protocols herein are designed to establish a self-validating system of safety, grounded in an expert understanding of the chemical's nature, even in the absence of a specific Safety Data Sheet (SDS). Our approach is based on a first-principles hazard assessment derived from the compound's chemical structure and its classification as an amino acid hydrochloride salt.

Core Hazard Assessment: Understanding the Risk

The primary hazard associated with this compound is its nature as a hydrochloride salt. In the presence of moisture (including humidity in the air or contact with aqueous solutions), it can hydrolyze, potentially releasing hydrochloric acid (HCl). Hydrochloric acid is a strong, corrosive acid that can cause severe skin burns, serious eye damage, and respiratory irritation.[1][2] Therefore, all handling procedures must be designed to mitigate the risks associated with HCl.

Primary Hazards:

• Skin and Eye Contact: The solid material is expected to be an irritant, and upon contact with moisture, can become corrosive, causing severe burns.[3][4][5][6]

• Inhalation: Inhalation of the dust can irritate the respiratory tract.[3][4][6] If the compound hydrolyzes, the resulting HCl vapor is highly corrosive to the entire respiratory system.[2]

• Ingestion: May be harmful if swallowed, with the potential to cause severe burns to the mucous membranes of the mouth, throat, and stomach.[7][8]

Personal Protective Equipment (PPE): A Task-Based Approach

The selection of PPE is not static; it must escalate based on the specific procedure being performed. The following table outlines the minimum required PPE for various laboratory operations involving 5-Aminononanedioic acid hydrochloride.

Laboratory Task	Eye & Face Protection	Hand Protection	Body & Clothing Protection	Respiratory Protection	Primary Engineering Control
Storage & Transport	Safety Glasses with Side Shields	Nitrile Gloves	Lab Coat, Closed-toe Shoes	Not typically required	Bottle Carrier for liquids[7]
Weighing Solid	Chemical Splash Goggles	Nitrile Gloves	Lab Coat, Closed-toe Shoes	Recommended if dusty (N95)	Ventilated Enclosure or Fume Hood
Preparing Solutions	Chemical Splash Goggles & Face Shield[7]	Nitrile Gloves	Chemical-resistant Apron over Lab Coat, Closed-toe Shoes	Not required if in fume hood	Certified Chemical Fume Hood (Mandatory) [8][9]
Transferring Solutions	Chemical Splash Goggles	Nitrile Gloves	Lab Coat, Closed-toe Shoes	Not typically required	Well-ventilated area[1][10]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 5-Aminononanedioic acid hydrochloride.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is critical for ensuring laboratory safety and environmental compliance.

Step-by-Step Handling Protocol: Preparing a Solution

This procedure carries a higher risk due to the potential for splashing and HCl vapor release and must be performed within a certified chemical fume hood.[8][9][11]

• Preparation:

  • Don all required PPE as outlined in the table above: chemical splash goggles, face shield, nitrile gloves, and a chemical-resistant apron over your lab coat.

  • Ensure an emergency eyewash station and safety shower are accessible and unobstructed.[9][12]

  • Place a magnetic stir plate and all necessary glassware inside the fume hood.

• Execution:

  • Weigh the required amount of 5-Aminononanedioic acid hydrochloride solid in a weighing boat inside the fume hood or in a ventilated balance enclosure.

  • Carefully add the solid to the solvent vessel.

  • Crucial Step: When creating aqueous solutions, always add the acid-derived salt to the water slowly; never add water to the solid.[1][7] This helps to dissipate any heat generated during dissolution.

  • Use a funnel when transferring the solid or liquid to prevent spills.[10]

• Cleanup:

  • Once the solution is prepared, securely cap the container.

  • Wipe down the work surface within the fume hood with an appropriate cleaning agent.

  • Dispose of any contaminated weighing boats or wipes in the designated solid hazardous waste container.

  • Remove PPE carefully, avoiding contact with potentially contaminated surfaces. Wash hands thoroughly after handling is complete.[1][3][13]

Emergency Response and First Aid

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][8][11] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[1][3] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once.[1][2][3] If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[2] Seek immediate medical attention.

• Spill Response: For a small solid spill, carefully sweep up the material to avoid creating dust and place it in a labeled hazardous waste container. For a small liquid spill, neutralize with a suitable absorbent material like sodium bicarbonate before cleaning up.[14] For large spills, evacuate the area and contact your institution's emergency response team.[11][14]

Disposal Plan

All waste materials contaminated with 5-Aminononanedioic acid hydrochloride must be treated as hazardous waste.

• Waste Segregation:

  • Collect all solid waste (e.g., contaminated gloves, wipes, weighing paper) in a designated, sealed, and clearly labeled hazardous waste container.

  • Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste container.

• Labeling: Ensure all waste containers are labeled with "Hazardous Waste" and the full chemical name: "5-Aminononanedioic acid hydrochloride."

• Storage: Store waste containers in a designated satellite accumulation area, away from incompatible materials such as bases and strong oxidizing agents.[7][8]

• Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office, following all local, state, and federal regulations.[1][4][13]

References

• Safe Handling Guide: Hydrochloric Acid. (2022, March 16). CORECHEM Inc. [Link]

• What are the safety precautions when handling acids? (2025, September 18). Innoveda Chemicals Blog. [Link]

• Standard Operating Procedure: WORKING WITH ACIDS AND BASES. (2016, April 20). Department of Medicine. [Link]

• Standard Operating Procedure: Hydrochloric Acid. Stanford University. [Link]

• Top 5 Safety Tips When Working with Acidic Liquids. (2024, April 16). Innoveda Chemicals. [Link]

• Material Safety Data Sheet 5-Aminolevulinic Acid Hydrochloride, 99%. (2009, July 20). West Liberty University. [Link]

• Safety data sheet: Hydrochloric Acid 5M (5N). (2022, October 13). CPAChem. [Link]

• Safety Data Sheet: 5-Aminolevulinic acid hydrochloride. (2024, March 2). Carl ROTH. [Link]

• SAFETY DATA SHEET: 3-Aminomethylbenzoic acid methyl ester hydrochloride. (2023, August 25). Fisher Scientific. [Link]

• Acid Handling SOP. University of Utah. [Link]

• Hydrochloric Acid Safe Handling Guideline. (2013, May 20). SLAC National Accelerator Laboratory. [Link]

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